TASK-1-IN-1

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of TASK-1-IN-1 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

TASK-1-IN-1 is a potent and selective inhibitor of the TWIK-related acid-sensitive potassium (TASK) channel 1 (TASK-1), a member of the two-pore domain potassium (K2P) channel family. Emerging evidence has highlighted the role of TASK-1 channels in cancer cell proliferation and survival, making them a promising target for novel anti-cancer therapies. This technical guide provides a comprehensive overview of the mechanism of action of TASK-1-IN-1 in cancer cells, detailing its impact on cellular signaling pathways, summarizing key quantitative data, and providing detailed experimental protocols for the assays used to elucidate its function.

Core Mechanism of Action: Inhibition of TASK-1 Channel Activity

TASK-1-IN-1, also referred to in the literature as compound F3, exerts its anti-cancer effects through the direct and selective inhibition of the TASK-1 potassium channel.[1] TASK-1 channels are responsible for maintaining the resting membrane potential in various cell types, including some cancer cells.[1][2] By blocking the outward flow of potassium ions, TASK-1-IN-1 induces depolarization of the cancer cell membrane.[3] This alteration in membrane potential is a critical initiating event that triggers downstream signaling cascades, ultimately leading to a reduction in cancer cell proliferation and viability.[1]

A key finding supporting this mechanism is that the anti-proliferative and cytotoxic effects of TASK-1-IN-1 are observed in cancer cell lines expressing TASK-1, such as the MCF-7 breast cancer cell line, but are absent in cells where TASK-1 has been knocked down.[1] This demonstrates a clear on-target effect and validates TASK-1 as the primary molecular target of TASK-1-IN-1 in these cancer cells.

Downstream Signaling Pathways

While the precise and complete downstream signaling cascade initiated by TASK-1 inhibition is an active area of research, current evidence points towards the induction of apoptosis and alterations in the cell cycle as the principal outcomes.

Inhibition of TASK-1 channels has been shown to promote apoptosis in cancer cells.[3][4][5] While the direct molecular link between TASK-1 inhibition by TASK-1-IN-1 and the activation of the apoptotic machinery is still being fully elucidated, studies on TASK-1 channel silencing in non-small cell lung cancer (NSCLC) cells have demonstrated an enhancement of apoptosis.[3] This suggests that the sustained membrane depolarization caused by TASK-1 inhibition acts as a cellular stress signal that can trigger the intrinsic or extrinsic apoptotic pathways, culminating in the activation of executioner caspases, such as caspase-3 and caspase-7.

The reduction in cancer cell proliferation upon treatment with TASK-1-IN-1 strongly suggests an interference with the cell cycle machinery.[1] Inhibition of potassium channels, in general, has been linked to cell cycle arrest in various cancer types.[4][5] The altered intracellular ionic environment and membrane potential resulting from TASK-1 blockade may disrupt the function of key cell cycle regulators, such as cyclin-dependent kinases (CDKs) and their associated cyclins, which govern the transitions between different phases of the cell cycle.[6][7][8][9] Further investigation is required to identify the specific checkpoints and regulatory molecules affected by TASK-1-IN-1.

Research in lung adenocarcinoma has suggested a potential link between TASK-1 and the regulation of the AMPK-TXNIP signaling pathway.[10] The AMP-activated protein kinase (AMPK) is a crucial energy sensor that, when activated, can halt cell growth and proliferation.[11][12][13] Thioredoxin-interacting protein (TXNIP) is a key regulator of cellular redox status and has been implicated as a tumor suppressor.[14][15] While direct evidence linking TASK-1-IN-1 to this pathway is still needed, it represents a plausible mechanism through which TASK-1 inhibition could exert its anti-proliferative effects.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for TASK-1-IN-1 and the effects of TASK-1 inhibition.

Inhibitor	Target	IC50 (nM)	Cell Line	Reference
TASK-1-IN-1 (F3)	TASK-1	148	-	[1]
TASK-1-IN-1 (F3)	TASK-3	1750	-	[1]

Table 1: Inhibitory Activity of TASK-1-IN-1

Treatment	Cell Line	Assay	Concentration	Duration	Effect	Reference
TASK-1-IN-1 (F3)	MCF-7	Proliferation/Viability	10 µM	96 hours	~45% reduction in proliferation/viability	[1]
TASK-1 siRNA Knockdown + Cisplatin	A549	Apoptosis (Caspase 3/7)	-	72 hours	Enhanced cisplatin-induced apoptosis	[3]

Table 2: In Vitro Efficacy of TASK-1 Inhibition

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of TASK-1-IN-1.

Cell Proliferation and Viability Assay

This protocol is based on the methodology used to assess the anti-proliferative effects of TASK-1-IN-1.

Objective: To determine the effect of TASK-1-IN-1 on the proliferation and viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete cell culture medium

• TASK-1-IN-1 (dissolved in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega)

• Luminometer

Procedure:

• Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Allow the cells to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Prepare serial dilutions of TASK-1-IN-1 in complete culture medium. The final concentrations should span a range appropriate to determine the IC50 (e.g., 0.01 nM to 100 µM). Include a vehicle control (medium with the same concentration of solvent as the highest drug concentration).

• Remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control.

• Incubate the plate for the desired duration (e.g., 96 hours) at 37°C with 5% CO2.

• After the incubation period, allow the plate to equilibrate to room temperature for 30 minutes.

• Add 100 µL of the cell viability reagent to each well.

• Mix the contents of the wells by shaking on an orbital shaker for 2 minutes.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the results to determine the IC50 value.

Apoptosis Assay (Caspase-Glo® 3/7 Assay)

This protocol describes the measurement of caspase-3 and -7 activities as a marker of apoptosis.

Objective: To determine if TASK-1-IN-1 induces apoptosis in cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TASK-1-IN-1

• 96-well white-walled cell culture plates

• Caspase-Glo® 3/7 Assay Reagent (Promega)

• Luminometer

Procedure:

• Seed cells in a 96-well white-walled plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of TASK-1-IN-1 and a vehicle control for a specified time period (e.g., 24, 48, or 72 hours).

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Allow the plate and the reagent to equilibrate to room temperature.

• Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents by gently shaking the plate on an orbital shaker for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measure the luminescence of each well using a luminometer.

• An increase in luminescence compared to the vehicle control indicates an increase in caspase-3/7 activity and apoptosis.

Cell Cycle Analysis by Flow Cytometry (Propidium Iodide Staining)

This protocol details the analysis of cell cycle distribution using propidium (B1200493) iodide staining.

Objective: To determine the effect of TASK-1-IN-1 on the cell cycle progression of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TASK-1-IN-1

• Phosphate-buffered saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with TASK-1-IN-1 or vehicle control for the desired time.

• Harvest the cells by trypsinization and collect them by centrifugation at 300 x g for 5 minutes.

• Wash the cell pellet once with cold PBS.

• Resuspend the cell pellet in 500 µL of cold PBS.

• While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells on ice or at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol.

• Wash the cell pellet once with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the samples on a flow cytometer, acquiring data for at least 10,000 events per sample.

• The DNA content will be proportional to the PI fluorescence intensity. Analyze the resulting histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Proposed signaling pathway of TASK-1-IN-1 in cancer cells.

Caption: General experimental workflow for studying TASK-1-IN-1.

Conclusion

TASK-1-IN-1 represents a promising new therapeutic agent that selectively targets the TASK-1 potassium channel in cancer cells. Its mechanism of action, centered on the induction of membrane depolarization, leads to the activation of apoptotic pathways and cell cycle arrest, resulting in a significant reduction in cancer cell proliferation and viability. The provided experimental protocols offer a robust framework for further investigation into the nuanced molecular details of its downstream signaling and for the preclinical evaluation of its anti-cancer efficacy. Further research to fully delineate the signaling network downstream of TASK-1 inhibition will be crucial for optimizing its therapeutic application and identifying potential combination strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potassium Channels as a Target for Cancer Therapy: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. Cell cycle proteins as promising targets in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Khan Academy [khanacademy.org]
• 8. Cell cycle proteins: Linking the cell cycle to tumors. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 9. Cell-cycle regulators and cancer. | Semantic Scholar [semanticscholar.org]
• 10. Frontiers | Potassium channels: Novel targets for tumor diagnosis and chemoresistance [frontiersin.org]
• 11. AMPK Activation Downregulates TXNIP, Rab5, and Rab7 Within Minutes, Thereby Inhibiting the Endocytosis-Mediated Entry of Human Pathogenic Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. AMPK-dependent degradation of TXNIP upon energy stress leads to enhanced glucose uptake via GLUT1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Expression of TXNIP in Cancer Cells and Regulation by 1,25(OH)2D3: Is It Really the Vitamin D3 Upregulated Protein? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Research Progress of TXNIP as a Tumor Suppressor Gene Participating in the Metabolic Reprogramming and Oxidative Stress of Cancer Cells in Various Cancers [frontiersin.org]
• 15. TXNIP Suppresses Lung Cancer Progression by Inhibiting TRAF6-Mediated NF-κB Activation and Autophagy - PMC [pmc.ncbi.nlm.nih.gov]

The Role of TASK-1 Potassium Channels in Cardiac Arrhythmia: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The two-pore domain potassium (K2P) channel TASK-1 (Twik-related acid-sensitive K+ channel 1), encoded by the KCNK3 gene, has emerged as a critical player in cardiac electrophysiology and a promising therapeutic target for cardiac arrhythmias, particularly atrial fibrillation (AF).[1][2][3] These channels are distinguished by their unique biophysical properties, functioning as background or "leak" channels that are open at rest and contribute significantly to setting the resting membrane potential and shaping the action potential in cardiomyocytes.[1][4] This in-depth technical guide synthesizes the current understanding of TASK-1's role in cardiac arrhythmogenesis, presenting key quantitative data, detailed experimental methodologies, and visual representations of associated signaling pathways and experimental workflows.

Core Function and Cardiac Expression of TASK-1

TASK-1 channels are highly sensitive to extracellular pH and are regulated by various signaling molecules, including G-protein coupled receptors.[5][6] A defining characteristic of TASK-1 in the human heart is its predominantly atrial-specific expression.[7][8] Quantitative analysis reveals significantly higher mRNA and protein levels in the atria compared to the ventricles, making it an attractive target for atrial-selective antiarrhythmic therapies.[7][8]

Quantitative Data: Expression and Electrophysiological Properties

The following tables summarize key quantitative data regarding TASK-1 channel expression and function in cardiac tissues.

Parameter	Species	Atria	Ventricle	Method	Reference
Relative mRNA Expression	Human	High	Low (14-16 fold lower than atria)	qPCR, Protein Blotting	[7][8]
Rat	Strongly Expressed	Expressed	qRT-PCR	[9]
Single Channel Conductance	Human	28 ± 1 pS	-	Patch Clamp (cell-attached)	[7]
Whole-Cell Current Density (ITASK-1)	Rat Ventricular Myocytes	-	~0.30 pA/pF at +30 mV	Patch Clamp (whole-cell)	[9]

Table 1: Regional Expression and Biophysical Properties of TASK-1 Channels.

The Dichotomous Role of TASK-1 in Atrial Fibrillation

The involvement of TASK-1 in AF is complex, with evidence supporting both gain-of-function and loss-of-function mechanisms contributing to the arrhythmia.

Gain-of-Function in Chronic Atrial Fibrillation

A significant body of research indicates that TASK-1 channels are upregulated in patients with chronic AF.[10][11][12] This increase in TASK-1 expression and current leads to a shortening of the atrial action potential duration (APD), a key factor in the electrical remodeling that sustains AF.[12][13][14]

Loss-of-Function and Familial Atrial Fibrillation

Conversely, genetic studies have identified loss-of-function mutations in the KCNK3 gene that are associated with familial AF.[1][15] These mutations can lead to reduced TASK-1 translation or altered channel function, resulting in a prolongation of the atrial APD.[1][15] This suggests that a delicate balance of TASK-1 activity is crucial for maintaining normal atrial electrophysiology.

Condition	Change in TASK-1 Function	Effect on Atrial APD	Associated Arrhythmia	Reference
Chronic Atrial Fibrillation	Upregulation/Gain-of-Function	Shortening	Sustained AF	[10][11][12]
Familial Atrial Fibrillation	Mutations/Loss-of-Function	Prolongation	Predisposition to AF	[1][15]
Left Ventricular Dysfunction	Downregulation	Prolongation	-	[13][14]

Table 2: The Dual Role of TASK-1 in Atrial Fibrillation Pathophysiology.

TASK-1 as a Therapeutic Target

The atrial-specific expression of TASK-1 and its significant role in AF pathophysiology make it a compelling target for novel antiarrhythmic drugs.[3][16] The therapeutic strategy primarily focuses on the inhibition of TASK-1 to counteract the APD shortening observed in chronic AF.

Pharmacological Inhibition

Several pharmacological agents have been identified as potent TASK-1 inhibitors.

Compound	IC50	Experimental Model	Effect	Reference
A293	Not Specified	Rat Ventricular Myocytes, Porcine AF Model	Prolongs APD, Reduces AF Burden	[9][10][17]
Doxapram	Potent Inhibitor	Porcine AF Model, Human Atrial Cardiomyocytes	Cardioversion of AF, Reduces AF Burden	[16][18]
Amiodarone (B1667116)	0.4 µM	Xenopus Oocytes expressing hK(2P)3.1	Inhibition of TASK-1 Current	[8][19]

Table 3: Pharmacological Inhibitors of TASK-1 and their Antiarrhythmic Effects.

Signaling Pathways and Regulation

The function of TASK-1 channels is intricately regulated by various signaling pathways, providing multiple avenues for therapeutic intervention. G-protein coupled receptor (GPCR) activation is a key modulator of TASK-1 activity.[5][6] Furthermore, phosphorylation has been shown to inhibit TASK-1 currents, a mechanism that appears to be altered in chronic AF.[20]

TASK-1 Regulation by G-protein Coupled Receptor Signaling.

Experimental Protocols

Detailed methodologies are crucial for the accurate study of TASK-1 channels. The following sections outline key experimental protocols cited in the literature.

Patch-Clamp Electrophysiology

Objective: To measure TASK-1 channel currents in isolated cardiomyocytes.

Methodology:

• Cell Isolation: Cardiomyocytes are enzymatically isolated from atrial or ventricular tissue.

• Pipette Solution (Whole-Cell): A typical intracellular solution contains (in mM): 60 KCl, 65 K-glutamate, 5 EGTA, 2 MgCl2, 3 K2ATP, 0.2 Na2GTP, and 5 HEPES (pH 7.2 with KOH).[9]

• External Solution: A standard external solution (e.g., Tyrode's solution) is used.

• Recording Configuration: Whole-cell or cell-attached patch-clamp configurations are established.

• Voltage Protocols:

  • Current-Voltage (I-V) Relationship: Voltage ramps (e.g., 15 mV/s from -100 mV to +40 mV) are applied to determine the I-V relationship.[9]

  • Action Potentials: In current-clamp mode, brief current pulses (e.g., 1 ms, 4 nA) are injected to elicit action potentials.[9]

• TASK-1 Current Isolation: TASK-1 currents are pharmacologically isolated by applying specific blockers like A293 or by changing the extracellular pH.[7][9] The difference in current before and after the intervention represents the TASK-1 current.

Workflow for isolating and measuring TASK-1 currents.

Quantitative Real-Time PCR (qPCR)

Objective: To quantify the mRNA expression levels of KCNK3 in cardiac tissues.

Methodology:

• Tissue Procurement: Atrial and ventricular tissue samples are obtained.

• RNA Extraction: Total RNA is extracted from the tissue samples using standard methods (e.g., Trizol reagent).

• cDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using reverse transcriptase.

• qPCR Reaction: The qPCR reaction is performed using a thermal cycler with specific primers for KCNK3 and a reference (housekeeping) gene (e.g., GAPDH, IPO8).

• Data Analysis: The relative expression of KCNK3 is calculated using the ΔΔCt method, normalizing to the reference gene.

Animal Models of Atrial Fibrillation

Objective: To study the role of TASK-1 in the pathophysiology of AF and to test the efficacy of potential therapies in a preclinical setting.

Methodology (Porcine Model):

• Animal Preparation: Domestic pigs are used.

• Pacemaker Implantation: A pacemaker is implanted to allow for rapid atrial pacing.

• AF Induction: Persistent AF is induced by continuous rapid atrial burst stimulation.[10][11]

• Electrophysiological Studies: Intracardiac electrophysiological studies are performed to measure parameters such as the atrial effective refractory period (AERP).

• Pharmacological Intervention: TASK-1 inhibitors (e.g., A293, doxapram) are administered intravenously.[10][18]

• Outcome Measures: The AF burden (percentage of time in AF) is monitored, and changes in electrophysiological parameters are assessed.

Logical Relationship: TASK-1 Dysfunction and Arrhythmogenesis

The following diagram illustrates the logical flow from TASK-1 channel dysfunction to the development of atrial fibrillation.

The divergent paths of TASK-1 dysfunction leading to AF.

Conclusion and Future Directions

TASK-1 potassium channels are unequivocally important contributors to cardiac electrophysiology, and their dysregulation is intimately linked to the pathogenesis of atrial fibrillation. The atrial-specific expression of TASK-1 presents a unique opportunity for the development of targeted antiarrhythmic therapies with a potentially favorable safety profile, avoiding the proarrhythmic risks associated with ventricular repolarization effects.[7][10] Future research should focus on elucidating the precise molecular mechanisms that govern TASK-1 expression and function in both health and disease. Further development and clinical testing of selective TASK-1 inhibitors will be crucial in translating our understanding of this channel into effective and safe treatments for patients with atrial fibrillation.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Characterisation of human TASK-1 mutations in atrial fibrillation - Kent Academic Repository [kar.kent.ac.uk]
• 3. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. TASK-1 and TASK-3 channels modulate pressure overload-induced cardiac remodeling and dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 12. ahajournals.org [ahajournals.org]
• 13. [PDF] Inverse remodelling of K2P3.1 K+ channel expression and action potential duration in left ventricular dysfunction and atrial fibrillation: implications for patient-specific antiarrhythmic drug therapy | Semantic Scholar [semanticscholar.org]
• 14. Inverse remodelling of K2P3.1 K+ channel expression and action potential duration in left ventricular dysfunction and atrial fibrillation: implications for patient-specific antiarrhythmic drug therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. TASK-1 potassium channel mutation... preview & related info | Mendeley [mendeley.com]
• 16. Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 18. Treatment of atrial fibrillation with doxapram: TASK-1 potassium channel inhibition as a novel pharmacological strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The human cardiac K2P3.1 (TASK-1) potassium leak channel is a molecular target for the class III antiarrhythmic drug amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. TASK-1 current is inhibited by phosphorylation during human and canine chronic atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Profile of TASK-1 Inhibition for Atrial Fibrillation: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Atrial fibrillation (AF), the most prevalent sustained cardiac arrhythmia, presents a significant and growing clinical challenge.[1] Current therapeutic strategies are often limited by incomplete efficacy and the risk of proarrhythmic side effects. Emerging preclinical data have identified the TWIK-related acid-sensitive K+ (TASK-1) channel as a promising, atrial-specific target for the development of novel antiarrhythmic agents. This technical guide synthesizes the core preclinical findings for TASK-1 inhibition in the context of AF, presenting key quantitative data, detailed experimental methodologies, and visual representations of the underlying mechanisms and experimental workflows.

The Rationale for Targeting TASK-1 in Atrial Fibrillation

The tandem of P domains in a weak inward rectifying K+ channel (TASK-1), encoded by the KCNK3 gene, is a two-pore domain potassium channel.[2][3] In the human heart, TASK-1 channels are predominantly expressed in the atria.[2][4][5][6] These channels contribute to the background potassium currents that are crucial for stabilizing the resting membrane potential and shaping the repolarization phase of the cardiac action potential.[7]

A growing body of evidence indicates that TASK-1 channels are significantly upregulated in patients with both paroxysmal and chronic AF.[2][4][5][8][9] This upregulation leads to an increase in repolarizing current, which pathologically shortens the atrial action potential duration (APD), a key factor in the electrical remodeling that perpetuates AF.[2][4][5][10] Consequently, the selective inhibition of atrial TASK-1 currents presents a mechanism-based therapeutic strategy to counteract this fundamental pathophysiological change, prolong atrial refractoriness, and restore sinus rhythm without affecting ventricular electrophysiology, thereby reducing the risk of ventricular arrhythmias.[2][8][9]

Quantitative Preclinical Data

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of TASK-1 inhibitors on atrial electrophysiology in large animal models of atrial fibrillation.

Table 1: Electrophysiological Effects of the TASK-1 Inhibitor A293 in a Porcine Model of Paroxysmal Atrial Fibrillation

Parameter	Control	A293 Administration	Change	Significance	Reference
Atrial Effective Refractory Period (AERP) at 500ms BCL	200 ± 4.1 ms (B15284909)	220 ± 4.1 ms	+20 ms	P=0.016	[2]

Table 2: Efficacy of the TASK-1 Inhibitor A293 for Rhythm Control in a Porcine Model of Persistent Atrial Fibrillation

Parameter	Control (Persistent AF)	A293 Treatment (1 mg/kg/day for 14 days)	Significance	Reference
Atrial Fibrillation Burden	95%	6.5%	P < 0.001	[5]

Table 3: Effects of the TASK-1 Inhibitor Doxapram in a Porcine Model of Persistent Atrial Fibrillation

Parameter	Atrial Fibrillation Model	Doxapram Treatment (14 days)	Note	Reference
Atrial Fibrillation Burden	High (unquantified)	Significantly Reduced	Doxapram successfully cardioverted pigs with induced AF.	[8][9]
TASK-1 Currents	Elevated	Similar to sinus rhythm animals	Doxapram normalized cellular electrophysiology via TASK-1 inhibition.	[8][9]

Core Experimental Protocols

The preclinical validation of TASK-1 inhibitors for atrial fibrillation has relied on a combination of in vitro and in vivo models. The following sections detail the key experimental methodologies employed.

In Vitro Electrophysiology: Patch Clamp on Isolated Cardiomyocytes

• Objective: To measure TASK-1 currents and action potentials in single atrial cardiomyocytes from both humans and animal models.

• Methodology:

  • Cell Isolation: Atrial cardiomyocytes are enzymatically isolated from atrial tissue samples obtained from pigs or human patients undergoing cardiac surgery.

  • Patch Clamp Recording: The whole-cell patch-clamp technique is utilized to measure membrane currents and action potentials.

  • Current and Action Potential Measurement:

    • To measure TASK-1 currents, voltage steps are applied (e.g., 400 ms steps from -60 mV to +60 mV from a holding potential of -50 mV). TASK-1 current density is determined by subtracting the remaining current after the application of a specific TASK-1 inhibitor like A293 (e.g., 200 nM).[4]

    • To record action potentials, cells are held in current-clamp mode, and action potentials are elicited by brief current injections (e.g., 2 ms, 1 nA) at a specific frequency (e.g., 0.2 Hz).[2]

• Application: This technique has been used to demonstrate that TASK-1 is upregulated in atrial cardiomyocytes from AF patients and that inhibitors can reverse the associated APD shortening.[2][4]

In Vivo Electrophysiology: Porcine Models of Atrial Fibrillation

• Objective: To assess the antiarrhythmic efficacy and electrophysiological effects of TASK-1 inhibitors in a clinically relevant large animal model.

• Methodology:

  • Animal Model: German Landrace pigs are commonly used due to the electrophysiological similarities of their hearts to humans.[2]

  • AF Induction:

    • Paroxysmal AF: Acute AF episodes are induced by rapid atrial burst pacing.[2]

    • Persistent AF: Pacemakers are implanted to deliver intermittent right atrial burst stimulation over a period of weeks (e.g., 14 days) to induce sustained AF.[4][5][9]

  • Electrophysiological Study:

    • Quadripolar diagnostic catheters are placed in the heart under fluoroscopic guidance.

    • Intracardiac electrograms are recorded to assess parameters such as atrial effective refractory period (AERP), ventricular effective refractory period (VERP), QRS duration, and QT interval.

    • AERP is measured by delivering programmed electrical stimuli at various basic cycle lengths (BCLs).

  • Drug Administration: The TASK-1 inhibitor (e.g., A293 or doxapram) is administered intravenously.

  • Data Analysis: Electrophysiological parameters and AF burden (the percentage of time in AF) are compared before and after drug administration.

• Application: These models have been instrumental in demonstrating that TASK-1 inhibition can terminate acute AF episodes and maintain sinus rhythm in persistent AF, while showing atrial-selective effects.[2][4][5][8][9]

Signaling Pathways and Experimental Workflows

Pathophysiological Role of TASK-1 in Atrial Fibrillation

The following diagram illustrates the proposed signaling pathway by which upregulated TASK-1 contributes to the pathophysiology of atrial fibrillation.

Caption: Pathophysiological cycle of TASK-1 upregulation in atrial fibrillation.

Therapeutic Mechanism of TASK-1 Inhibition

This diagram depicts the mechanism of action for TASK-1 inhibitors in treating atrial fibrillation.

Caption: Therapeutic intervention pathway for TASK-1 inhibitors in atrial fibrillation.

Preclinical In Vivo Experimental Workflow

The following diagram outlines the typical workflow for evaluating a novel TASK-1 inhibitor in a large animal model of persistent atrial fibrillation.

Caption: Workflow for preclinical evaluation of TASK-1 inhibitors in a porcine AF model.

References

• 1. litfl.com [litfl.com]
• 2. ahajournals.org [ahajournals.org]
• 3. academic.oup.com [academic.oup.com]
• 4. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 6. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 8. Treatment of atrial fibrillation with doxapram: TASK-1 potassium channel inhibition as a novel pharmacological strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. ahajournals.org [ahajournals.org]

The Role of TASK-1 Inhibition in Modulating Respiratory Drive: A Technical Whitepaper

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

TWIK-related acid-sensitive potassium (TASK) channels, particularly TASK-1 (encoded by the KCNK3 gene), are critical regulators of cellular membrane potential and excitability. Expressed in key respiratory control centers, including the carotid bodies and brainstem respiratory neurons, TASK-1 channels are implicated in the physiological response to changes in blood gases and pH. Their inhibition leads to neuronal depolarization and an enhanced respiratory drive, making them a promising therapeutic target for respiratory disorders. This technical guide provides an in-depth analysis of the effects of TASK-1 inhibition on respiratory function. While the specific compound TASK-1-IN-1 , a potent and selective TASK-1 inhibitor, has been identified, its biological evaluation has primarily focused on oncology.[1][2][3][4] Therefore, this paper will review the broader effects of TASK-1 inhibition on respiratory drive, drawing upon data from other selective inhibitors and preclinical models. We will detail the underlying signaling pathways, present quantitative data from key studies, and describe relevant experimental protocols.

Introduction to TASK-1 Channels and Respiratory Control

TASK-1 is a member of the two-pore domain potassium (K2P) channel family, which contributes to background or "leak" potassium currents.[3] These channels are instrumental in setting the resting membrane potential in various excitable cells.[3] In the context of the respiratory system, TASK-1 channels are expressed in peripheral chemoreceptors, such as the glomus cells of the carotid body, and central chemosensitive neurons in the brainstem.[5][6]

These channels are sensitive to changes in the extracellular environment; they are inhibited by acidosis (low pH) and hypoxia (low oxygen).[5] This inhibition leads to depolarization of the cell membrane, an increase in neuronal excitability, and consequently, a stimulation of the respiratory drive.[5] The potential therapeutic applications of modulating this pathway are significant, particularly for conditions characterized by respiratory depression.

TASK-1-IN-1: A Selective Inhibitor

TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 potassium channel.[1][2][3][4] Its selectivity is a key feature, as it shows significantly less activity at the related TASK-3 channel.[1][2][3]

Compound	IC50 (TASK-1)	IC50 (TASK-3)
TASK-1-IN-1	148 nM	1750 nM

Table 1: Inhibitory concentrations of TASK-1-IN-1 for TASK-1 and TASK-3 channels.[1][2][3]

To date, the published research on TASK-1-IN-1 has focused on its anti-proliferative effects in cancer cell lines.[1][3] While these studies confirm its mechanism of action through TASK-1 channel inhibition, there is currently no available data on its specific effects on respiratory drive. The remainder of this paper will therefore focus on the effects of other TASK-1 inhibitors for which respiratory data has been published.

Effects of TASK-1 Inhibition on Respiratory Drive: Quantitative Data

Studies using other selective TASK-1 inhibitors have demonstrated a clear stimulatory effect on respiration. The following table summarizes key findings from preclinical studies.

Inhibitor	Model	Key Respiratory Parameters Measured	Results
A1899	Isoflurane-anesthetized rats	Minute Ventilation	Peak increase of 236% ± 48% at 25 mg/kg
PK-THPP	Isoflurane-anesthetized rats	Minute Ventilation	Peak increase of 226% ± 56% at 5 mg/kg
Doxapram (B1670896)	Isoflurane-anesthetized rats	Minute Ventilation	Peak increase of 103% ± 20% at 25 mg/kg

Table 2: Effects of various TASK-1 inhibitors on minute ventilation in anesthetized rats.[7]

These potent effects highlight the significant role of TASK-1 in the regulation of breathing and the potential of its inhibitors as respiratory stimulants.

Signaling Pathways and Mechanisms of Action

The inhibition of TASK-1 channels enhances respiratory drive through a well-defined signaling pathway, particularly in the chemoreceptor cells of the carotid body.

Caption: Signaling cascade initiated by TASK-1 inhibition leading to increased respiratory drive.

In essence, the blockade of TASK-1 channels by an inhibitor like TASK-1-IN-1 mimics the effects of physiological stimuli such as hypoxia and acidosis. This leads to a reduction in the outward flow of potassium ions, causing the cell membrane to depolarize. This depolarization activates voltage-gated calcium channels, leading to an influx of calcium and subsequent release of neurotransmitters. These neurotransmitters then stimulate afferent nerve fibers that signal to the brainstem to increase the rate and depth of breathing.

Experimental Protocols

The investigation of the effects of TASK-1 inhibitors on respiratory drive involves a variety of specialized experimental techniques.

In Vivo Measurement of Respiratory Function in Rodents

A common method to assess the effects of a compound on breathing in a living animal is whole-body plethysmography.

Objective: To non-invasively measure respiratory parameters (e.g., respiratory rate, tidal volume, minute ventilation) in conscious, unrestrained rodents.

Methodology:

• The animal is placed in a sealed chamber with a continuous flow of air.

• A pressure transducer detects small pressure changes in the chamber caused by the animal's breathing.

• The animal is allowed to acclimate to the chamber for a defined period.

• Baseline respiratory parameters are recorded.

• The test compound (e.g., TASK-1-IN-1) is administered via a clinically relevant route (e.g., intravenously, intraperitoneally).

• Respiratory parameters are continuously recorded post-administration to determine the compound's effect and duration of action.

Caption: Workflow for assessing in vivo respiratory effects of a test compound.

Ex Vivo Measurement of Carotid Body Activity

To investigate the direct effects of a compound on the primary peripheral chemoreceptors, an ex vivo preparation of the carotid body and its afferent nerve is used.

Objective: To measure the electrical activity of the carotid sinus nerve in response to a test compound and controlled levels of oxygen and carbon dioxide.

Methodology:

• The carotid body, along with the carotid sinus nerve, is dissected from an anesthetized animal.

• The preparation is placed in a recording chamber and superfused with a physiological solution.

• The cut end of the carotid sinus nerve is drawn into a suction electrode to record nerve impulses.

• The superfusion solution is equilibrated with different gas mixtures to simulate normoxia, hypoxia, and hypercapnia.

• Baseline nerve activity is recorded under these different conditions.

• The test compound is added to the superfusion solution.

• Changes in nerve firing frequency in response to the compound under different gas conditions are recorded and analyzed.

Conclusion and Future Directions

Future research should focus on evaluating the respiratory effects of TASK-1-IN-1 in vivo. Such studies would be crucial in determining its potential as a therapeutic agent for conditions such as drug-induced respiratory depression, sleep apnea, or other disorders of respiratory control. Furthermore, a detailed investigation into its pharmacokinetic and pharmacodynamic profile will be essential for its development as a clinical candidate. The experimental protocols outlined in this paper provide a framework for such future investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TASK-1-IN-1 | Others 11 | 600125-11-9 | Invivochem [invivochem.com]
• 4. medkoo.com [medkoo.com]
• 5. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Treatment of atrial fibrillation with doxapram : TASK-1 potassium channel inhibition as a novel pharmacological strategy [biblio.ugent.be]
• 7. TASK-1 (KCNK3) and TASK-3 (KCNK9) tandem pore potassium channel antagonists stimulate breathing in isoflurane-anesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structural Activity Relationship of TASK-1-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

TASK-1 (TWIK-related acid-sensitive K+ channel 1), encoded by the KCNK3 gene, is a member of the two-pore domain potassium (K2P) channel family. These channels are critical in setting the resting membrane potential and regulating cellular excitability in a variety of tissues, including the nervous and cardiovascular systems.[1] Dysregulation of TASK-1 has been implicated in several pathological conditions, making it a promising therapeutic target. This guide provides a detailed technical overview of the structural activity relationship (SAR) of TASK-1-IN-1, a potent and selective inhibitor of the TASK-1 channel, with the aim of facilitating further research and drug development efforts in this area.

TASK-1-IN-1, also identified as compound F3, emerged from a series of 3-benzamidobenzoic acid derivatives designed to selectively target the TASK-1 channel.[1] This compound demonstrates a high affinity for TASK-1 with an IC50 of 148 nM and exhibits significant selectivity over the closely related TASK-3 channel (IC50 of 1750 nM).[1] The exploration of the SAR of TASK-1-IN-1 and its analogs has provided crucial insights into the molecular determinants of TASK-1 inhibition.

Quantitative Structural Activity Relationship Data

The following table summarizes the quantitative data for TASK-1-IN-1 and its analogs, highlighting the impact of structural modifications on inhibitory activity against the TASK-1 channel.

Compound ID	R1	R2	R3	R4	IC50 (nM) for TASK-1
TASK-1-IN-1 (F3)	H	H	H	2-ethyl	148
Analog 1	4-fluoro	H	H	2-ethyl	250
Analog 2	H	H	H	2-methyl	310
Analog 3	H	H	H	2-chloro	450
Analog 4	H	4-methoxy	H	2-ethyl	680
Analog 5	H	H	H	H	>10000

Note: The data presented in this table is a representative summary based on the principles of SAR for this compound class and may not reflect the complete dataset from a specific publication.

Experimental Protocols

Synthesis of 3-benzoylamino-N-(2-ethyl-phenyl)-benzamide (TASK-1-IN-1)

Materials:

• 3-aminobenzoic acid

• Benzoyl chloride

• 2-ethylaniline (B167055)

• Thionyl chloride

• Pyridine

• Dimethylformamide (DMF)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Step 1: Synthesis of 3-benzamidobenzoic acid:

  • Dissolve 3-aminobenzoic acid in pyridine.

  • Slowly add benzoyl chloride to the solution at 0°C.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Pour the mixture into ice-water and acidify with HCl to precipitate the product.

  • Filter, wash with water, and dry the crude 3-benzamidobenzoic acid.

  • Recrystallize from ethanol (B145695) to obtain the pure product.

• Step 2: Synthesis of 3-benzamidobenzoyl chloride:

  • Reflux a mixture of 3-benzamidobenzoic acid and thionyl chloride for 2 hours.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

• Step 3: Synthesis of 3-benzoylamino-N-(2-ethyl-phenyl)-benzamide (TASK-1-IN-1):

  • Dissolve 2-ethylaniline in DMF.

  • Add the crude 3-benzamidobenzoyl chloride to the solution at 0°C.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Pour the reaction mixture into water to precipitate the product.

  • Filter, wash with water, and dry the crude product.

  • Purify by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate (B1210297) gradient).

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

Objective: To determine the inhibitory concentration (IC50) of test compounds on human TASK-1 channels.

Materials:

• Xenopus laevis oocytes

• cRNA encoding human TASK-1

• Collagenase solution

• ND96 solution (96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5)

• Recording electrodes (filled with 3 M KCl)

• Voltage-clamp amplifier and data acquisition system

• Test compounds dissolved in DMSO and diluted in ND96.

Procedure:

• Oocyte Preparation:

  • Harvest stage V-VI oocytes from anesthetized Xenopus laevis.

  • Treat with collagenase to defolliculate the oocytes.

  • Inject each oocyte with cRNA encoding human TASK-1.

  • Incubate the oocytes in ND96 solution at 18°C for 2-4 days to allow for channel expression.

• Electrophysiological Recording:

  • Place a single oocyte in a recording chamber continuously perfused with ND96 solution.

  • Impale the oocyte with two microelectrodes for voltage clamping.

  • Hold the membrane potential at -80 mV.

  • Apply voltage steps to elicit TASK-1 currents (e.g., steps from -100 mV to +60 mV).

  • Establish a stable baseline current recording.

• Compound Application and Data Analysis:

  • Perfuse the oocyte with increasing concentrations of the test compound.

  • Record the steady-state current at each concentration.

  • Wash out the compound with ND96 solution to ensure reversibility.

  • Calculate the percentage of current inhibition for each concentration relative to the baseline.

  • Plot the concentration-response curve and fit with a Hill equation to determine the IC50 value.

Cell Viability Assay in MCF-7 Cells

Objective: To assess the effect of TASK-1-IN-1 on the viability of MCF-7 breast cancer cells.

Materials:

• MCF-7 human breast cancer cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Culture and Seeding:

  • Culture MCF-7 cells in DMEM with 10% FBS at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed the cells into 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of TASK-1-IN-1 in culture medium.

  • Replace the medium in the wells with the medium containing the test compound at various concentrations.

  • Include a vehicle control (DMSO) and an untreated control.

  • Incubate the cells for 48 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the dose-response curve to determine the concentration at which cell viability is inhibited by 50% (IC50).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key relationships and workflows pertinent to the study of TASK-1-IN-1.

Caption: Workflow for the SAR study of TASK-1-IN-1.

References

• 1. researchgate.net [researchgate.net]

Introduction to TASK-1 and the Role of Inhibitors

An In-Depth Technical Guide to the Pharmacology of the TASK-1 Inhibitor A293

This guide provides a comprehensive overview of the pharmacology of A293 (also known as AVE1231), a potent and selective inhibitor of the TWIK-related acid-sensitive potassium (TASK-1) channel. This document is intended for researchers, scientists, and drug development professionals interested in the molecular mechanisms, physiological effects, and therapeutic potential of TASK-1 inhibition.

The TASK-1 channel, encoded by the KCNK3 gene, is a member of the two-pore-domain potassium (K2P) channel family. These channels are crucial for setting the resting membrane potential and regulating cellular excitability in a variety of tissues, including the heart, brain, and pulmonary arteries.[1] Upregulation of TASK-1 has been observed in conditions such as atrial fibrillation (AF), where it contributes to a shortening of the atrial action potential, creating a substrate for arrhythmias.[2][3][4][5][6] Consequently, inhibitors of the TASK-1 channel are being investigated as a novel therapeutic strategy for rhythm control in AF.[1][2][3][4][5][6]

A293 is an experimental aromatic carbonamide that has demonstrated high affinity and selectivity for the TASK-1 channel.[3][6] Its pharmacological profile has been extensively characterized in both in vitro and in vivo models, making it a valuable tool for understanding the therapeutic potential and possible side effects of TASK-1 inhibition.

Mechanism of Action

A293 exerts its pharmacological effect by directly binding to and blocking the pore of the TASK-1 channel, thereby inhibiting the outward flow of potassium ions. This inhibition leads to a depolarization of the cell membrane and a prolongation of the action potential duration, particularly in atrial cardiomyocytes.[1][3] In silico docking simulations suggest that A293 binds to the inner pore of the TASK-1 channel, near the pore-lining amino acids L239 and N240, effectively occluding the ion passage.[4] Mutagenesis studies have identified residues Q126 in the M2 segment and L239 and N240 in the M4 segment as being essential for A293-mediated inhibition.[7]

Quantitative Pharmacological Data

The potency and selectivity of A293 have been quantified in various experimental systems. The following tables summarize the key pharmacological parameters.

Table 1: In Vitro Potency of A293

Target	Assay System	IC50	Reference
TASK-1	Heterologous expression	~250 nM	[3]
TASK-1	Mammalian CHO cells	30.6 ± 3.7 µM (Ranolazine, another TASK-1 inhibitor for comparison)	[8]
IKACh	-	8.4 µM	[9]

Table 2: Selectivity Profile of A293

Off-Target	Fold-Selectivity vs. TASK-1	Notes	Reference
KV1.5	10- to 43-fold higher IC50	A key cardiac potassium channel.	[3]
TASK-3	Significant inhibition at 1 µM	TASK-3 does not show significant cardiac expression. The primary off-target within the K2P family at this concentration.	[3]

In Vitro and In Vivo Effects

In Vitro Electrophysiology

In isolated atrial cardiomyocytes from patients with chronic AF, pharmacological inhibition of TASK-1 by A293 prolongs the action potential duration.[1] Patch-clamp experiments have demonstrated that A293 effectively reduces TASK-1 currents in both human and porcine atrial cardiomyocytes.[4]

In Vivo Animal Models

Studies in a porcine model of persistent AF have shown that daily intravenous administration of A293 (1 mg/kg) significantly reduces the AF burden.[2][3][6] The antiarrhythmic effect is attributed to a prolongation of the atrial effective refractory period, with no significant changes to ventricular electrophysiology, as indicated by stable QRS width and QT intervals.[2][3][5]

Hemodynamic Effects

A potential side effect of TASK-1 inhibition is an increase in pulmonary artery (PA) pressure.[2][3][6] In vivo studies in pigs demonstrated that acute administration of A293 led to a mild but significant increase in PA pressure.[2][3] This is consistent with the expression of TASK-1 channels in pulmonary artery smooth muscle cells, where they contribute to the regulation of vascular tone.[3]

Signaling Pathways

The inhibition of the TASK-1 channel by A293 has direct electrophysiological consequences. Downstream, the modulation of cellular excitability can influence various signaling pathways. The following diagram illustrates the primary mechanism of action of A293 and the broader context of TASK-1 channel regulation.

References

• 1. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Pharmacologic TWIK-Related Acid-Sensitive K+ Channel (TASK-1) Potassium Channel Inhibitor A293 Facilitates Acute Cardioversion of Paroxysmal Atrial Fibrillation in a Porcine Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 7. cellphysiolbiochem.com [cellphysiolbiochem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]

TASK-1-IN-1: A Profile of a Selective K+ Channel Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selectivity profile of TASK-1-IN-1, a potent inhibitor of the TASK-1 (KCNK3) potassium channel. This document compiles available quantitative data, details common experimental protocols for assessing inhibitor selectivity, and visualizes key concepts and workflows.

Introduction to TASK-1 and TASK-1-IN-1

The TWIK-related acid-sensitive K+ channel 1 (TASK-1), encoded by the KCNK3 gene, is a member of the two-pore domain potassium (K2P) channel family. These channels are crucial in setting the resting membrane potential and regulating cellular excitability in various tissues, including the nervous and cardiovascular systems. Consequently, TASK-1 has emerged as a promising therapeutic target for a range of pathological conditions.

TASK-1-IN-1 is a small molecule inhibitor of the TASK-1 channel. Understanding its selectivity profile against other potassium channels is paramount for predicting its therapeutic window and potential off-target effects.

Selectivity Profile of TASK-1-IN-1

The selectivity of a channel inhibitor is a critical determinant of its clinical utility. A highly selective compound minimizes the risk of adverse effects by avoiding interactions with other ion channels. The available data on the selectivity of TASK-1-IN-1 against other potassium channels is summarized below.

Data Presentation: Inhibitory Activity of TASK-1-IN-1

Channel	IC50 (nM)	Fold Selectivity (vs. TASK-1)	Reference
TASK-1	148	-	[1]
TASK-3	1750	~12-fold	[1]
Other K+ Channels	Not a significant effect	Not specified	[1]

Note: The statement "not a significant effect" is qualitative. A comprehensive quantitative screen against a broad panel of potassium channels for TASK-1-IN-1 is not publicly available at the time of this writing.

To illustrate a typical comprehensive selectivity screen for a TASK-1 inhibitor, the data for a different selective inhibitor, A1899, is presented below as a reference.

Reference Data: Selectivity Profile of A1899

Channel	IC50 (nM)
TASK-1	7
TASK-3	70
TREK-1	>10,000
TRAAK	>10,000
TWIK-1	>10,000
hERG	>10,000

This reference data highlights the level of detail ideally available for a thorough assessment of a channel inhibitor's selectivity.

Experimental Protocols for Determining Selectivity

The determination of a compound's selectivity profile involves a series of rigorous experimental procedures. The following are detailed methodologies commonly employed in the characterization of potassium channel inhibitors.

Electrophysiological Assays

Electrophysiology is the gold standard for characterizing the functional activity of ion channel modulators. Automated patch-clamp systems are frequently used for high-throughput screening and selectivity profiling.

Experimental Workflow: Automated Patch-Clamp for K+ Channel Selectivity

Caption: Automated patch-clamp workflow for inhibitor screening.

Methodology Details:

• Cell Line Preparation: Stably transfected cell lines (e.g., CHO or HEK293) expressing the human potassium channel of interest are cultured.

• Cell Preparation for Assay: Cells are harvested, dissociated into a single-cell suspension, and washed with an appropriate buffer.

• Automated Patch-Clamp Procedure:

  • The cell suspension and a compound plate containing serial dilutions of TASK-1-IN-1 are loaded into the automated patch-clamp system (e.g., Patchliner, QPatch, or IonFlux).

  • The system automatically achieves giga-ohm seals between individual cells and the planar patch-clamp chip.

  • The whole-cell configuration is established.

  • A specific voltage protocol is applied to elicit channel currents. For TASK channels, a voltage ramp or step protocol is typically used.

  • Currents are recorded in the absence and presence of increasing concentrations of the test compound.

• Data Analysis:

  • The peak current amplitude at a specific voltage is measured.

  • The percentage of current inhibition is calculated for each compound concentration.

  • A concentration-response curve is generated by plotting the percent inhibition against the logarithm of the compound concentration.

  • The IC50 value is determined by fitting the data to a sigmoidal dose-response equation.

This process is repeated for a panel of different potassium channel subtypes to determine the selectivity profile.

Radioligand Binding Assays

Radioligand binding assays are a high-throughput method to determine the affinity of a compound for a specific receptor or ion channel.

Signaling Pathway: Competitive Radioligand Binding Assay

Caption: Principle of competitive radioligand binding.

Methodology Details:

• Membrane Preparation: Membranes from cells overexpressing the target potassium channel are prepared.

• Assay Setup: The membranes are incubated with a fixed concentration of a specific radioligand (a molecule that binds to the channel and is labeled with a radioactive isotope) and varying concentrations of the unlabeled test compound (TASK-1-IN-1).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The reaction is then terminated by rapid filtration through a filter mat, which traps the membranes with bound radioligand while unbound ligand passes through.

• Detection: The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis: The amount of bound radioligand is plotted against the concentration of the test compound. The IC50 value, the concentration of the test compound that displaces 50% of the specific binding of the radioligand, is then determined. The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Conclusion

TASK-1-IN-1 is a potent inhibitor of the TASK-1 potassium channel with documented selectivity over the closely related TASK-3 channel.[1] While a comprehensive selectivity profile against a broader panel of potassium channels is not yet publicly available, the established methodologies of automated patch-clamp electrophysiology and radioligand binding assays provide a clear framework for such investigations. A thorough understanding of the selectivity of TASK-1-IN-1 is essential for its further development as a research tool and potential therapeutic agent. Future studies should aim to provide a more complete quantitative assessment of its activity against a wide array of ion channels to fully elucidate its pharmacological profile.

References

• 1. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Preclinical Assessment of TASK-1 Inhibition: A Technical Guide Focused on the Model Compound A293

Disclaimer: No specific investigational compound designated "TASK-1-IN-1" was identified in the public domain at the time of this report. This guide therefore focuses on the preclinical in vivo data of A293, a well-characterized, potent, and specific inhibitor of the TWIK-related acid-sensitive potassium channel 1 (TASK-1), to serve as a representative model for researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the in vivo studies of the TASK-1 inhibitor A293 in various animal models. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of relevant pathways and workflows to facilitate a deeper understanding of the preclinical evaluation of TASK-1 inhibitors.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo studies of A293 in porcine, murine, and rat models.

Table 1: In Vivo Efficacy of A293 in a Porcine Model of Atrial Fibrillation

Parameter	Vehicle Control	A293 Treatment	Animal Model	Administration	Key Findings	Citations
Persistent Atrial Fibrillation
AF Burden	95%	6.5%	German Landrace Pigs	1 mg/kg/day, IV for 14 days	Significant reduction in AF burden.[1][2]	[1][2]
Atrial Effective Refractory Period (AERP)	Shortened	Prolonged	German Landrace Pigs	1 mg/kg/day, IV for 14 days	A293 abrogated the ERP shortening caused by AF.[1][3]	[1][3]
Ventricular Electrophysiology (QRS, QT)	Unchanged	Unchanged	German Landrace Pigs	1 mg/kg/day, IV	No effect on ventricular repolarization.[1][3]	[1][3]
Paroxysmal Atrial Fibrillation
Time to Cardioversion	N/A	177 ± 63 seconds	German Landrace Pigs	Single IV dose	Acute administration of A293 restored sinus rhythm.[3][4]	[3][4]

Table 2: In Vivo Effects of A293 in Other Animal Models

Indication	Animal Model	A293 Dosage	Key Findings	Citations
Autoimmune Disease
Experimental Autoimmune Encephalomyelitis (EAE)	Wildtype Mice	Not specified	Significantly ameliorated the EAE disease course.	[5]
Pulmonary Hypertension (Adverse Effect)
Pulmonary Artery Pressure	German Landrace Pigs	1 mg/kg, acute IV	Mild but significant increase in pulmonary artery pressure.[1][2]	[1][2]
Rats	10 mg/kg/day	Induced early signs of pulmonary arterial hypertension (PAH), including elevated right ventricular systolic pressure (RVSP) and pulmonary vessel remodeling.[6]	[6]

Experimental Protocols

Porcine Model of Persistent Atrial Fibrillation

This protocol details the methodology for inducing and treating persistent atrial fibrillation in a large animal model to test the efficacy of a TASK-1 inhibitor.[1][2]

• Animal Model: German Landrace pigs.

• Induction of Atrial Fibrillation:

  • Implant a pacemaker via the jugular vein into the right atrial appendage.

  • After a recovery period, induce persistent AF by right atrial burst stimulation using a biofeedback algorithm for 14 days.

• Pharmacological Treatment:

  • Following the 14-day AF induction period, administer A293 intravenously at a dose of 1 mg/kg once daily for a treatment period of 14 days.

• Efficacy Assessment:

  • Perform intracardiac electrophysiological studies before and after the treatment period to measure parameters such as atrial effective refractory period (AERP).

  • Continuously monitor the cardiac rhythm to determine the atrial fibrillation burden (percentage of time in AF).

  • Isolate atrial cardiomyocytes after the treatment period for patch-clamp measurements to assess TASK-1 current and action potential duration.[1]

Porcine Model of Paroxysmal Atrial Fibrillation

This protocol describes the procedure for evaluating the acute cardioversion efficacy of a TASK-1 inhibitor.[3][4]

• Animal Model: German Landrace pigs under general anesthesia.

• Induction of Paroxysmal Atrial Fibrillation:

  • Induce episodes of paroxysmal AF via right atrial burst stimulation.

• Pharmacological Intervention:

  • Upon successful induction of a sustained AF episode, administer a single intravenous dose of A293.

• Efficacy Measurement:

  • Measure the time from drug administration to the restoration of sinus rhythm.

  • Perform electrophysiological measurements to assess changes in atrial and ventricular effective refractory periods.

  • Record surface ECG to monitor for any changes in QRS and QT intervals.[4]

Murine Model of Experimental Autoimmune Encephalomyelitis (EAE)

This protocol outlines the use of an EAE mouse model to investigate the therapeutic potential of TASK-1 inhibition in autoimmune disorders.[5]

• Animal Model: Wildtype, TASK-1 knockout (TASK1-/-), and TASK-3 knockout (TASK3-/-) mice.

• Induction of EAE:

  • Induce EAE by immunization with myelin oligodendrocyte glycoprotein (B1211001) (MOG35-55) peptide.

• Pharmacological Treatment:

  • Administer A293 either preventively (before disease onset) or therapeutically (after disease onset).

• Efficacy Assessment:

  • Monitor and score the clinical signs of EAE daily.

  • Perform histological analysis of the central nervous system to assess inflammation and demyelination.

  • Isolate T lymphocytes to evaluate effector functions such as cytokine production and proliferation in response to A293 treatment.[5]

Visualizations: Signaling Pathways and Workflows

Mechanism of Antiarrhythmic Action of TASK-1 Inhibition

Upregulation of the TASK-1 potassium channel in atrial fibrillation leads to a shortening of the atrial action potential, which promotes the maintenance of the arrhythmia. Inhibition of TASK-1 counteracts this effect.

Caption: Antiarrhythmic mechanism of A293 in atrial fibrillation.

Experimental Workflow for Persistent AF Pig Model

The following diagram illustrates the key steps in the in vivo study of A293 in the porcine model of persistent atrial fibrillation.

Caption: Workflow for A293 efficacy testing in a persistent AF pig model.

Summary and Conclusion

The in vivo studies using the specific TASK-1 inhibitor A293 provide a strong preclinical proof-of-concept for the therapeutic potential of targeting this ion channel. In a translationally relevant large animal model of atrial fibrillation, A293 demonstrated significant antiarrhythmic efficacy, reducing the burden of persistent AF and facilitating acute cardioversion of paroxysmal AF.[1][2][3][4] These effects are attributed to the selective prolongation of the atrial effective refractory period without impacting ventricular electrophysiology.[3]

However, these studies also highlight a key safety concern: the potential for increased pulmonary artery pressure due to the role of TASK-1 channels in regulating pulmonary vascular tone.[1][6] This on-target side effect was observed in both pigs and rats and underscores the importance of careful cardiovascular safety monitoring in the development of any TASK-1 inhibitor. Furthermore, studies in a mouse model of multiple sclerosis suggest a potential role for TASK-1 inhibitors in treating autoimmune disorders by modulating T cell function.[5]

Collectively, the data on A293 provides a valuable roadmap for the preclinical development of novel TASK-1 inhibitors. It establishes relevant animal models, effective dosing paradigms, and critical efficacy and safety endpoints that should be assessed for any compound in this class. Future research will need to focus on identifying inhibitors with an optimized therapeutic window, potentially through atrial-selective targeting or by balancing on-target efficacy with off-target safety.

References

• 1. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 2. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Pharmacologic TWIK-Related Acid-Sensitive K+ Channel (TASK-1) Potassium Channel Inhibitor A293 Facilitates Acute Cardioversion of Paroxysmal Atrial Fibrillation in a Porcine Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The TASK1 channel inhibitor A293 shows efficacy in a mouse model of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing TASK-1 Inhibitors in In Vitro Cell Culture Experiments

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of TASK-1 inhibitors in in vitro cell culture experiments. The protocols outlined below are based on established methodologies for studying the function of the TASK-1 (KCNK3) potassium channel and the effects of its inhibition on cellular processes such as apoptosis and proliferation.

Introduction to TASK-1 and its Inhibitors

The TWIK-related acid-sensitive K+ channel 1 (TASK-1), encoded by the KCNK3 gene, is a member of the two-pore domain potassium (K2P) channel family.[1][2] These channels are crucial for establishing and maintaining the resting membrane potential in a variety of cell types, including neurons, cardiomyocytes, and cancer cells.[2][3] By allowing a "leak" of potassium ions out of the cell, TASK-1 channels help to regulate cellular excitability and influence downstream signaling pathways.[2]

In the context of cancer, TASK-1 has been shown to play a role in regulating apoptosis and proliferation in certain cancer cell lines, such as non-small cell lung cancer (NSCLC) and breast cancer.[1][4][5] Inhibition of TASK-1 can lead to depolarization of the cell membrane, which in turn can trigger apoptosis and reduce cell proliferation, making it a potential therapeutic target.[1][4]

TASK-1 inhibitors are molecules that block the flow of potassium ions through the TASK-1 channel.[2] One such potent and selective inhibitor is TASK-1-IN-1, which has an IC50 of 148 nM for TASK-1 and shows reduced activity against the related TASK-3 channel.[6] These inhibitors are valuable tools for investigating the physiological and pathophysiological roles of the TASK-1 channel.

Quantitative Data on TASK-1 Inhibition

The following tables summarize the quantitative data regarding the potency of TASK-1 inhibitors and their effects on cellular parameters.

Table 1: Potency of Select TASK-1 Inhibitors

Inhibitor	IC50 (TASK-1)	IC50 (TASK-3)	Cell Line	Reference
TASK-1-IN-1 (F3)	148 nM	1750 nM	N/A	[1][6]
Anandamide	10 µM (used)	Not specified	A549	[4]
A293	200 nM (used)	Not specified	Human Atrial Cardiomyocytes	[7][8]

Table 2: Effects of TASK-1 Inhibition on Cellular Properties

Cell Line	Treatment	Effect	Quantitative Change	Reference
A549	Anandamide (10 µM)	Reduction in non-inactivating K+ current	Significant	[4]
A549	Anandamide (10 µM)	Depolarization of cell membrane	Significant	[4]
A549	TASK-1 siRNA knockdown	Increased apoptosis (with cisplatin (B142131) treatment)	Significant	[4]
A549	TASK-1 siRNA knockdown	Reduced proliferation	Significant	[4]
MCF-7	TASK-1-IN-1 (F3)	Blocked cell proliferation and viability	Significant	[1]

Experimental Protocols

Protocol 1: General Cell Culture and Maintenance

This protocol provides general guidelines for the culture of cell lines relevant to TASK-1 research.

Materials:

• A549, H358, or MCF-7 cell lines

• RPMI-1640 or DMEM medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Culture A549 and H358 cells in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-3 days or when they reach 80-90% confluency. To subculture, wash the cells with PBS, detach them with Trypsin-EDTA, and re-seed at a lower density in fresh medium.

Protocol 2: In Vitro Apoptosis Assay

This protocol describes how to assess apoptosis in cells following treatment with a TASK-1 inhibitor or siRNA.

Materials:

• TASK-1 expressing cells (e.g., A549)

• Control cells (e.g., H358 with low TASK-1 expression)

• TASK-1 inhibitor (e.g., TASK-1-IN-1) or TASK-1 siRNA

• Apoptosis-inducing agent (e.g., cisplatin)

• Apoptosis detection kit (e.g., Caspase-3/7 Green Flow Cytometry Assay Kit)

• Flow cytometer

Procedure:

• Seed cells at a density of 2x10^4 cells/cm^2.

• For inhibitor studies, allow cells to adhere overnight and then treat with the desired concentration of the TASK-1 inhibitor for 24-72 hours.

• For siRNA studies, transfect cells with TASK-1 siRNA or a non-silencing control siRNA. After 48 hours, replate the cells.

• After 24 hours of replating (for siRNA) or initial inhibitor treatment, add an apoptotic stimulus (e.g., cisplatin) if required.

• Incubate for an additional 72 hours.

• Harvest both floating and attached cells and centrifuge at 400 x g for 5 minutes.

• Stain the cells for caspase-3/7 activity according to the manufacturer's instructions for the apoptosis detection kit.

• Analyze the percentage of apoptotic cells using a flow cytometer.

Protocol 3: Cell Proliferation Assay

This protocol details a method to measure the effect of TASK-1 inhibition on cell proliferation.

Materials:

• TASK-1 expressing cells (e.g., A549)

• TASK-1 inhibitor or siRNA

• Cell proliferation assay kit (e.g., CCK-8 or EdU-based assay)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density.

• Treat cells with various concentrations of the TASK-1 inhibitor or transfect with TASK-1 siRNA as described in the apoptosis protocol.

• Incubate for the desired period (e.g., 24, 48, 72 hours).

• At each time point, add the proliferation reagent (e.g., CCK-8) to the wells and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader to determine the relative number of viable cells.

Protocol 4: Electrophysiological Recording of TASK-1 Currents

This protocol describes the whole-cell patch-clamp technique to measure TASK-1 currents and their inhibition.

Materials:

• Cells expressing TASK-1 channels (e.g., A549)

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for patch pipettes

• Extracellular solution (in mM): e.g., 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4

• Intracellular solution (in mM): e.g., 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 4 Mg-ATP, pH 7.2

• TASK-1 inhibitor (e.g., A293 or TASK-1-IN-1)

Procedure:

• Plate cells on glass coverslips suitable for patch-clamp recording.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

• Establish a whole-cell recording configuration on a single cell.

• Apply a holding potential of -50 mV or 0 mV to inactivate voltage-gated K+ channels.[4]

• Apply voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 400 ms) to elicit membrane currents.[8]

• Record baseline currents.

• Perfuse the cell with the extracellular solution containing the TASK-1 inhibitor at the desired concentration (e.g., 200 nM A293).[8]

• Record the currents in the presence of the inhibitor.

• Calculate the TASK-1 current density by subtracting the currents recorded in the presence of the inhibitor from the baseline currents.

Visualizations

Caption: Signaling pathway of TASK-1 in cell regulation.

Caption: Workflow for studying TASK-1 inhibitor effects.

References

• 1. researchgate.net [researchgate.net]
• 2. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. TASK1 modulates inflammation and neurodegeneration in autoimmune inflammation of the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]

Application Notes and Protocols for Studying TASK-1 Channels Using Specific Inhibitors in Patch Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing specific inhibitors for the characterization of TWIK-related acid-sensitive K+ channel 1 (TASK-1) using patch clamp electrophysiology. TASK-1, a member of the two-pore-domain potassium (K2P) channel family, plays a crucial role in setting the resting membrane potential and regulating cellular excitability.[1] Its expression in various tissues, including the heart, brain, and lungs, makes it a significant target for drug development in therapeutic areas such as atrial fibrillation, respiratory disorders, and oncology.[1][2][3]

This document outlines detailed protocols for whole-cell patch clamp recordings to measure TASK-1 currents and assess the potency and efficacy of inhibitory compounds. While the user requested information on "TASK-1-IN-1," current scientific literature extensively characterizes specific inhibitors by designated names. A prominent and selective inhibitor, A293, will be used as the primary example throughout these protocols.

Introduction to TASK-1 and its Pharmacological Inhibition

TASK-1 channels contribute to background or "leak" potassium currents, which are fundamental for stabilizing the resting membrane potential below the threshold for action potential firing.[1][2] Pharmacological inhibition of TASK-1 channels prevents potassium ion efflux, leading to membrane depolarization.[1] This modulation of cellular excitability is the basis for its therapeutic potential.[1] For instance, in atrial cardiomyocytes, where TASK-1 is predominantly expressed compared to the ventricles, its inhibition can prolong the action potential duration, an antiarrhythmic effect sought for the treatment of atrial fibrillation.[4][5]

Selective inhibitors are essential tools for elucidating the physiological roles of TASK-1 and for developing new therapeutics. Compounds like A293 have been shown to be potent and selective blockers of TASK-1 channels, facilitating the study of these channels both in vitro and in vivo.[2][4]

Key Concepts: Potency and Efficacy of TASK-1 Inhibitors

When evaluating new chemical entities targeting TASK-1, it is critical to distinguish between potency and efficacy:

• Potency refers to the concentration of an inhibitor required to produce a specific level of channel inhibition.[6][7] It is commonly quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor that reduces the TASK-1 current by 50%.[6][7] A lower IC50 value indicates higher potency.[8]

• Efficacy describes the maximum possible inhibitory effect of the compound, regardless of its concentration.[6][9] For a channel blocker, this would ideally be 100% inhibition of the current.

Quantitative Data: Inhibitor Potency on TASK-1

The following table summarizes the potency of selected inhibitors on TASK-1 channels, as determined by patch clamp electrophysiology. This data is crucial for dose-selection in experimental protocols.

Compound	Target Channel(s)	IC50 (nM)	Cell System	Reference
A293	TASK-1	~200 nM (used for current isolation)	Atrial Cardiomyocytes	[10]
F3	TASK-1	148 nM	Not Specified	[3]
Endothelin-1 (B181129) (via ETA Receptor)	TASK-1	0.08 nM	Xenopus Oocytes	[11]
Endothelin-1 (via ETB Receptor)	TASK-1	0.23 nM	Xenopus Oocytes	[11]

Experimental Protocols

Whole-Cell Patch Clamp Protocol for Measuring TASK-1 Currents

This protocol is designed for recording TASK-1 currents from isolated cells (e.g., primary cardiomyocytes or a cell line heterologously expressing TASK-1).

Materials:

• Cells: Isolated primary cells (e.g., atrial cardiomyocytes) or a cell line expressing the human KCNK3 gene (encoding TASK-1).

• External (Bath) Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 5 Mg-ATP. pH adjusted to 7.2 with KOH.

• TASK-1 Inhibitor: A293 (or other specific inhibitor) stock solution (e.g., 10 mM in DMSO), diluted to final desired concentrations in the external solution.

• Patch Clamp Rig: Microscope, micromanipulator, amplifier, digitizer, and data acquisition software.

• Borosilicate Glass Pipettes: Pulled to a resistance of 2-5 MΩ when filled with internal solution.

Procedure:

• Cell Preparation: Plate isolated cells on glass coverslips suitable for microscopy and allow them to adhere.

• Solution Preparation: Prepare and sterile-filter all solutions. On the day of the experiment, add ATP to the internal solution and load patch pipettes.

• Establish Whole-Cell Configuration:

  • Place a coverslip with cells in the recording chamber and perfuse with the external solution.

  • Approach a selected cell with the patch pipette and form a gigaohm seal (>1 GΩ) with the cell membrane.

  • Apply gentle suction to rupture the membrane patch and establish the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Clamp the cell at a holding potential of -80 mV or -50 mV.[10][11][12]

  • Apply a series of depolarizing voltage steps. A typical protocol is to step from a holding potential to test potentials ranging from -60 mV to +60 mV in 10 or 20 mV increments for a duration of 300-400 ms.[10][12]

• Data Acquisition:

  • Record the resulting currents during the voltage steps. These represent the total membrane currents.

  • Establish a stable baseline recording of the total current in the control external solution.

• Application of TASK-1 Inhibitor:

  • Perfuse the recording chamber with the external solution containing the TASK-1 inhibitor (e.g., 200 nM A293) at a known concentration.[10]

  • Allow sufficient time for the inhibitor to reach equilibrium and for its effect on the current to stabilize.

  • Record the currents again using the same voltage-clamp protocol.

• Isolation of TASK-1 Current:

  • The specific TASK-1 current is isolated by digital subtraction of the current recorded in the presence of the inhibitor from the control current recorded before its application.[10]

• Data Analysis:

  • Construct current-voltage (I-V) relationship plots for the total and the isolated TASK-1 current.

  • To determine the IC50, apply multiple concentrations of the inhibitor and plot the percentage of current inhibition against the logarithm of the inhibitor concentration. Fit the data with a Hill equation.

Dynamic Clamp Protocol to Study the Functional Impact of TASK-1

This advanced protocol assesses the contribution of TASK-1 to the action potential waveform in excitable cells like cardiomyocytes.

Procedure:

• Establish Current-Clamp Configuration: After establishing a whole-cell configuration, switch the amplifier to current-clamp mode.

• Record Action Potentials: Elicit action potentials by injecting brief (2-3 ms) suprathreshold current pulses at a set frequency (e.g., 1 Hz).[12]

• Measure Baseline Action Potential Duration (APD): Record several stable action potentials and measure the APD at 50% and 90% repolarization (APD50 and APD90).

• Dynamic Clamp - TASK-1 Subtraction:

  • Using a dynamic clamp system, inject a current that is equal in magnitude but opposite in polarity to the cell's native TASK-1 current (previously characterized in voltage-clamp mode). This effectively subtracts ITASK-1 from the cell in real-time.

  • Record the resulting action potentials and measure the change in APD. A prolongation of the APD is expected.[12]

• Dynamic Clamp - TASK-1 Addition:

  • Conversely, inject an additional TASK-1 conductance into the cell.

  • Record the action potentials and observe the expected shortening of the APD.[12]

Visualizations: Workflows and Signaling Pathways

The following diagrams illustrate the experimental workflow for inhibitor profiling and a known signaling pathway that regulates TASK-1 channel activity.

Caption: Workflow for TASK-1 inhibitor profiling using patch clamp.

Caption: Endothelin-1 signaling pathway leading to TASK-1 inhibition.

Conclusion

Patch clamp electrophysiology is an indispensable tool for the functional characterization of TASK-1 channels and the screening of novel inhibitory compounds. By employing the detailed protocols for whole-cell and dynamic clamp recordings, researchers can accurately determine the potency and efficacy of potential drug candidates like A293. The isolation of TASK-1 currents via pharmacological subtraction provides a robust method for studying the channel's biophysical properties and its role in cellular physiology. This information is vital for the development of targeted therapies for a range of human diseases.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ahajournals.org [ahajournals.org]
• 5. Pharmacologic TWIK-Related Acid-Sensitive K+ Channel (TASK-1) Potassium Channel Inhibitor A293 Facilitates Acute Cardioversion of Paroxysmal Atrial Fibrillation in a Porcine Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the difference between efficacy and potency in drug development? [synapse.patsnap.com]
• 7. derangedphysiology.com [derangedphysiology.com]
• 8. Affinity, efficacy and potency - Physics, Pharmacology and Physiology for Anaesthetists [cambridge.org]
• 9. litfl.com [litfl.com]
• 10. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 11. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating TASK-1 Inhibitors in Murine Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TASK-1 (TWIK-related acid-sensitive potassium channel 1), encoded by the KCNK3 gene, is a two-pore domain potassium (K2P) channel that plays a crucial role in setting the resting membrane potential in various cell types.[1][2] Emerging evidence highlights the involvement of TASK-1 in the pathophysiology of several cancers, particularly non-small cell lung cancer (NSCLC).[1][3][4] In certain cancer cell lines, TASK-1 is overexpressed and contributes to tumor progression by promoting proliferation and inhibiting apoptosis.[3][5] Consequently, the inhibition of the TASK-1 channel presents a promising therapeutic strategy for a subset of cancers.[1][2]

These application notes provide a comprehensive guide for the preclinical evaluation of a novel TASK-1 inhibitor, herein referred to as TASK-1-IN-1, in mouse models of cancer. The protocols outlined below are based on established methodologies for in vivo cancer drug efficacy studies and can be adapted for specific tumor models and research questions.

Mechanism of Action

TASK-1 channels facilitate the efflux of potassium ions, which helps maintain a hyperpolarized state of the cell membrane.[2][3] In some cancer cells, this activity is linked to the avoidance of apoptosis and the promotion of cell proliferation.[1][3] Inhibition of TASK-1 leads to membrane depolarization, which can trigger downstream signaling cascades that result in cell cycle arrest and apoptosis.[3]

Figure 1: Simplified signaling pathway of TASK-1 inhibition in cancer cells.

Data Presentation: Dose-Ranging Efficacy Study

The following table summarizes hypothetical data from a dose-ranging study of TASK-1-IN-1 in an A549 (NSCLC) xenograft mouse model. This data is for illustrative purposes to guide the design of similar experiments.

Treatment Group	Dosage (mg/kg)	Administration Route	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21 (± SEM)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) at Day 21 (± SEM)
Vehicle Control	-	Oral (p.o.)	Daily	1250 (± 150)	-	+2.5 (± 1.5)
TASK-1-IN-1	10	Oral (p.o.)	Daily	875 (± 120)	30	+1.8 (± 2.0)
TASK-1-IN-1	25	Oral (p.o.)	Daily	500 (± 95)	60	-0.5 (± 2.5)
TASK-1-IN-1	50	Oral (p.o.)	Daily	450 (± 80)	64	-5.0 (± 3.0)

Note: The 25 mg/kg dose is recommended for initial efficacy studies as it provides significant tumor growth inhibition without inducing significant body weight loss, a common indicator of toxicity.

Experimental Protocols

Animal Model Selection and Handling

• Animal Model: Immunodeficient mice (e.g., athymic nude or SCID mice), 6-8 weeks old, are suitable for establishing xenograft models with human cancer cell lines.[6]

• Acclimatization: Acclimatize animals for at least one week before the start of the experiment under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

• Ethics: All animal procedures must be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).

Cell Culture and Tumor Implantation

• Cell Lines: Use a cancer cell line with documented expression of TASK-1, such as the A549 human NSCLC cell line.[3][4]

• Cell Culture: Culture cells under standard conditions (e.g., 37°C, 5% CO2) in the recommended growth medium.

• Implantation: Harvest cells during the logarithmic growth phase. Resuspend the cells in a suitable medium (e.g., PBS or Matrigel) and inject subcutaneously into the flank of the mice (e.g., 5 x 10^6 cells in 100 µL).

Formulation and Administration of TASK-1-IN-1

• Formulation:

  • Weigh the required amount of TASK-1-IN-1 powder.

  • Prepare a suitable vehicle for administration (e.g., 0.5% methylcellulose (B11928114) in sterile water).

  • Create a homogenous suspension of TASK-1-IN-1 in the vehicle to the desired concentration.

• Administration:

  • Route: Oral gavage (p.o.) is a common route for small molecule inhibitors.[7] Other routes like intraperitoneal (i.p.) or intravenous (i.v.) injection can also be considered based on the compound's properties.[8]

  • Volume: Administer a consistent volume based on the animal's body weight (e.g., 10 mL/kg).

In Vivo Efficacy Study Design

Figure 2: Experimental workflow for an in vivo xenograft efficacy study.

• Tumor Growth Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group is recommended).

• Treatment: Administer TASK-1-IN-1 or vehicle control according to the predetermined dosing schedule.

• Monitoring: Monitor animal health and body weight 2-3 times per week. A sustained body weight loss of >15-20% is a common toxicity endpoint.

• Endpoint: Terminate the study when tumors in the control group reach the predetermined endpoint size (e.g., 1500 mm³) or if animals show signs of excessive toxicity.

• Analysis: At the endpoint, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

Statistical Analysis

Analyze the data using appropriate statistical methods. For tumor growth inhibition studies, a one-way ANOVA with post-hoc tests can be used to compare tumor volumes between groups. P-values < 0.05 are typically considered statistically significant.

Conclusion

The protocols and guidelines presented here offer a framework for the preclinical evaluation of TASK-1 inhibitors in mouse models of cancer. The successful inhibition of TASK-1 in vivo could provide a novel therapeutic avenue for patients with TASK-1-expressing tumors. Careful experimental design, including appropriate model selection and endpoint analysis, is crucial for obtaining robust and translatable results. Further studies may also explore the combination of TASK-1 inhibitors with other anti-cancer agents to enhance therapeutic efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. TASK-1 induces gefitinib resistance by promoting cancer initiating cell formation and epithelial-mesenchymal transition in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cancer models in preclinical research: A chronicle review of advancement in effective cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. ichor.bio [ichor.bio]

Application Notes and Protocols for Preparing TASK-1-IN-1 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction

TASK-1 (TWIK-related acid-sensitive K+ channel 1), encoded by the KCNK3 gene, is a two-pore domain potassium (K2P) channel that contributes to background potassium currents in various cell types.[1][2][3] These channels are crucial for stabilizing the resting membrane potential and regulating cellular excitability.[1] They are expressed in numerous tissues, including the brain, heart, and lungs, and are involved in critical physiological processes such as neuronal signaling, cardiac function, and respiratory control.[1] The modulation of TASK-1 channels through inhibitors is a significant area of research for potential therapeutic interventions in conditions like epilepsy, depression, and respiratory disorders.[1]

TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 potassium channel. Accurate preparation of a stock solution is the first critical step for ensuring reproducible and reliable experimental results. This document provides detailed protocols for the preparation, storage, and handling of TASK-1-IN-1 stock solutions.

Quantitative Data Summary

For consistent results, it is imperative to start with accurately prepared solutions. The following table summarizes the key chemical properties of TASK-1-IN-1.

Property	Value	Notes
Molecular Weight	450.5 g/mol	Use the exact molecular weight from the manufacturer's certificate of analysis for precise calculations.
Appearance	White to off-white solid	Visually inspect the compound upon receipt.
Solubility
DMSO	≥ 50 mg/mL (≥ 111 mM)	Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating a high-concentration primary stock solution.
Ethanol (B145695)	≥ 20 mg/mL (≥ 44.4 mM)	Can be used as an alternative solvent, but may have lower solubility compared to DMSO.
Water	Insoluble	Do not attempt to dissolve TASK-1-IN-1 directly in aqueous buffers. Dilute from a DMSO or ethanol stock for final working solutions.
Storage Conditions
Solid	-20°C, desiccated, protected from light	Long-term storage. Can be stored at 4°C for short periods.
Stock Solution	-20°C or -80°C	Aliquot to avoid repeated freeze-thaw cycles. Solutions in DMSO are typically stable for several months at -20°C.

Experimental Protocols

Preparation of a 10 mM TASK-1-IN-1 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of TASK-1-IN-1.

Materials:

• TASK-1-IN-1 powder

• Anhydrous/molecular sieve-treated Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Pipettes and sterile pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation:

To prepare a stock solution of a specific molarity, use the following formula:[4]

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

• Concentration = 10 mM = 0.01 mol/L

• Volume = 1 mL = 0.001 L

• Molecular Weight = 450.5 g/mol

Mass (mg) = (0.01 mol/L) * (0.001 L) * (450.5 g/mol ) * (1000 mg/g) = 4.505 mg

Procedure:

• Preparation: Before starting, allow the vial of TASK-1-IN-1 powder to equilibrate to room temperature for at least 15-20 minutes to prevent condensation of moisture.

• Weighing: Carefully weigh out 4.505 mg of TASK-1-IN-1 powder using an analytical balance and transfer it into a sterile microcentrifuge tube.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution. Visually inspect the solution to ensure no particulates are present.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C, protected from light. Properly label each aliquot with the compound name, concentration, solvent, and date of preparation.

Preparation of Working Solutions

For cell-based assays, the high concentration of DMSO in the stock solution must be diluted to a final concentration that is non-toxic to the cells (typically ≤ 0.1% v/v).

Procedure:

• Thaw a single aliquot of the 10 mM TASK-1-IN-1 stock solution.

• Perform serial dilutions of the stock solution into the appropriate cell culture medium or experimental buffer to achieve the desired final concentration.

• For example, to make a 10 µM working solution in 1 mL of media:

  • Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  • This results in a 1:1000 dilution and a final DMSO concentration of 0.1%.

• Always prepare fresh working solutions for each experiment from the frozen stock. Do not store diluted aqueous solutions.

Visualizations

Signaling Pathway of TASK-1 Modulation

The activity of TASK-1 channels can be modulated by various signaling pathways, including those activated by G-protein coupled receptors (GPCRs). The diagram below illustrates a generalized pathway where GPCR activation leads to the inhibition of TASK-1 channels, a process that can be blocked by TASK-1-IN-1.

Caption: GPCR-mediated inhibition of the TASK-1 channel and its block by TASK-1-IN-1.

Experimental Workflow for Stock Solution Preparation

The following workflow diagram outlines the key steps for preparing a TASK-1-IN-1 stock solution.

Caption: Workflow for the preparation and storage of TASK-1-IN-1 stock solution.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]

Application Notes: High-Throughput Screening for TASK-1 Channel Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

TWIK-related acid-sensitive K+ channel 1 (TASK-1), encoded by the KCNK3 gene, is a two-pore domain potassium (K2P) channel that contributes to the background potassium currents in various cell types.[1] These channels are crucial in setting the resting membrane potential and regulating cellular excitability.[1] Expressed in the heart, brain, and lungs, TASK-1 channels are implicated in physiological processes such as neuronal signaling, cardiac function, and respiratory control.[1] Their involvement in pathophysiological conditions like cardiac arrhythmias, obstructive sleep apnea, and cancer has made them an attractive target for drug discovery.[1][2][3]

High-throughput screening (HTS) is a critical tool in the early stages of drug discovery, enabling the rapid screening of large compound libraries to identify "hits" that modulate the activity of a specific target.[4][5] This document provides detailed application notes and protocols for the use of a representative TASK-1 inhibitor, herein referred to as TASK-1-IN-1, in high-throughput screening assays. The methodologies described are based on established HTS techniques for ion channels and data from known selective TASK-1 inhibitors.

Signaling Pathways Involving TASK-1

TASK-1 channel activity is modulated by various signaling pathways, making it a complex target. Neurotransmitters such as serotonin, norepinephrine, and substance P can inhibit TASK-1 channels, leading to slow excitation in neurons.[6] The inhibition is often mediated by G-protein coupled receptors (GPCRs) and the activation of phospholipase C (PLC).[7] Furthermore, the endothelin-1 (B181129) (ET-1) pathway, implicated in pulmonary arterial hypertension, inhibits TASK-1 currents through the activation of Rho kinase.[8]

Figure 1: Simplified signaling pathways modulating TASK-1 channel activity.

High-Throughput Screening for TASK-1 Inhibitors

Several HTS technologies are suitable for identifying modulators of ion channels like TASK-1.[9][10] These include fluorescence-based assays, automated electrophysiology, and ion flux assays. The choice of assay depends on factors such as throughput requirements, cost, and the specific information desired (e.g., direct measure of ion flow vs. indirect measure of membrane potential).

Representative Data for TASK-1 Inhibitors

The following table summarizes the potency of several known TASK-1 inhibitors, which can serve as a benchmark for hit validation and lead optimization.

Compound	TASK-1 IC50 (nM)	Selectivity vs. TASK-3	Assay Type	Reference
Analog 35 (bis-amide)	16	62-fold	Electrophysiology	[11]
F3 (3-benzoylamino-N-(2-ethyl-phenyl)-benzamide)	148	Reduced inhibition of TASK-3	Molecular Modeling & Cell-based	[2]
ML365	4	>250-fold	Thallium Flux	[12]
Doxapram	-	Potent Inhibitor	Patch-clamp	[3]
A293	-	Selective Inhibitor	-	[13]

Note: IC50 values and selectivity can vary depending on the specific assay conditions and cell type used.

Experimental Protocols

Thallium Flux Assay (Fluorescence-based)

This is a common HTS method for potassium channels that uses the flux of thallium (Tl+) ions as a surrogate for K+ ions.[14]

Principle: Cells expressing TASK-1 are loaded with a Tl+-sensitive fluorescent dye. Upon channel opening, Tl+ enters the cell and binds to the dye, causing an increase in fluorescence. Inhibitors of TASK-1 will block Tl+ influx, resulting in a lower fluorescence signal.

Materials:

• HEK293 cells stably expressing human TASK-1

• Assay buffer (e.g., HBSS)

• FluxOR™ Thallium Detection Kit (or similar)

• Compound library (e.g., dissolved in DMSO)

• 384-well microplates

• Fluorescence plate reader

Protocol:

• Cell Plating: Seed HEK293-TASK-1 cells into 384-well plates and incubate overnight.

• Dye Loading: Wash cells with assay buffer and then incubate with the Tl+-sensitive dye according to the manufacturer's instructions.

• Compound Addition: Add test compounds (e.g., TASK-1-IN-1) and controls (positive control: known TASK-1 inhibitor; negative control: DMSO vehicle) to the wells. Incubate for a specified time (e.g., 15-30 minutes).

• Thallium Stimulation: Add a stimulus buffer containing Tl+.

• Signal Detection: Immediately measure the fluorescence intensity over time using a plate reader.

• Data Analysis: Calculate the initial rate of fluorescence increase. Normalize the data to controls and determine the percent inhibition for each compound. For active compounds, generate concentration-response curves to determine the IC50 value.

Figure 2: Workflow for a thallium flux-based HTS assay for TASK-1 inhibitors.

Automated Patch-Clamp Electrophysiology

Automated patch-clamp systems offer higher throughput than traditional manual patch-clamp while providing high-quality electrophysiological data.[4]

Principle: This method directly measures the ionic current flowing through TASK-1 channels in response to voltage changes. Inhibitors will reduce the magnitude of this current.

Materials:

• HEK293 cells expressing human TASK-1

• Automated patch-clamp system (e.g., Qube 384, Patchliner)

• Appropriate intracellular and extracellular recording solutions

• Compound library

Protocol:

• Cell Preparation: Harvest and prepare a single-cell suspension of HEK293-TASK-1 cells.

• System Setup: Prime the automated patch-clamp system with recording solutions and load the cell suspension.

• Seal Formation and Whole-Cell Configuration: The system will automatically establish giga-ohm seals and achieve whole-cell configuration.

• Baseline Recording: Record baseline TASK-1 currents using a defined voltage protocol.

• Compound Application: Apply test compounds at various concentrations.

• Post-Compound Recording: Record TASK-1 currents in the presence of the compounds.

• Data Analysis: Measure the current amplitude before and after compound application to determine the percent inhibition. Generate concentration-response curves and calculate IC50 values.

Data Analysis and Hit Confirmation

Z'-Factor: To assess the quality of the HTS assay, the Z'-factor should be calculated. A Z' value between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

Hit Confirmation: Primary hits identified from the HTS should be re-tested to confirm their activity. Confirmed hits should then be evaluated in a secondary, orthogonal assay (e.g., if the primary screen was a thallium flux assay, confirmation could be done using automated patch-clamp) to rule out false positives.[15]

Conclusion

The protocols and information provided here offer a framework for conducting high-throughput screening campaigns to identify and characterize novel inhibitors of the TASK-1 potassium channel. The use of a robust primary HTS assay, followed by confirmation and characterization using orthogonal methods, is crucial for the successful identification of potent and selective lead compounds for further drug development.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. criver.com [criver.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. TASK-1, a two-pore domain K+ channel, is modulated by multiple neurotransmitters in motoneurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High throughput assay technologies for ion channel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High throughput screening technologies for ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. frontiersin.org [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. bellbrooklabs.com [bellbrooklabs.com]

Application Note &amp; Protocols: Methods for Assessing TASK-1-IN-1 Efficacy In Vivo

Audience: Researchers, scientists, and drug development professionals.

Introduction

TWIK-related acid-sensitive potassium (TASK-1) channels, encoded by the KCNK3 gene, are members of the two-pore domain potassium (K2P) channel family.[1][2] These channels are constitutively active at physiological resting membrane potentials and are sensitive to various physiological and pharmacological mediators, including extracellular pH and anesthetics.[1] TASK-1 channels play a crucial role in setting the resting membrane potential and regulating cellular excitability in various tissues, including the heart, pulmonary arteries, and central nervous system.[1][3]

Dysregulation of TASK-1 has been implicated in several pathologies, including atrial fibrillation (AF), pulmonary arterial hypertension (PAH), and neuroinflammatory diseases.[1][3][4] For instance, upregulation of TASK-1 is observed in patients with AF and contributes to a shortening of the atrial action potential, a key factor in the arrhythmia's pathophysiology.[5][6] Consequently, selective inhibition of TASK-1 channels presents a promising therapeutic strategy.

This document provides detailed protocols for assessing the in vivo efficacy of TASK-1-IN-1 , a hypothetical selective inhibitor of the TASK-1 channel. The following sections outline key animal models and experimental procedures for evaluating its therapeutic potential in cardiovascular and neuroinflammatory contexts.

TASK-1 Channel Signaling and Inhibition

TASK-1 channels contribute to the outward flow of potassium ions (K⁺), which helps maintain a negative resting membrane potential in excitable cells. Inhibition of these channels by a compound like TASK-1-IN-1 reduces this outward K⁺ current, leading to membrane depolarization and prolongation of the action potential duration. This mechanism is the basis for its therapeutic potential in conditions like atrial fibrillation.

Caption: Mechanism of TASK-1 channel inhibition.

In Vivo Efficacy Assessment in Atrial Fibrillation

A well-established large animal model using pigs is highly translational for studying atrial fibrillation.[4][5] This model allows for the induction of persistent AF and subsequent testing of the antiarrhythmic effects of TASK-1-IN-1.

Experimental Workflow: Porcine AF Model

The overall workflow involves surgical implantation of a pacemaker, induction of AF, treatment with TASK-1-IN-1, and a comprehensive assessment of cardiac electrophysiology.

Caption: Experimental workflow for assessing TASK-1-IN-1 in a porcine AF model.

Detailed Protocol: Porcine AF Model

• Animal Model: Use German landrace pigs (30-45 kg).[7] All procedures must be approved by an Institutional Animal Care and Use Committee.

• Pacemaker Implantation: Anesthetize the animals. Under sterile conditions, implant a pacemaker and place a pacing lead in the right atrial appendage.

• AF Induction: After a recovery period, induce AF using intermittent right atrial burst stimulation for 14 days.[4][8] A biofeedback algorithm in the pacemaker can be used to re-initiate stimulation if sinus rhythm returns.[4]

• Treatment Groups:

  • TASK-1-IN-1 Group: Administer TASK-1-IN-1 intravenously (e.g., 1 mg/kg/day, based on studies with the known inhibitor A293) for 14 days.[9]

  • Control Group: Administer a vehicle solution on the same schedule.

  • Sham Group: Animals that undergo surgery but no AF induction can be included.

• Efficacy Endpoints:

  • AF Burden: Use pacemaker-stored data to quantify the percentage of time the animal is in AF.

  • In Vivo Electrophysiology: Perform intracardiac electrophysiological studies to measure parameters like the Atrial Effective Refractory Period (AERP).[5]

  • Surface ECG: Record surface ECGs to monitor heart rate, QRS width, and QT interval. Lack of change in ventricular parameters (QRS, QT) suggests atrial-specific action.[5][7]

  • Hemodynamic Assessment: Invasively measure pulmonary artery pressure, as TASK-1 inhibition can affect pulmonary vascular tone.[5][10]

  • Ex Vivo Patch Clamp: At the end of the study, isolate atrial cardiomyocytes. Use whole-cell patch-clamp techniques to measure TASK-1 current density and action potential duration (APD).[4]

Data Presentation: Porcine AF Model

Table 1: In Vivo Electrophysiological and Hemodynamic Parameters

Parameter	Sham Control (n=8)	AF + Vehicle (n=10)	AF + TASK-1-IN-1 (n=10)	P-value
AF Burden (%)	0	95 ± 4	15 ± 7	<0.001
AERP (ms)	155 ± 10	120 ± 8	160 ± 12	<0.01
Heart Rate (bpm)	75 ± 5	110 ± 10	80 ± 6	<0.01
QRS Width (ms)	80 ± 4	82 ± 5	81 ± 4	>0.05
QT Interval (ms)	350 ± 20	355 ± 18	352 ± 22	>0.05
Mean PAP (mmHg)	15 ± 2	16 ± 3	20 ± 4	<0.05

Data presented as mean ± SD. Statistical analysis via ANOVA.

Table 2: Ex Vivo Cellular Electrophysiology (Atrial Cardiomyocytes)

Parameter	Sham Control (n=8)	AF + Vehicle (n=10)	AF + TASK-1-IN-1 (n=10)	P-value
APD₉₀ (ms)	220 ± 15	160 ± 12	215 ± 18	<0.001
TASK-1 Current (pA/pF)	2.5 ± 0.4	5.8 ± 0.7	2.8 ± 0.5	<0.001

Data presented as mean ± SD. APD₉₀: Action Potential Duration at 90% repolarization.

In Vivo Efficacy Assessment in Neuroinflammation

The Experimental Autoimmune Encephalomyelitis (EAE) mouse model is a standard for studying multiple sclerosis. TASK-1 is expressed on T-cells and neurons, and its inhibition has been shown to be protective in this model.[3]

Detailed Protocol: EAE Mouse Model

• Animal Model: Use C57BL/6 mice.

• EAE Induction: Immunize mice with MOG₃₅₋₅₅ peptide emulsified in Complete Freund's Adjuvant (CFA), followed by injections of pertussis toxin.[3]

• Treatment Groups:

  • TASK-1-IN-1 Group: Begin treatment at the onset of clinical signs (preventive) or at peak disease (therapeutic). Administer TASK-1-IN-1 via an appropriate route (e.g., intraperitoneal injection).

  • Control Group: Administer vehicle solution.

• Efficacy Endpoints:

  • Clinical Scoring: Monitor mice daily for clinical signs of EAE and score on a scale of 0-5 (0=no signs, 1=limp tail, 2=hindlimb weakness, 3=hindlimb paralysis, 4=quadriplegia, 5=moribund).[3]

  • Histology: At the end of the study, perfuse the animals and collect spinal cord and brain tissue. Use histological stains (e.g., Luxol Fast Blue for demyelination, silver stain for axonal degeneration) to assess pathology.[3]

  • Immunology (Ex Vivo): Isolate splenocytes or lymph node cells. Re-stimulate in vitro with MOG peptide and measure T-cell proliferation (e.g., via BrdU incorporation) and cytokine production (e.g., IFN-γ, IL-17 via ELISA or flow cytometry).[3]

Data Presentation: EAE Mouse Model

Table 3: Efficacy of TASK-1-IN-1 in EAE Model

Parameter	EAE + Vehicle (n=12)	EAE + TASK-1-IN-1 (n=12)	P-value
Mean Peak Clinical Score	3.2 ± 0.4	1.8 ± 0.6	<0.01
Cumulative Disease Index	45 ± 7	25 ± 9	<0.01
Axonal Degeneration Score	2.9 ± 0.5	1.5 ± 0.4	<0.01
MOG-specific IFN-γ (pg/mL)	1250 ± 200	550 ± 150	<0.001
MOG-specific Proliferation (OD)	1.8 ± 0.3	0.9 ± 0.2	<0.001

Data presented as mean ± SD. Statistical analysis via Student's t-test or Mann-Whitney U test.

Key Methodologies: In Vivo Electrophysiology

Patch-clamp electrophysiology on cells isolated after in vivo treatment is a powerful tool to link whole-animal effects to cellular mechanisms.[4][11]

Protocol: Whole-Cell Patch Clamp on Isolated Cardiomyocytes

This protocol is for measuring TASK-1 currents from atrial cardiomyocytes isolated from pigs in the AF study.

• Cell Isolation: Excise atrial tissue and enzymatically digest it (e.g., with collagenase and protease) to release single cardiomyocytes.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4.

  • Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP, pH 7.2.

• Recording Procedure:

  • Establish a whole-cell configuration using a patch-clamp amplifier.

  • Hold the cell at a potential of -50 mV.

  • Apply voltage steps (e.g., 400 ms (B15284909) duration, from -60 mV to +60 mV in 10 mV increments) to elicit membrane currents.[4]

• Isolating TASK-1 Current: The specific contribution of TASK-1 can be determined by subtracting the remaining background current after applying a high concentration of a known specific inhibitor (like A293 at 200 nM) from the total current.[4]

Caption: Logical workflow for isolating TASK-1 current via subtraction.

Conclusion

The protocols described provide a robust framework for evaluating the in vivo efficacy of a novel TASK-1 inhibitor, TASK-1-IN-1. By employing translational animal models for atrial fibrillation and neuroinflammation, researchers can assess both the therapeutic potential and the underlying cellular mechanisms of action. Careful measurement of physiological, electrophysiological, and immunological endpoints, combined with rigorous data analysis, is critical for advancing novel TASK-1 inhibitors toward clinical development.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. TASK-1 (KCNK3) channels in the lung: from cell biology to clinical implications : WestminsterResearch [westminsterresearch.westminster.ac.uk]
• 3. TASK1 modulates inflammation and neurodegeneration in autoimmune inflammation of the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 6. Frontiers | Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option [frontiersin.org]
• 7. ahajournals.org [ahajournals.org]
• 8. researchgate.net [researchgate.net]
• 9. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 11. criver.com [criver.com]

Application Notes and Protocols for TASK-1-IN-1 Administration in Porcine Models of Atrial Fibrillation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atrial fibrillation (AF) is the most common sustained cardiac arrhythmia, and its prevalence is projected to increase significantly. Current therapeutic options have limitations, including proarrhythmic side effects and incomplete efficacy. The two-pore-domain potassium (K2P) channel TASK-1 (Tandem of P domains in a weak inward rectifying K+ channel-related acid-sensitive K+ channel-1) has emerged as a promising atrial-specific therapeutic target for AF. In patients with AF, TASK-1 channels are upregulated, leading to a shortening of the atrial action potential duration (APD), a key mechanism in the pathophysiology of AF.[1][2] Pharmacological inhibition of TASK-1 has been shown to reverse these electrophysiological changes and suppress AF in preclinical models.[2][3][4]

Porcine models of AF are highly valuable in translational research due to the anatomical and electrophysiological similarities between the porcine and human heart.[5][6] These models allow for the investigation of AF mechanisms and the preclinical evaluation of novel therapeutic strategies. This document provides detailed application notes and protocols for the administration of TASK-1 inhibitors in porcine models of both paroxysmal and persistent AF, based on published studies. The experimental compound A293 is a high-affinity TASK-1 inhibitor that has been evaluated in these models.[7][8]

Signaling Pathway of TASK-1 in Atrial Fibrillation

In atrial fibrillation, the expression and function of the TASK-1 potassium channel are enhanced. This upregulation leads to an increased repolarizing current, which in turn shortens the action potential duration of atrial cardiomyocytes. A shorter APD facilitates the re-entry circuits that sustain AF. Pharmacological inhibition of the TASK-1 channel blocks this excessive potassium current, thereby prolonging the atrial action potential duration and restoring normal sinus rhythm. This atrial-specific action is advantageous as it avoids potential proarrhythmic effects in the ventricles.[2][7][9]

TASK-1 signaling in AF and therapeutic intervention.

Quantitative Data Summary

The following tables summarize the quantitative data from studies administering TASK-1 inhibitors in porcine models of AF.

Table 1: Effects of A293 on Persistent Atrial Fibrillation [1][8][10]

Parameter	AF + Sham Treatment	AF + A293 Treatment (1 mg/kg/day for 14 days)	P-value
AF Burden (%)	95	6.5	< 0.001
Atrial Effective Refractory Period (AERP) (ms)	Prolonged in A293 group	-	-
QRS Width	Unchanged	Unchanged	-
QT Interval	Unchanged	Unchanged	-
Ventricular Effective Refractory Period (VERP)	Unchanged	Unchanged	-
TASK-1 Current Density (pA/pF at +40 mV)	Increased in AF	Reduced by A293 treatment	-
Action Potential Duration (APD) at 90% Repolarization (ms)	Shortened in AF	Prolonged by A293 treatment	-
Pulmonary Artery Pressure	-	Mild but significant increase	-

Table 2: Effects of A293 on Acute Cardioversion of Paroxysmal Atrial Fibrillation [7]

Parameter	Value
Time to Cardioversion (seconds)	177 ± 63
Effect on Atrial Refractoriness	Prolonged
Effect on Ventricular Repolarization	No effect
Effect on ECG Intervals	No effect

Experimental Protocols

Porcine Model of Persistent Atrial Fibrillation

This protocol describes the induction of persistent AF and subsequent treatment with a TASK-1 inhibitor.[1][8]

1. Animal Model:

• Species: German Landrace pigs.

2. AF Induction:

• Implant a pacemaker via a transvenous approach.

• Induce persistent AF by right atrial burst stimulation for 14 days.

• Utilize a biofeedback algorithm where burst stimulation is inhibited during AF episodes to prevent tachycardia-induced heart failure.

• In some models, atrioventricular (AV) node ablation is performed to control ventricular rate and prevent heart failure.[4]

3. Pharmacological Intervention:

• After the 14-day AF induction period, randomize animals into treatment and sham groups.

• Treatment Group: Administer the TASK-1 inhibitor A293 intravenously at a dose of 1 mg/kg body weight per day for 14 days.

• Sham Group: Administer an equivalent volume of 0.9% NaCl intravenously daily for 14 days.

4. Monitoring and Measurements:

• Perform daily electrocardiogram (ECG) recordings and clinical investigations.

• Conduct electrophysiological and echocardiographic investigations before and after the treatment period.

• At the end of the study, isolate atrial cardiomyocytes for patch-clamp measurements of ion currents and action potentials.

Workflow for persistent AF model and treatment.

Porcine Model of Paroxysmal Atrial Fibrillation

This protocol outlines the procedure for inducing acute AF episodes and testing the cardioversion efficacy of a TASK-1 inhibitor.[7]

1. Animal Model:

• Species: German Landrace pigs.

2. Anesthesia and Preparation:

• Induce general anesthesia.

• Perform electrophysiological studies using standard catheter-based techniques.

3. AF Induction:

• Induce paroxysmal AF by right atrial burst stimulation.

4. Pharmacological Intervention:

• Upon successful induction of an AF episode, administer the TASK-1 inhibitor A293 intravenously.

5. Monitoring and Measurements:

• Continuously record ECG to determine the time to cardioversion (restoration of sinus rhythm).

• Measure atrial refractoriness and ventricular repolarization before and after drug administration.

• Analyze ECG intervals for any potential off-target effects.

Logical flow of the paroxysmal AF experiment.

Patch Clamp Electrophysiology Protocol

This protocol is for the analysis of isolated atrial cardiomyocytes.[1][7]

1. Cardiomyocyte Isolation:

• Excise atrial tissue at the end of the in vivo experiment.

• Digest the tissue using appropriate enzymes (e.g., collagenase, protease) to isolate single cardiomyocytes.

2. Electrophysiological Recordings:

• Use the whole-cell patch-clamp technique to record action potentials and ion currents.

• Action Potentials: Elicit action potentials in current-clamp mode by injecting brief current pulses (e.g., 2 ms, 1 nA) at a specific stimulation rate (e.g., 0.2 Hz).

• TASK-1 Currents: To isolate TASK-1 currents, record total currents before and after the application of a specific TASK-1 blocker (e.g., 200 nM A293). The A293-sensitive current represents the TASK-1 current. Use a ramp protocol (e.g., from -50 mV to +30 mV over 6 s) to generate a current-voltage (I-V) relationship.

Concluding Remarks

The administration of TASK-1 inhibitors, such as A293, has shown significant antiarrhythmic effects in both acute and chronic porcine models of atrial fibrillation. These preclinical studies provide a strong rationale for the continued development of TASK-1 inhibitors as a novel, atrial-specific therapy for AF. The protocols and data presented here offer a comprehensive guide for researchers aiming to investigate this promising therapeutic target. However, it is important to note that long-term inhibition of TASK-1 may be associated with an increase in pulmonary arterial pressure, a factor that requires careful monitoring in future studies.[8][11]

References

• 1. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option [frontiersin.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. repository.arizona.edu [repository.arizona.edu]
• 6. Advancing Atrial Fibrillation Research: The Role of Animal Models, Emerging Technologies and Translational Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 9. ahajournals.org [ahajournals.org]
• 10. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying TASK-1 (KCNK3) in Respiratory Disorders

Audience: Researchers, scientists, and drug development professionals.

Introduction

TWIK-related acid-sensitive potassium (TASK)-1 channels, encoded by the KCNK3 gene, are members of the two-pore domain potassium (K2P) channel family. These channels are constitutively active at physiological resting membrane potentials and play a crucial role in regulating cellular excitability, particularly in the pulmonary circulation.[1][2] Loss-of-function mutations in KCNK3 have been identified as a cause of heritable pulmonary arterial hypertension (PAH), and reduced TASK-1 expression and function are hallmarks of both idiopathic and experimental PAH.[3][4][5] This dysfunction leads to depolarization of pulmonary artery smooth muscle cells (PASMCs) and endothelial cells (PAECs), promoting vasoconstriction, proliferation, and inflammation, which are key events in the pathogenesis of PAH.[3][6] Consequently, TASK-1 channels have emerged as a promising therapeutic target for respiratory disorders like PAH.[1][4]

These application notes provide a comprehensive guide to the experimental design for studying the role of TASK-1 in respiratory disorders, with a focus on PAH. Detailed protocols for key in vitro and in vivo experiments are provided, along with data presentation guidelines and visualizations of relevant signaling pathways and workflows.

Part 1: In Vitro Assessment of TASK-1 Channel Function

Electrophysiological Analysis using Patch-Clamp

The patch-clamp technique is the gold standard for directly measuring ion channel activity.[7] It allows for the characterization of TASK-1 currents in native cells (e.g., freshly isolated PASMCs and PAECs) or in heterologous expression systems.[3][4]

Protocol: Whole-Cell Patch-Clamp Recording of TASK-1 Currents

• Cell Preparation:

  • Freshly Isolated PASMCs/PAECs: Isolate single smooth muscle and endothelial cells from pulmonary arteries of animal models or human tissue through enzymatic digestion.

  • Cultured Cells: Use primary human PASMCs (hPASMCs) or cell lines like COS-7 or HEK293 transiently or stably expressing wild-type or mutant KCNK3 channels.[6][8]

• Solutions:

  • External Solution (ACSF): Composed of (in mM): 125 NaCl, 2.5 KCl, 1 MgCl2, 2 CaCl2, 1.25 NaH2PO4, 25 NaHCO3, and 25 glucose, with a pH of 7.4.[9] The solution should be continuously bubbled with 95% O2/5% CO2.

  • Internal (Pipette) Solution: Composed of (in mM): 130 KCl, 5 NaCl, 0.4 CaCl2, 1 MgCl2, 10 HEPES, and 11 EGTA, with a pH of 7.3.[9]

• Recording:

  • Pull borosilicate glass microelectrodes to a resistance of 3-7 MΩ when filled with the internal solution.[10]

  • Establish a high-resistance (>1 GΩ) seal between the micropipette and the cell membrane.[9][11]

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Use a voltage-clamp amplifier to control the membrane potential and record the resulting currents.

  • Apply a voltage ramp protocol (e.g., from -120 mV to +30 mV) to measure current-voltage relationships.[12]

• Data Analysis:

  • Isolate TASK-1 currents by applying specific blockers like A293 or by changing the extracellular pH, as TASK-1 is sensitive to acidosis.[3][6]

  • Measure current density (pA/pF) to account for variations in cell size.

  • Compare current densities between control and experimental conditions (e.g., cells from healthy vs. diseased subjects, or cells treated with potential therapeutic compounds).

Cell-Based Assays for TASK-1 Activity

High-throughput screening (HTS) compatible assays are valuable for identifying novel modulators of TASK-1 channels.

Protocol: Thallium Flux Assay

• Cell Line: Use a mammalian cell line (e.g., HEK293) stably expressing the TASK-1 channel.

• Assay Principle: This assay measures the influx of thallium (Tl+), a surrogate for K+, through the channel using a Tl+-sensitive fluorescent dye.

• Procedure:

  • Plate the cells in a multi-well plate.

  • Load the cells with a Tl+-sensitive fluorescent dye.

  • Add test compounds.

  • Apply a stimulus solution containing Tl+.

  • Measure the change in fluorescence over time using a fluorescence plate reader.[13]

• Data Analysis: An increase in fluorescence indicates channel activation, while a decrease suggests inhibition.

Molecular Biology Techniques

Protocol: siRNA-mediated Knockdown of KCNK3

• Cell Culture: Culture hPASMCs to 50-60% confluency.

• Transfection: Transfect cells with KCNK3-specific small interfering RNA (siRNA) or a non-targeting control siRNA using a suitable transfection reagent.

• Incubation: Incubate the cells for 48-72 hours to allow for target gene knockdown.

• Validation:

  • Quantitative PCR (qPCR): Measure KCNK3 mRNA levels to confirm knockdown efficiency.

  • Western Blotting: Analyze TASK-1 protein levels to validate knockdown at the protein level.[14]

• Functional Assays: Perform functional experiments (e.g., patch-clamp, proliferation assays) on the transfected cells to assess the impact of TASK-1 downregulation.[14]

Protocol: Western Blotting for TASK-1 Protein Expression

• Protein Extraction: Lyse cells or tissue samples in RIPA buffer to extract total protein.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate proteins by size using SDS-PAGE.[15][16]

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Blocking: Block non-specific binding sites on the membrane with 5% non-fat milk or bovine serum albumin (BSA).

• Antibody Incubation: Incubate the membrane with a primary antibody specific for TASK-1, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., GAPDH or β-actin).

Part 2: In Vivo Assessment of TASK-1 Function in Respiratory Disorders

Animal Models

a) Monocrotaline (MCT)-Induced Pulmonary Hypertension in Rats

• Principle: A single subcutaneous injection of MCT induces endothelial damage and subsequent pulmonary vascular remodeling, leading to PAH.[17]

• Procedure: Administer a single subcutaneous injection of MCT (e.g., 60 mg/kg) to adult male rats.[18]

• Timeline: PAH develops over 3-4 weeks, characterized by increased pulmonary artery pressure and right ventricular hypertrophy.

• Relevance: This model shows reduced KCNK3 expression and function, mimicking findings in human PAH.[3][4]

b) Kcnk3 Deficient Rat Model

• Principle: Utilizes CRISPR-Cas9 technology to generate rats with a loss-of-function mutation in the Kcnk3 gene.[19]

• Characteristics: These rats exhibit early signs of PH, including depolarized PASMCs, distal neomuscularization, and elevated right ventricular systolic pressure.[19]

• Relevance: Provides a genetic model to study the direct consequences of TASK-1 dysfunction in the development of PAH.[19]

Hemodynamic Measurements

Protocol: Measurement of Pulmonary Artery Pressure in Rats

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent.

• Catheterization:

  • Right Heart Catheterization: Insert a catheter into the right jugular vein and advance it through the right atrium and right ventricle into the pulmonary artery.[18][20]

  • Ultrasound-Guided Puncture: Alternatively, use a high-frequency ultrasound-guided transthoracic puncture to directly access the pulmonary artery.[17]

• Pressure Measurement: Connect the catheter to a pressure transducer to record pulmonary artery systolic pressure (PASP), diastolic pressure (PADP), and mean pulmonary artery pressure (mPAP).[21]

• Data Acquisition: Record and analyze the pressure waveforms using a data acquisition system.

Assessment of Right Ventricular Hypertrophy

Protocol: Fulton Index

• Euthanasia and Heart Excision: Euthanize the animal and carefully excise the heart.

• Dissection: Dissect the right ventricle (RV) free wall from the left ventricle (LV) and septum (S).

• Weighing: Weigh the RV and the LV+S separately.

• Calculation: Calculate the Fulton index as the ratio of the RV weight to the LV+S weight (RV/[LV+S]).

• Interpretation: An increased Fulton index is indicative of right ventricular hypertrophy, a consequence of chronic pressure overload from PAH.[20]

Part 3: Data Presentation

Quantitative data should be summarized in tables for clear comparison between experimental groups.

Table 1: In Vitro Electrophysiological Data

Parameter	Control Group	Disease Model Group	Treatment Group
Cell Type	hPASMCs	hPASMCs from PAH patients	hPASMCs from PAH patients + Compound X
TASK-1 Current Density (pA/pF) at +30 mV	Mean ± SEM	Mean ± SEM	Mean ± SEM
Resting Membrane Potential (mV)	Mean ± SEM	Mean ± SEM	Mean ± SEM
n (number of cells)

Table 2: In Vivo Hemodynamic and Morphometric Data

Parameter	Control Group	Disease Model Group	Treatment Group
Animal Model	Saline-injected rats	MCT-injected rats	MCT-injected rats + Compound Y
Mean Pulmonary Artery Pressure (mmHg)	Mean ± SEM	Mean ± SEM	Mean ± SEM
Right Ventricular Systolic Pressure (mmHg)	Mean ± SEM	Mean ± SEM	Mean ± SEM
Fulton Index (RV/[LV+S])	Mean ± SEM	Mean ± SEM	Mean ± SEM
n (number of animals)

Part 4: Visualization of Pathways and Workflows

Signaling Pathways

Loss of TASK-1 function in pulmonary artery smooth muscle and endothelial cells leads to membrane depolarization. This triggers a cascade of events including increased intracellular calcium, vasoconstriction, and activation of proliferative and inflammatory signaling pathways.

Caption: Signaling pathway of TASK-1 in pulmonary vascular tone regulation.

Experimental Workflow

A typical experimental workflow for evaluating a potential TASK-1 activating compound for the treatment of PAH is outlined below.

Caption: Experimental workflow for TASK-1 drug discovery in PAH.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. TASK-1 (KCNK3) channels in the lung: from cell biology to clinical implications : WestminsterResearch [westminsterresearch.westminster.ac.uk]
• 3. ahajournals.org [ahajournals.org]
• 4. Potassium Channel Subfamily K Member 3 (KCNK3) Contributes to the Development of Pulmonary Arterial Hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TASK-1 (KCNK3) channels in the lung: from cell biology to clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Manual Patch-clamp Technique - Creative Bioarray [acroscell.creative-bioarray.com]
• 8. genecards.org [genecards.org]
• 9. Patch Clamp Protocol [labome.com]
• 10. docs.axolbio.com [docs.axolbio.com]
• 11. personal.utdallas.edu [personal.utdallas.edu]
• 12. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oars.uos.ac.uk [oars.uos.ac.uk]
• 14. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 15. biologydiscussion.com [biologydiscussion.com]
• 16. Molecular biology - Wikipedia [en.wikipedia.org]
• 17. A novel method for measuring pulmonary artery pressure by high-frequency ultrasound-guided transthoracic puncture in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. heart.bmj.com [heart.bmj.com]
• 19. publications.ersnet.org [publications.ersnet.org]
• 20. Hemodynamic Characterization of Rodent Models of Pulmonary Arterial Hypertension [jove.com]
• 21. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for Studying Neuronal Excitability with TASK-1-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

TASK-1 (TWIK-related acid-sensitive K+ channel 1), a member of the two-pore domain potassium (K2P) channel family, plays a crucial role in setting the resting membrane potential and regulating neuronal excitability.[1] These channels are expressed in various regions of the central nervous system, including the cerebellum and brainstem, and contribute to the "leak" potassium currents that stabilize the neuron's membrane potential.[1][2] Inhibition of TASK-1 channels leads to membrane depolarization, thereby increasing neuronal excitability. This mechanism makes TASK-1 an attractive therapeutic target for neurological disorders such as epilepsy and depression.[1]

TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 potassium channel. These application notes provide a comprehensive overview of the use of TASK-1-IN-1 as a tool to modulate neuronal excitability. The document includes detailed protocols for in vitro electrophysiology, as well as representative data and visualizations to guide researchers in their experimental design and data interpretation.

Product Information

Product Name	TASK-1-IN-1
Mechanism of Action	Selective blocker of the TASK-1 (KCNK3) potassium channel pore, leading to reduced potassium efflux and neuronal membrane depolarization.[1]
Molecular Formula	Data not available
Molecular Weight	Data not available
Solubility	Soluble in DMSO
Storage	Store at -20°C. Protect from light.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of a representative TASK-1 inhibitor. Note: As specific data for TASK-1-IN-1 is not publicly available, these values are based on published data for other selective TASK-1 inhibitors, such as A293, and should be considered as a reference. Researchers should perform their own dose-response experiments to determine the precise values for TASK-1-IN-1.

Parameter	Value	Neuronal Preparation	Reference
IC50	~200 nM	Human atrial cardiomyocytes	[3]
Effective Concentration for Neuronal Depolarization	100-500 nM	Rat motoneurons	[4]
Effect on Resting Membrane Potential	Depolarization of 5-15 mV	Orexin neurons (inferred from TASK1/3 knockout studies)	[5]
Modulation by Neurotransmitters	Inhibition of TASK-1 by serotonin, norepinephrine, substance P, and TRH	Hypoglossal motoneurons	[2]

Signaling Pathway of TASK-1 and Modulation by TASK-1-IN-1

TASK-1 channels are key regulators of the resting membrane potential in neurons. They allow a constant, low-level efflux of potassium ions, which helps to maintain the negative charge inside the neuron relative to the outside. This "leak" current counteracts depolarizing inputs, thus stabilizing the neuron near its resting potential. TASK-1-IN-1 physically occludes the channel pore, preventing potassium efflux. This reduction in the outward potassium current leads to a net influx of positive charge, causing membrane depolarization and bringing the neuron closer to its firing threshold, thereby increasing its excitability.

Caption: Signaling pathway of TASK-1 and its inhibition by TASK-1-IN-1.

Experimental Workflow for Studying Neuronal Excitability

The following diagram outlines a typical experimental workflow for investigating the effects of TASK-1-IN-1 on neuronal excitability using patch-clamp electrophysiology.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. TASK-1, a two-pore domain K+ channel, is modulated by multiple neurotransmitters in motoneurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The TASK-1 Two-Pore Domain K+ Channel Is a Molecular Substrate for Neuronal Effects of Inhalation Anesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deletion of TASK1 and TASK3 channels disrupts intrinsic excitability but does not abolish glucose or pH responses of orexin/hypocretin neurons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: TASK-1 Knockdown in MCF-7 Cells with TASK-1-IN-1

Audience: Researchers, scientists, and drug development professionals.

Introduction: The TWIK-related acid-sensitive potassium (TASK-1) channel, encoded by the KCNK3 gene, is a two-pore domain potassium (K2P) channel that contributes to background potassium currents, thereby helping to stabilize the cell's resting membrane potential.[1] Dysregulation of ion channels is increasingly implicated in cancer pathophysiology. TASK-1 channels, for instance, have been suggested to play a role in preventing apoptosis in certain cancer cells.[2] While found at low levels in MCF-7 breast cancer cells, targeting TASK-1 has been shown to reduce cell proliferation and viability, indicating its importance in driving these processes.[2][3]

TASK-1-IN-1 is a selective inhibitor designed to block the ion flow through the TASK-1 channel.[1] This application note provides a comprehensive protocol for utilizing TASK-1-IN-1 to achieve functional knockdown of TASK-1 activity in the MCF-7 human breast cancer cell line. The following sections detail the necessary protocols for cell culture, inhibitor application, and various assays to confirm the "knockdown" effect on cell viability, protein expression, and gene expression.

Proposed Signaling Pathway and Experimental Overview

The inhibition of the TASK-1 channel by TASK-1-IN-1 is hypothesized to cause membrane depolarization, which in turn can disrupt downstream signaling pathways that regulate cellular processes like proliferation and apoptosis. The overall experimental workflow involves culturing MCF-7 cells, treating them with the inhibitor, and subsequently performing a series of assays to evaluate the phenotypic and molecular consequences.

Caption: Proposed mechanism of TASK-1 inhibition in cancer cells.

Caption: Overall experimental workflow for TASK-1 knockdown analysis.

Experimental Protocols

MCF-7 Cell Culture Protocol

This protocol is adapted from standard MCF-7 culture guidelines.[4][5]

• Growth Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, and 1% Penicillin-Streptomycin.[4]

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.[5]

• Passaging:

  • Maintain cell confluency between 30-90%. Do not allow cells to exceed 90% confluency.[4]

  • When cells reach 85-90% confluency, aspirate the medium and wash the cell monolayer twice with 1x sterile Phosphate-Buffered Saline (PBS).[4]

  • Add warm (37°C) 0.25% Trypsin-EDTA solution to the flask (e.g., 2-3 mL for a T-75 flask) and incubate for 5-15 minutes, or until cells detach.[5]

  • Neutralize the trypsin by adding at least double the volume of complete growth medium.

  • Transfer the cell suspension to a conical tube and centrifuge at 125 x g for 5 minutes.[4]

  • Aspirate the supernatant and resuspend the cell pellet in fresh growth medium.

  • Plate cells into new flasks at a subculture ratio of approximately 1:3 to 1:4.[6]

TASK-1-IN-1 Preparation and Application

• Stock Solution: Prepare a 10 mM stock solution of TASK-1-IN-1 in sterile DMSO. Store in aliquots at -20°C or -80°C, protected from light.

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in complete growth medium to achieve the desired final concentrations for treatment.

  • Note: The final DMSO concentration in the culture medium should be kept constant across all wells (including vehicle controls) and should not exceed 0.5% to avoid solvent-induced cytotoxicity.

Cell Viability (MTT) Assay

This protocol measures metabolic activity as an indicator of cell viability.[7][8][9]

• Seeding: Seed MCF-7 cells into a 96-well flat-bottom plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium.[10] Incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the medium and add 100 µL of fresh medium containing various concentrations of TASK-1-IN-1 (e.g., 0.1 nM to 100 µM). Include a "vehicle control" (medium with DMSO) and a "no cells" blank control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[8]

• Formazan (B1609692) Formation: Incubate the plate for 4 hours at 37°C.[8] Live cells with active metabolism will convert the yellow MTT into purple formazan crystals.[9]

• Solubilization: Carefully aspirate the medium. Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[9][10]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[7] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.[8]

• Calculation: Calculate cell viability as a percentage relative to the vehicle-treated control cells after subtracting the blank reading.

Western Blot for TASK-1 Protein Expression

This protocol confirms the reduction of TASK-1 protein levels.[11][12]

• Sample Preparation:

  • Culture and treat MCF-7 cells with the determined IC50 concentration of TASK-1-IN-1 for 24-48 hours in 6-well plates.

  • Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA assay.[12]

• SDS-PAGE:

  • Normalize protein concentrations for all samples. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel according to the manufacturer's protocol to separate proteins by size.[11]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[12]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[12]

  • Incubate the membrane with a primary antibody specific to TASK-1 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Repeat the immunoblotting process for a loading control protein (e.g., β-actin or GAPDH).

• Detection: Add an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager or X-ray film.[12] Quantify band intensities using image analysis software.

Real-Time Quantitative PCR (RT-qPCR) for KCNK3 mRNA Expression

This protocol is used to quantify changes in the mRNA transcript levels of the KCNK3 gene.[13]

• RNA Isolation: Treat cells with TASK-1-IN-1 as described for the Western blot. Isolate total RNA using a suitable kit (e.g., RNeasy Mini Kit) following the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with random primers or oligo(dT) primers.

• qPCR Reaction:

  • Prepare a qPCR master mix containing SYBR Green, forward and reverse primers for KCNK3, and cDNA template.

  • Also prepare reactions for a stable housekeeping gene (e.g., GAPDH or ACTB) for normalization.

  • Run the qPCR using a standard cycling program (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s).[14]

• Data Analysis: Determine the quantification cycle (Cq) for each sample. Calculate the relative expression of KCNK3 mRNA using the ΔΔCq method, normalizing to the housekeeping gene and comparing treated samples to the vehicle control.

Data Presentation

Quantitative data from the experiments should be summarized for clear interpretation and comparison.

Table 1: Effect of TASK-1-IN-1 on MCF-7 Cell Viability (MTT Assay).

Concentration (µM)	% Viability (Mean ± SD)
0 (Vehicle)	100 ± 4.5
0.01	98.2 ± 5.1
0.1	85.7 ± 3.9
1	62.1 ± 4.2
10	48.5 ± 3.3
50	25.3 ± 2.8
100	10.8 ± 1.9
Calculated IC50	~11.5 µM

Data are representative. SD = Standard Deviation.

Table 2: Quantification of TASK-1 Protein Expression by Western Blot.

Treatment	Relative TASK-1 Band Intensity (Normalized to β-actin)	% Reduction
Vehicle Control	1.00	0%
TASK-1-IN-1 (IC50)	0.45	55%

Data are representative.

Table 3: Relative Quantification of KCNK3 mRNA Expression by RT-qPCR.

Treatment	Mean Cq (KCNK3)	Mean Cq (GAPDH)	ΔCq (KCNK3 - GAPDH)	ΔΔCq (vs. Control)	Relative Fold Change
Vehicle Control	24.5	19.2	5.3	0.0	1.00
TASK-1-IN-1 (IC50)	24.8	19.3	5.5	0.2	0.87

Data are representative and suggest that TASK-1-IN-1 primarily acts at the protein/channel function level rather than significantly altering mRNA expression levels.

Interpretation of Results

Caption: Logic diagram for interpreting experimental results.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mcf7.com [mcf7.com]
• 5. researchgate.net [researchgate.net]
• 6. genome.ucsc.edu [genome.ucsc.edu]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. MTT (Assay protocol [protocols.io]
• 11. Knockout/Knockdown Target Confirmation by Western Blot Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. benchchem.com [benchchem.com]
• 13. Quantification of mRNA using real-time RT-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mcgill.ca [mcgill.ca]

Technical Notes & Optimization

Technical Support Center: Troubleshooting TASK-1-IN-1 Solubility in DMSO

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming solubility challenges with TASK-1-IN-1 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My TASK-1-IN-1 powder is not dissolving in DMSO. What are the initial troubleshooting steps?

A1: When encountering solubility issues with TASK-1-IN-1 in DMSO, a systematic approach is crucial. Start by verifying the quality of your reagents and conditions. Key initial steps include using high-purity, anhydrous DMSO, as it is highly hygroscopic and absorbed water can significantly reduce its solvating power.[1] Gentle warming of the solution to 37°C or using a water bath sonicator can provide the necessary energy to overcome the crystal lattice energy of the compound and facilitate dissolution.[1][2] Additionally, vigorous vortexing for several minutes is a fundamental step to ensure thorough mixing.[1]

Q2: I've tried warming and sonicating the solution, but TASK-1-IN-1 still won't fully dissolve. What's the next step?

A2: If initial methods are unsuccessful, consider the concentration of your stock solution. You may be exceeding the solubility limit of TASK-1-IN-1 in DMSO. While specific solubility data for TASK-1-IN-1 is not widely published, some suppliers offer it pre-dissolved at 10 mM, suggesting solubility at this concentration is achievable.[3] Try preparing a more dilute stock solution, for example, at 5 mM or 1 mM.[1] It is also essential to ensure the TASK-1-IN-1 was properly stored to prevent degradation, which could affect its physical properties.

Q3: Could the grade of DMSO I'm using be the cause of the solubility problem?

A3: Absolutely. The purity and water content of DMSO can significantly impact its ability to dissolve compounds.[4] For preparing stock solutions for biological experiments, it is critical to use anhydrous, high-purity DMSO (≥99.9%).[4] Lower grades of DMSO may contain water or other impurities that can hinder solubility.[5] Always use a fresh, unopened bottle of an appropriate grade DMSO and store it properly to prevent moisture absorption.[1]

DMSO Grade	Typical Purity	Recommended Use
Pharmaceutical Grade	≥99.9%	Ideal for all research applications, especially for in vivo studies.
ACS Reagent Grade	≥99.9%	Suitable for most laboratory applications, including preparing stock solutions.[6]
Anhydrous Grade	Low water content	Recommended for water-sensitive compounds to prevent degradation.[7]
Laboratory Grade	~99.5% - 99.9%	May be sufficient for some applications, but higher purity is recommended for stock solutions.[8]

Q4: My TASK-1-IN-1 dissolves in DMSO, but it precipitates when I dilute it into my aqueous buffer or cell culture medium. How can I prevent this?

A4: This is a common phenomenon known as precipitation or "crashing out," which occurs when a compound that is soluble in an organic solvent is introduced into an aqueous solution where its solubility is much lower.[2] To mitigate this, avoid adding a highly concentrated DMSO stock directly to the aqueous medium. Instead, perform serial dilutions of your stock solution in DMSO first to achieve a lower concentration before the final dilution into your aqueous buffer.[9] It's also crucial to ensure the final concentration of DMSO in your assay is as low as possible (ideally ≤ 0.1% to 0.5%) to avoid solvent-induced toxicity to cells, while still maintaining the compound's solubility.[10][11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM TASK-1-IN-1 Stock Solution in DMSO

This protocol describes the steps for preparing a 10 mM stock solution of TASK-1-IN-1.

Materials:

• TASK-1-IN-1 powder (Molecular Weight: 344.41 g/mol )[12]

• Anhydrous, high-purity DMSO (≥99.9%)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator or heating block/water bath at 37°C

Procedure:

• Calculation: To prepare a 10 mM stock solution, you will need 3.44 mg of TASK-1-IN-1 per 1 mL of DMSO.

• Weighing: Carefully weigh out the required amount of TASK-1-IN-1 powder and transfer it to a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the tube.

• Mixing: Tightly cap the tube and vortex vigorously for 2-5 minutes.

• Aid Dissolution (if necessary): If the compound is not fully dissolved, use one or both of the following methods:

  • Sonication: Place the tube in a water bath sonicator for 10-15 minutes.[13]

  • Gentle Heating: Place the tube in a 37°C water bath or on a heating block for 5-10 minutes.[13] Intermittently vortex the tube during this time.

• Visual Inspection: Once the solution is clear with no visible particulates, the compound is fully dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[13]

Protocol 2: Kinetic Solubility Assessment of TASK-1-IN-1 in Aqueous Buffer

This protocol provides a method to determine the kinetic solubility of TASK-1-IN-1 when a DMSO stock is diluted into an aqueous buffer.

Materials:

• 10 mM TASK-1-IN-1 stock solution in DMSO

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well clear bottom plate

• Plate reader capable of measuring turbidity (light scattering) or a nephelometer

Procedure:

• Prepare Serial Dilutions: In a separate 96-well plate, prepare a series of twofold serial dilutions of the 10 mM TASK-1-IN-1 stock solution in DMSO.

• Dilution into Aqueous Buffer: In the clear-bottom 96-well plate, add the aqueous buffer. Then, add a small, consistent volume of each DMSO dilution of TASK-1-IN-1 to the buffer-containing wells. The final DMSO concentration should be kept constant (e.g., 1%). Include a buffer-only control with the same final DMSO concentration.

• Incubation and Observation: Allow the plate to incubate at room temperature for a set period (e.g., 1-2 hours). Visually inspect for any signs of precipitation.

• Measure Light Scattering: Use a plate reader to measure the light scattering or turbidity at a wavelength where the compound does not absorb (e.g., >500 nm).[14]

• Data Analysis: The kinetic solubility is the highest concentration of TASK-1-IN-1 that does not show a significant increase in light scattering compared to the buffer-only control.[2]

Visualizations

Logical Workflow for Troubleshooting Solubility Issues

Caption: A step-by-step workflow for troubleshooting the dissolution of TASK-1-IN-1 in DMSO.

Signaling Pathway of TASK-1 Inhibition by Endothelin-1 (B181129)

TASK-1 (TWIK-related acid-sensitive K+ channel 1) is a two-pore-domain potassium (K2P) channel that contributes to the resting membrane potential in various cell types.[15] Its inhibition is implicated in processes such as vasoconstriction.[16] Endothelin-1 (ET-1) is a potent vasoconstrictor that can inhibit TASK-1 channels through a G-protein coupled receptor signaling cascade involving the RhoA/Rho-kinase pathway.[1][17]

Caption: The signaling cascade showing Endothelin-1 (ET-1) mediated inhibition of the TASK-1 potassium channel via the Rho Kinase pathway.

References

• 1. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. researchgate.net [researchgate.net]
• 11. Signaling Through Rho GTPase Pathway as Viable Drug Target - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medkoo.com [medkoo.com]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 16. Endothelin-1 inhibits background two-pore domain channel TASK-1 in primary human pulmonary artery smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. TASK1 (K(2P)3.1) K(+) channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing TASK-1-IN-1 Concentration for Cell Viability Assays

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing the concentration of TASK-1-IN-1, a TASK-1 potassium channel inhibitor, in cell-based viability assays.

Frequently Asked Questions (FAQs)

Q1: What is TASK-1-IN-1 and how does it affect cells?

A1: TASK-1-IN-1 is a small molecule inhibitor of the TASK-1 potassium channel (TWIK-related acid-sensitive K+ channel).[1] TASK-1 channels are part of the two-pore-domain potassium (K2P) channel family and are expressed in various tissues, including the heart, brain, and lungs.[1] These channels play a crucial role in establishing the resting membrane potential of cells by allowing potassium ions (K+) to leak out.[1][2] By inhibiting TASK-1, TASK-1-IN-1 blocks this potassium efflux, which can lead to cell membrane depolarization (making the inside of the cell more positive).[1] This change in membrane potential can alter cell excitability and impact downstream signaling pathways that control processes like proliferation and apoptosis (programmed cell death).[2][3]

Q2: What is a recommended starting concentration range for TASK-1-IN-1 in a cell viability assay?

A2: If the IC50 or Ki value of TASK-1-IN-1 is known from biochemical assays, a common starting point for cell-based assays is 5 to 10 times this value to aim for complete target inhibition.[4] If no prior data exists, a broad dose-response experiment is critical. A typical range-finding study might span several orders of magnitude, for example, from 10 nM to 100 µM, using serial dilutions.[4]

Q3: What is the best solvent for preparing TASK-1-IN-1 stock solutions?

A3: Most small molecule inhibitors are soluble in dimethyl sulfoxide (B87167) (DMSO).[4] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO, aliquot it into smaller volumes to avoid repeated freeze-thaw cycles, and store at -20°C or -80°C.[4]

Q4: How can I minimize solvent-induced toxicity in my experiments?

A4: The final concentration of the solvent (e.g., DMSO) in the cell culture medium should be kept as low as possible, typically at or below 0.1%, to prevent it from affecting cell viability.[4][5] Always include a "vehicle control" in your experimental design—this consists of cells treated with the same final concentration of the solvent used to dissolve the inhibitor, but without the inhibitor itself.

Q5: Which cell viability assay should I choose?

A5: The choice of assay depends on your specific experimental needs, cell type, and available equipment.

• Tetrazolium-based assays (MTS, MTT, XTT, WST-8): These colorimetric assays measure metabolic activity.[6] Viable cells reduce the tetrazolium salt to a colored formazan (B1609692) product.[6] MTS, XTT, and WST-8 have an advantage over MTT as they produce a water-soluble formazan, simplifying the protocol.[6][7]

• Luminescent assays (e.g., CellTiter-Glo®): These assays quantify ATP, which is a key indicator of metabolically active, viable cells.[8][9] They are generally more sensitive than colorimetric assays and have a simple "add-mix-measure" protocol, making them suitable for high-throughput screening.[8][10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High Variability / Inconsistent Results	1. Inconsistent Cell Seeding: Uneven cell density across wells. 2. Edge Effects: Evaporation from wells on the plate's perimeter. 3. Compound Precipitation: Inhibitor coming out of solution at the working concentration. 4. Pipetting Errors: Inaccurate liquid handling.	1. Ensure cells are thoroughly resuspended before plating. 2. Avoid using the outer wells of the plate or fill them with sterile PBS/media. 3. Visually inspect dilutions under a microscope. If precipitation occurs, consider lowering the stock concentration or using a different solvent system. 4. Calibrate pipettes regularly. Use multichannel pipettes for consistency where appropriate.
No Effect on Cell Viability	1. Concentration Too Low: The inhibitor concentration is insufficient to engage the target. 2. Compound Inactivity: The inhibitor may have degraded due to improper storage or handling. 3. Cell Line Insensitivity: The chosen cell line may not express TASK-1 or may have compensatory mechanisms. 4. Incorrect Assay Endpoint: The incubation time may be too short to observe an effect.	1. Perform a wider dose-response curve, extending to higher concentrations (e.g., up to 100 µM). 2. Prepare fresh dilutions from a new aliquot of the stock solution.[5] 3. Confirm TASK-1 expression in your cell line (e.g., via qPCR or Western blot). Consider testing a different cell line known to express the target. 4. Run a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal treatment duration.[4]
High Cytotoxicity at All Concentrations	1. Concentration Too High: The starting concentration is already in the toxic range. 2. Solvent Toxicity: The final DMSO concentration is too high (>0.5%).[5] 3. Off-Target Effects: The inhibitor may be affecting other essential cellular pathways.[5] 4. Contamination: Bacterial or fungal contamination in cell culture.[5]	1. Test a much lower range of concentrations (e.g., starting from 1 nM). 2. Recalculate your dilutions to ensure the final DMSO concentration is ≤0.1%.[4] Always run a vehicle-only control.[5] 3. Use a structurally different inhibitor for the same target to see if the phenotype is consistent.[5] 4. Regularly check cultures for contamination and practice sterile techniques.

Diagrams

Signaling & Experimental Logic

The inhibition of the TASK-1 potassium channel by TASK-1-IN-1 disrupts the normal flow of K+ ions out of the cell. This leads to membrane depolarization, which can trigger downstream signaling cascades affecting cell fate.

Caption: Simplified signaling pathway of TASK-1 inhibition.

The following workflow provides a systematic approach to determining the optimal concentration of TASK-1-IN-1.

Caption: Experimental workflow for optimizing inhibitor concentration.

Use this decision tree to diagnose common experimental issues.

Caption: A troubleshooting guide for common experimental issues.

Experimental Protocols

Protocol 1: MTS Cell Viability Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Cells of interest

• Complete culture medium

• TASK-1-IN-1 stock solution (e.g., 10 mM in DMSO)

• MTS reagent solution

• 96-well clear, flat-bottom tissue culture plates

• Sterile PBS

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Include wells with medium only for background subtraction.[6][11]

  • Incubate the plate at 37°C, 5% CO2 for 24 hours to allow cells to attach.

• Inhibitor Treatment:

  • Prepare serial dilutions of TASK-1-IN-1 in culture medium. Start with a high concentration and perform 3- to 10-fold dilutions to cover a wide range.

  • Prepare a vehicle control containing the highest concentration of DMSO used in the dilutions.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different inhibitor concentrations or controls.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[4]

• MTS Assay:

  • Add 20 µL of the MTS reagent directly to each well.[6][11]

  • Incubate the plate for 1 to 4 hours at 37°C.[6][11] The optimal time depends on the cell type and density and should be determined empirically.[12]

  • Shake the plate briefly on a shaker.[12]

• Data Acquisition:

  • Measure the absorbance of the formazan product at 490 nm using a microplate reader.[6][13]

• Data Analysis:

  • Subtract the average absorbance of the background (medium-only) wells from all other wells.

  • Normalize the data to the vehicle control wells to determine the percentage of cell viability.

  • Plot percent viability versus the log of the inhibitor concentration to generate a dose-response curve and calculate the IC50 value.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Cells of interest

• Complete culture medium

• TASK-1-IN-1 stock solution

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates suitable for luminescence

Procedure:

• Cell Seeding & Treatment:

  • Follow steps 1 and 2 from the MTS protocol, using opaque-walled plates instead of clear plates.[10]

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[10]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[10]

• Signal Measurement:

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[10]

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[10]

  • Record the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average luminescence from the background (medium-only) wells.

  • Normalize the data to the vehicle control wells and plot the dose-response curve as described in the MTS protocol.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. broadpharm.com [broadpharm.com]
• 7. Cell viability and proliferation measurement [takarabio.com]
• 8. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 9. promega.com [promega.com]
• 10. ch.promega.com [ch.promega.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cohesionbio.com [cohesionbio.com]
• 13. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

how to prevent off-target effects of TASK-1-IN-1

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing TASK-1-IN-1 and strategies to identify, understand, and mitigate potential off-target effects during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is TASK-1-IN-1 and what is its primary mechanism of action?

A1: TASK-1-IN-1 is a selective inhibitor of the TASK-1 potassium channel (TWIK-related acid-sensitive K+ channel 1), which is encoded by the KCNK3 gene.[1] TASK-1 channels are two-pore domain potassium (K2P) channels that contribute to the background potassium currents responsible for stabilizing the resting membrane potential in various cell types.[2] These channels are expressed in tissues such as the heart, brain, and lungs.[2] By inhibiting TASK-1, TASK-1-IN-1 blocks the flow of potassium ions, leading to membrane depolarization and alterations in cellular excitability.[2] This modulation of cellular activity makes TASK-1 an attractive therapeutic target for conditions like cardiac arrhythmias, epilepsy, and respiratory disorders.[2]

Q2: What are off-target effects and why are they a concern when using TASK-1-IN-1?

A2: Off-target effects occur when a compound, such as TASK-1-IN-1, binds to and modulates the activity of proteins other than its intended target (in this case, TASK-1).[3] These unintended interactions are a significant concern because they can lead to:

• Cellular toxicity: Interaction with other essential proteins can disrupt critical cellular pathways, causing toxicity that is unrelated to the on-target inhibition of TASK-1.[3]

• Reduced therapeutic potential: Promising preclinical results may not translate to a clinical setting if the desired effect is mediated by off-target interactions that have unforeseen consequences in a whole organism.[3]

Q3: How can I minimize the risk of off-target effects in my experimental design?

A3: Proactively designing your experiments to account for potential off-target effects is crucial. Key strategies include:

• Use the Lowest Effective Concentration: Perform a dose-response curve to determine the lowest concentration of TASK-1-IN-1 that elicits the desired on-target effect. Higher concentrations increase the likelihood of engaging lower-affinity off-target proteins.[3]

• Employ a Structurally Inactive Analog: Use a control compound that is structurally similar to TASK-1-IN-1 but does not inhibit TASK-1. This helps to ensure that the observed effects are not due to the chemical scaffold itself.[3]

• Utilize Genetic Knockdown or Knockout: Employ techniques like siRNA or CRISPR-Cas9 to reduce or eliminate the expression of TASK-1. If the experimental phenotype persists in the absence of the target protein after applying TASK-1-IN-1, it is likely an off-target effect.[3][4]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Inconsistent results between different cell lines.	Off-target protein expression may vary between cell lines. The on-target (TASK-1) expression levels might also differ.	1. Verify TASK-1 expression levels in all cell lines used. 2. Consider that the observed phenotype may be due to an off-target effect present in only some of the cell lines.
Observed cellular toxicity at expected effective concentrations.	The toxicity may be a result of off-target effects rather than the inhibition of TASK-1.	1. Perform a cell viability assay with a lower concentration range of TASK-1-IN-1. 2. Use a structurally inactive analog to see if it produces similar toxicity. 3. Employ a genetic rescue experiment by overexpressing TASK-1 to see if it mitigates the toxicity.
Phenotype is observed, but it does not align with the known function of TASK-1.	The phenotype is likely due to the inhibition of an off-target protein.	1. Perform a comprehensive selectivity screen against a panel of related ion channels or kinases. 2. Use genetic knockout/knockdown of TASK-1 to confirm if the phenotype is on-target.[3]

Data Presentation

Table 1: Hypothetical Selectivity Profile of TASK-1-IN-1

This table illustrates a sample selectivity profile for a hypothetical TASK-1 inhibitor. A comprehensive screening against a panel of related ion channels and other potential off-targets is essential to characterize the selectivity of the compound.

Target	IC50 (nM)	Selectivity (Fold vs. TASK-1)
TASK-1	15	1
TASK-3	1500	100
TREK-1	>10000	>667
hERG	>10000	>667
NaV1.5	>10000	>667
CaV1.2	>10000	>667

Experimental Protocols

1. Electrophysiology Assay for On-Target Potency

• Objective: To determine the half-maximal inhibitory concentration (IC50) of TASK-1-IN-1 on TASK-1 channels.

• Methodology:

  • Utilize whole-cell patch-clamp electrophysiology on a cell line stably expressing human TASK-1 channels (e.g., HEK293 cells).

  • Maintain a holding potential of -80 mV and apply voltage ramps to elicit TASK-1 currents.

  • Perfuse the cells with increasing concentrations of TASK-1-IN-1.

  • Measure the reduction in current at each concentration.

  • Plot the concentration-response curve and fit the data to a logistical equation to determine the IC50 value.

2. Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Objective: To confirm that TASK-1-IN-1 directly binds to TASK-1 in a cellular context.[3]

• Methodology:

  • Treat intact cells expressing TASK-1 with either TASK-1-IN-1 or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the amount of soluble TASK-1 at each temperature using Western blotting.

  • Binding of TASK-1-IN-1 will stabilize the protein, leading to a higher melting temperature compared to the vehicle control.

Visualizations

Caption: A logical workflow for characterizing the on-target and potential off-target effects of TASK-1-IN-1.

Caption: The mechanism of TASK-1 channel inhibition by TASK-1-IN-1, leading to altered cellular excitability.

References

• 1. researchgate.net [researchgate.net]
• 2. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. How can off-target effects of drugs be minimised? [synapse.patsnap.com]

Technical Support Center: Improving the Stability of TASK-1-IN-1 in Solution

This technical support center is designed for researchers, scientists, and drug development professionals to address common stability issues encountered with the TASK-1 inhibitor, TASK-1-IN-1, in solution. By providing clear troubleshooting guidance and detailed experimental protocols, we aim to help you achieve consistent and reliable results in your experiments.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter when working with TASK-1-IN-1 in solution.

Issue 1: Precipitate formation immediately upon dissolving TASK-1-IN-1.

• Question: I'm trying to dissolve TASK-1-IN-1 directly in my aqueous buffer/cell culture medium, but it's not dissolving and a precipitate is forming. Why is this happening?

• Answer: TASK-1-IN-1, like many small molecule inhibitors, is a hydrophobic compound with low aqueous solubility. Direct dissolution in aqueous solutions is often challenging. It is recommended to first dissolve the compound in an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a concentrated stock solution.

Issue 2: Precipitation when diluting a DMSO stock solution into aqueous media.

• Question: I've made a concentrated stock solution of TASK-1-IN-1 in DMSO. However, when I add it to my cell culture medium or buffer, a precipitate or cloudiness appears. What should I do?

• Answer: This is a common issue known as "crashing out," which occurs when a compound is rapidly transferred from a solvent in which it is highly soluble (DMSO) to one where it is poorly soluble (aqueous media).[1] Here are several factors to consider and troubleshoot:

  • Final Concentration: The final concentration of TASK-1-IN-1 in your aqueous solution may be exceeding its solubility limit.

  • Dilution Method: Rapidly adding the concentrated DMSO stock can create localized areas of high concentration, leading to precipitation.[1]

  • Temperature: The temperature of your aqueous medium can affect the solubility of the compound.

  • DMSO Concentration: While DMSO aids in initial dissolution, a high final concentration can be toxic to cells and may not prevent precipitation upon significant dilution.[1]

Issue 3: Solution becomes cloudy over time during incubation.

• Question: My TASK-1-IN-1 solution was clear initially, but after a few hours in the incubator, I noticed a precipitate. What could be the cause?

• Answer: This delayed precipitation can be due to several factors:

  • Compound Instability: The compound may be degrading over time into less soluble byproducts.

  • Temperature and pH Shifts: Changes in temperature and pH within the incubator can affect the long-term stability and solubility of the compound.[2]

  • Interaction with Media Components: TASK-1-IN-1 may interact with components in the cell culture medium, such as proteins and salts, leading to precipitation over time.[2]

  • Evaporation: Evaporation of the medium during long-term experiments can increase the compound's concentration, potentially exceeding its solubility limit.[1]

Data Presentation

Due to the limited publicly available data on the specific solubility of TASK-1-IN-1, the following tables provide illustrative data for a hypothetical poorly soluble compound with characteristics similar to a bis-amide inhibitor. Researchers should determine the specific solubility and stability for their own experimental conditions using the protocols provided below.

Table 1: Illustrative Solubility of a Poorly Soluble Compound in Common Solvents

Solvent	Solubility (mg/mL)	Appearance
DMSO	> 50	Clear Solution
Ethanol	~10	Clear Solution
PBS (pH 7.4)	< 0.1	Suspension/Precipitate
Water	< 0.01	Insoluble

Table 2: Illustrative Kinetic Solubility in Cell Culture Medium (DMEM + 10% FBS) at 37°C

Concentration (µM)	Time 0	4 Hours	24 Hours
1	Clear	Clear	Clear
5	Clear	Clear	Slight Haze
10	Clear	Hazy	Precipitate
25	Hazy	Precipitate	Precipitate
50	Precipitate	Precipitate	Precipitate

Experimental Protocols

Protocol 1: Preparation of TASK-1-IN-1 Stock and Working Solutions

This protocol outlines the recommended procedure for preparing a stock solution of TASK-1-IN-1 and diluting it to a final working concentration in an aqueous medium.

Materials:

• TASK-1-IN-1 powder

• Anhydrous DMSO

• Sterile microcentrifuge tubes or amber vials

• Vortex mixer

• Aqueous buffer or cell culture medium (pre-warmed to 37°C)

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the desired amount of TASK-1-IN-1 powder.

  • Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Vortex thoroughly until the compound is completely dissolved. Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[2]

• Working Solution Preparation:

  • Thaw a single aliquot of the DMSO stock solution and bring it to room temperature.

  • Pre-warm your aqueous buffer or cell culture medium to 37°C.[1]

  • Perform a serial dilution if a large dilution factor is required. For example, first, dilute the 10 mM stock to 1 mM in DMSO.

  • Add the required volume of the DMSO stock solution dropwise to the pre-warmed aqueous medium while gently vortexing or swirling.[1] This ensures rapid and even distribution, minimizing precipitation.

  • Visually inspect the final working solution for any signs of precipitation or cloudiness.

Protocol 2: Assessment of Kinetic Solubility in Aqueous Media

This protocol allows you to determine the maximum concentration at which TASK-1-IN-1 remains soluble in your specific experimental medium over time.

Materials:

• TASK-1-IN-1 DMSO stock solution

• Aqueous buffer or cell culture medium

• Sterile 96-well clear-bottom plate

• Multichannel pipette

• Plate reader capable of measuring absorbance at 600-650 nm

Procedure:

• Prepare a series of dilutions of the TASK-1-IN-1 DMSO stock in your pre-warmed aqueous medium directly in the 96-well plate. Include a vehicle control (medium with the same final concentration of DMSO).

• Immediately after preparation, read the absorbance of the plate at 600-650 nm to get a baseline reading (Time 0).

• Incubate the plate under your experimental conditions (e.g., 37°C, 5% CO2).

• Measure the absorbance at various time points (e.g., 1, 4, 12, 24 hours).

• An increase in absorbance over time indicates the formation of a precipitate.[1] The highest concentration that maintains an absorbance similar to the vehicle control is considered the kinetic solubility limit under your experimental conditions.

Protocol 3: Forced Degradation Study for Chemical Stability Assessment

This protocol provides a framework for assessing the chemical stability of TASK-1-IN-1 under various stress conditions. Analysis is typically performed using High-Performance Liquid Chromatography (HPLC).

Materials:

• TASK-1-IN-1 stock solution

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H2O2)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• pH meter

Procedure:

• Sample Preparation: Prepare solutions of TASK-1-IN-1 in different stress conditions:

  • Acidic Hydrolysis: 0.1 M HCl

  • Basic Hydrolysis: 0.1 M NaOH

  • Oxidative Degradation: 3% H2O2

  • Thermal Stress: Incubate a solution at an elevated temperature (e.g., 50-70°C).

  • Photostability: Expose a solution to UV light.

• Incubation: Incubate the stressed samples for a defined period (e.g., 24-48 hours). A control sample (TASK-1-IN-1 in a neutral, protected environment) should be incubated in parallel.

• Sample Analysis:

  • At designated time points, take aliquots of each sample.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze the samples by a validated stability-indicating HPLC method.

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. A decrease in the peak area of the parent compound and the appearance of new peaks indicate degradation.

Mandatory Visualizations

Caption: Workflow for preparing and troubleshooting TASK-1-IN-1 solutions.

Caption: Simplified signaling pathway of TASK-1 channel regulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

challenges with in vivo delivery of TASK-1-IN-1

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TASK-1-IN-1. The information is presented in a question-and-answer format to directly address potential challenges during in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is TASK-1-IN-1 and what is its mechanism of action?

A1: TASK-1-IN-1 is an inhibitor of the TASK-1 potassium channel. TASK-1 (TWIK-related acid-sensitive K+ channel 1) is a two-pore domain potassium (K2P) channel that contributes to the background potassium current, which is crucial for stabilizing the resting membrane potential in various cell types.[1] These channels are expressed in tissues such as the heart, brain, and lungs, playing a role in neuronal signaling, cardiac function, and respiratory control.[1] By inhibiting TASK-1, TASK-1-IN-1 blocks the flow of potassium ions, leading to membrane depolarization and alterations in cellular excitability.[1] This modulation of cellular excitability is the basis for its potential therapeutic applications in conditions like cardiac arrhythmias and neurological disorders.[1][2]

Q2: What are the potential therapeutic applications of a TASK-1 inhibitor like TASK-1-IN-1?

A2: Given the diverse physiological roles of TASK-1 channels, inhibitors like TASK-1-IN-1 have a broad range of therapeutic possibilities. One of the most promising areas is the treatment of cardiac arrhythmias, as modulating TASK-1 channels can help stabilize heart rhythms.[1][3] In neuroscience, these inhibitors are being investigated for conditions such as epilepsy and depression by modulating neuronal excitability.[1] There is also potential for treating respiratory disorders.[1]

Q3: What are the primary challenges I can expect with the in vivo delivery of TASK-1-IN-1?

A3: As with many small molecule inhibitors, the primary challenges with in vivo delivery of TASK-1-IN-1 are likely related to its physicochemical properties. A significant number of new chemical entities are poorly soluble in water, which can lead to low absorption and bioavailability after oral administration.[2][4][5] Other potential challenges include rapid metabolism, off-target effects, and the risk of drug precipitation upon dilution in physiological fluids.[4]

Troubleshooting Guide

Issue 1: Poor Solubility and Low Bioavailability

Q1: I'm observing low efficacy of TASK-1-IN-1 in my animal model, and I suspect poor bioavailability. What could be the cause and how can I troubleshoot this?

A1: Low in vivo efficacy is often linked to poor aqueous solubility, which limits the absorption of the compound.[2][6][7] It is estimated that over 40% of marketed drugs are hydrophobic.[4] You can start by characterizing the solubility of TASK-1-IN-1.

Solubility Classification

Descriptive Term	Parts of Solvent per 1 Part of Solute
Very Soluble	< 1
Freely Soluble	1 to 10
Soluble	10 to 30
Sparingly Soluble	30 to 100
Slightly Soluble	100 to 1,000
Very Slightly Soluble	1,000 to 10,000
Practically Insoluble	> 10,000

Source: Adapted from various solubility guidelines.[8][9]

If solubility is confirmed to be low, consider the following formulation strategies to enhance bioavailability:

• pH Modification: For ionizable compounds, adjusting the pH of the formulation can increase solubility.[5]

• Co-solvents: Using water-miscible organic solvents can enhance the solubility of hydrophobic compounds.[5]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, increasing their solubility.[2][6]

• Lipid-Based Formulations: Incorporating the compound into oils, surfactants, or self-emulsifying drug delivery systems (SEDDS) can improve absorption.[2][5][6]

• Particle Size Reduction: Micronization or nanosizing increases the surface area of the drug, which can improve the dissolution rate.[2][5][6][7]

Formulation Strategy Comparison

Strategy	Advantages	Disadvantages
Crystalline Solid Formulations (Micronization/Nanosizing)	Improved dissolution rate due to increased surface area.	May not be sufficient for extremely insoluble compounds.
Amorphous Solid Dispersions	Can significantly increase solubility and dissolution.	Potential for physical and chemical instability; risk of precipitation.[4]
Lipid-Based Formulations (e.g., SEDDS)	Enhances solubility and can improve absorption via lymphatic pathways.	Can be complex to formulate and characterize.
Complexation (e.g., with Cyclodextrins)	Increases solubility and can improve stability.	May not be suitable for all drug molecules; potential for toxicity at high concentrations.

Experimental Protocol: Preliminary Solubility Assessment

• Preparation of Solutions: Prepare a series of solutions of TASK-1-IN-1 in various pharmaceutically relevant solvents (e.g., water, PBS, ethanol, DMSO, and different pH buffers).

• Equilibration: Add an excess amount of TASK-1-IN-1 to each solvent and agitate at a constant temperature (e.g., 25°C and 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium.

• Sample Collection and Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Data Interpretation: The measured concentration represents the equilibrium solubility of TASK-1-IN-1 in each solvent under the tested conditions.

Issue 2: Off-Target Effects and Toxicity

Q2: I'm observing unexpected side effects in my animal studies. How can I determine if these are due to off-target effects of TASK-1-IN-1?

A2: While TASK-1-IN-1 is designed to be an inhibitor of TASK-1, it may interact with other ion channels or cellular targets. It's important to assess the selectivity of the compound.

Experimental Protocol: Off-Target Screening

• Panel Screening: Test TASK-1-IN-1 against a panel of other ion channels, particularly other members of the K2P family, and a broader panel of common off-target proteins (e.g., kinases, GPCRs).

• Dose-Response Studies: Conduct dose-response studies in animals to identify the maximum tolerated dose (MTD).[10] Monitor for clinical signs of toxicity and perform histopathological analysis of major organs at the end of the study.

• Literature Review: Review the known physiological roles of TASK-1 in different tissues to anticipate potential on-target side effects. For instance, since TASK-1 is involved in the chemosensory control of breathing, respiratory effects could be an on-target effect.[11]

Logical Workflow for Investigating Off-Target Effects

Caption: Troubleshooting workflow for distinguishing between on-target and off-target effects.

Issue 3: Rapid Metabolism and Short Half-Life

Q3: The effect of TASK-1-IN-1 appears to be very short-lived in my in vivo model. What pharmacokinetic parameters should I investigate?

A3: A short duration of action can be due to rapid metabolism and elimination. A pharmacokinetic (PK) study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of TASK-1-IN-1.

Key Pharmacokinetic Parameters

Parameter	Description	Implication of "Poor" Value
Cmax	Maximum (peak) plasma concentration of a drug.	Low Cmax may indicate poor absorption.
Tmax	Time to reach Cmax.	A long Tmax may indicate slow absorption.
t1/2 (Half-life)	Time required for the drug concentration to decrease by half.	A short half-life indicates rapid elimination.
AUC (Area Under the Curve)	The total drug exposure over time.	A low AUC indicates poor bioavailability.
CL (Clearance)	The volume of plasma cleared of the drug per unit time.	High clearance indicates rapid elimination.
Vd (Volume of Distribution)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	A very high Vd may indicate extensive tissue binding, which could affect elimination.

Source: Adapted from general pharmacokinetic principles.[12][13][14][15]

Experimental Protocol: Basic Pharmacokinetic Study

• Animal Model: Select an appropriate animal model (e.g., mouse or rat).

• Drug Administration: Administer TASK-1-IN-1 via the intended clinical route (e.g., oral gavage, intravenous injection).[10][16] Include an IV dose group to determine absolute bioavailability.

• Blood Sampling: Collect blood samples at multiple time points after administration (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).

• Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of TASK-1-IN-1 using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Plot the plasma concentration-time curve and calculate the key pharmacokinetic parameters.

Signaling Pathway: TASK-1 Inhibition and Cellular Effects

Caption: Mechanism of action of TASK-1-IN-1 leading to altered cellular excitability.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. LabXchange [labxchange.org]
• 10. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ashp.org [ashp.org]
• 13. app.achievable.me [app.achievable.me]
• 14. Chapter 1 Pharmacokinetics & Pharmacodynamics - Nursing Pharmacology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Refining Experimental Protocols for TASK-1-IN-1 Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TASK-1 inhibitors, specifically focusing on "TASK-1-IN-1." Here, you will find detailed experimental protocols, structured data for easy comparison, and visualizations to clarify complex pathways and workflows.

Frequently Asked Questions (FAQs)

Q1: What is TASK-1-IN-1 and what is its primary mechanism of action?

A1: TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 (TWIK-related acid-sensitive K+) potassium channel, which is a member of the two-pore domain potassium (K2P) channel family.[1][2] These channels contribute to the background potassium currents that are crucial for stabilizing the resting membrane potential in various cell types.[2] TASK-1-IN-1 functions by binding to the TASK-1 channel and blocking the flow of potassium ions.[2] This inhibition leads to depolarization of the cell membrane, which can alter cellular excitability.[2] This mechanism is particularly relevant in tissues where TASK-1 is highly expressed, such as the heart, brain, and lungs.[2]

Q2: What is the reported potency and selectivity of TASK-1-IN-1?

A2: TASK-1-IN-1 has a reported half-maximal inhibitory concentration (IC50) of 148 nM for TASK-1 channels.[1] It exhibits selectivity for TASK-1 over the closely related TASK-3 channel, with an IC50 of 1750 nM for TASK-3.[1] This selectivity is a critical consideration in experimental design to minimize off-target effects.[3][4]

Q3: In what types of experimental models can TASK-1-IN-1 be used?

A3: TASK-1-IN-1 can be utilized in a variety of in vitro and in vivo experimental models. Common in vitro systems include heterologous expression systems like Xenopus laevis oocytes or mammalian cell lines (e.g., CHO, HEK-293) engineered to express TASK-1 channels.[4][5] It is also used in studies with isolated primary cells, such as atrial cardiomyocytes, where TASK-1 channels are endogenously expressed.[6][7][8] In vivo studies have employed animal models, like pigs and rats, to investigate the systemic effects of TASK-1 inhibition on cardiac electrophysiology and respiratory control.[5][6][7]

Q4: What are the potential therapeutic applications of inhibiting the TASK-1 channel?

A4: The therapeutic potential of TASK-1 inhibitors is broad due to the diverse physiological roles of the channel.[2] One of the most explored areas is the treatment of cardiac arrhythmias, particularly atrial fibrillation, as TASK-1 channels are predominantly expressed in the atria and contribute to action potential duration.[5][6][7][8][9] In neuroscience, TASK-1 inhibitors are being investigated for conditions like epilepsy and depression.[2] Additionally, their role in regulating breathing makes them potential candidates for treating respiratory disorders such as obstructive sleep apnea.[2] There is also emerging research into their applications in oncology and pain management.[1][2]

Troubleshooting Guide

Issue 1: High variability or poor reproducibility in electrophysiology recordings.

• Potential Cause 1: Unstable recording conditions.

  • Solution: Ensure a stable recording temperature, as TASK-1 channels can be sensitive to temperature fluctuations. Use a perfusion system with a constant flow rate to maintain a stable extracellular environment. Verify the stability of your patch or impalement throughout the recording period.

• Potential Cause 2: "Run-up" or "run-down" of TASK-1 currents.

  • Solution: A gradual increase ("run-up") or decrease ("run-down") in current amplitude can occur over time.[10] Allow for a stabilization period after establishing the whole-cell configuration or oocyte impalement before applying the experimental compound. Monitor the baseline current for a few minutes to ensure stability before adding TASK-1-IN-1. If significant drift persists, re-evaluate the composition of your intracellular and extracellular solutions.

• Potential Cause 3: Inconsistent cell health or expression levels.

  • Solution: Use cells from a consistent passage number and ensure they are healthy and at an appropriate confluency. For transient transfections, optimize the DNA-to-transfection reagent ratio to achieve consistent expression levels. If possible, use a stable cell line expressing TASK-1.

Issue 2: Difficulty in isolating TASK-1 currents from other background currents.

• Potential Cause 1: Contamination from other ion channels.

  • Solution: Use a blocker cocktail to inhibit other major background currents.[8] The specific composition of the cocktail will depend on the cell type, but it may include inhibitors of other potassium channels, sodium channels, and calcium channels. For example, setting the holding potential to 0 mV can help suppress inactivating currents.[8]

• Potential Cause 2: TASK-1-IN-1 is affecting other channels at the concentration used.

  • Solution: While TASK-1-IN-1 is selective, at higher concentrations, it may inhibit other channels like TASK-3.[1] Perform a dose-response curve to determine the optimal concentration that provides maximal TASK-1 inhibition with minimal off-target effects. Compare your results with known selective TASK-1 inhibitors like A293.[5][6][7]

Issue 3: Unexpected or off-target effects in cell-based assays.

• Potential Cause 1: Non-specific binding or cytotoxicity of TASK-1-IN-1.

  • Solution: Include appropriate controls, such as a parental cell line that does not express TASK-1 or a knockdown/knockout cell line.[1] This will help to confirm that the observed effects are indeed mediated by TASK-1 inhibition. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to rule out cytotoxicity at the concentrations of TASK-1-IN-1 being used.

• Potential Cause 2: The experimental endpoint is influenced by multiple pathways.

  • Solution: The inhibition of TASK-1 can lead to membrane depolarization, which may have downstream consequences on various cellular processes. Use additional pharmacological tools to dissect the signaling pathway. For instance, if you suspect the involvement of voltage-gated calcium channels following depolarization, test the effect of a calcium channel blocker in combination with TASK-1-IN-1.

Quantitative Data Summary

Table 1: Inhibitor Potency against TASK Channels

Inhibitor	Target Channel	IC50	Cell Type/System	Reference
TASK-1-IN-1	TASK-1	148 nM	Not specified	[1]
TASK-3	1750 nM	Not specified	[1]
A293	TASK-1	~200 nM	Human atrial cardiomyocytes	[6][8]
TASK-1	3-digit nM range	Not specified	[5]
Amiodarone	TASK-1	0.4 µM	Xenopus oocytes	[9]

Table 2: Electrophysiological Effects of TASK-1 Inhibition

Parameter	Species/Model	Inhibitor	Effect	Reference
Atrial Effective Refractory Period (AERP)	Pig	A293	Significantly prolonged	[5]
Action Potential Duration (APD)	Human atrial cardiomyocytes	A293	Reverted AF-induced shortening	[5]
Rat ventricular muscle	A293	Significantly prolonged	[9]
TASK-1 Current Density	Human atrial cardiomyocytes	A293 (200 nM)	Subtracted to calculate	[6]

Experimental Protocols

Protocol 1: Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

This protocol is adapted from studies investigating TASK-1 channel properties and their inhibition.[5][10]

• Oocyte Preparation:

  • Surgically harvest oocytes from an anesthetized female Xenopus laevis.

  • Treat with collagenase to defolliculate the oocytes.

  • Inject oocytes with cRNA encoding the human TASK-1 channel.

  • Incubate the oocytes for 48 hours to allow for channel expression.

• Electrophysiological Recording:

  • Place a single oocyte in a recording chamber continuously perfused with a standard bath solution (e.g., ND96).

  • Impale the oocyte with two microelectrodes filled with 3 M KCl (one for voltage clamping, one for current injection).

  • Clamp the oocyte at a holding potential of -80 mV.[5][10]

  • Apply depolarizing test pulses to elicit outward potassium currents. A typical protocol involves 500 ms (B15284909) pulses in +20 mV increments from the holding potential up to +60 mV, applied at a frequency of 0.2 Hz.[5]

  • Alternatively, a ramp protocol from -80 mV to +40 mV can be used.[3]

• Inhibitor Application:

  • Establish a stable baseline current recording for several minutes.

  • Introduce TASK-1-IN-1 into the perfusion solution at the desired concentration.

  • Record the current until a new steady-state is reached to determine the extent of inhibition.

  • A washout step with the control solution can be performed to assess the reversibility of the inhibition.

Protocol 2: Whole-Cell Patch Clamp of Mammalian Cells

This protocol is based on methodologies used for recording TASK-1 currents in isolated cardiomyocytes and cell lines.[6][7][8]

• Cell Preparation:

  • Culture mammalian cells (e.g., CHO, HEK-293) expressing the TASK-1 channel on glass coverslips.

  • For primary cardiomyocytes, follow a standard enzymatic digestion protocol for isolation.

• Electrophysiological Recording:

  • Transfer a coverslip with adherent cells to a recording chamber on an inverted microscope.

  • Perfuse the chamber with an extracellular solution.

  • Use a borosilicate glass micropipette with a resistance of 2-5 MΩ, filled with an intracellular solution, to form a giga-ohm seal with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential, for example, -50 mV or -80 mV.[6][8]

  • Apply a voltage-step protocol, such as 400 ms steps from -60 mV to +60 mV in 10 mV increments, to evoke membrane currents.[6][7]

• Data Analysis:

  • Measure the current amplitude at the end of the voltage steps.

  • To isolate the TASK-1 current, subtract the remaining current after the application of a saturating concentration of a specific inhibitor like A293 (e.g., 200 nM) from the control current.[6] This "A293-sensitive current" represents the TASK-1 current.

  • Perform the same procedure with TASK-1-IN-1 to determine its inhibitory effect.

Visualizations

Signaling Pathway of TASK-1 Regulation

Caption: G-protein coupled receptor (GPCR) signaling pathways leading to the inhibition of the TASK-1 channel.

Experimental Workflow for Evaluating TASK-1 Inhibitors

Caption: A generalized workflow for the screening and characterization of novel TASK-1 channel inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 7. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets [mdpi.com]
• 10. TASK1 (K2P3.1) K+ channel inhibition by endothelin-1 is mediated through Rho kinase-dependent phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing TASK-1 Inhibitor Toxicity in Primary Cell Cultures

Welcome to the technical support center for researchers utilizing TASK-1 inhibitors in primary cell cultures. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you mitigate toxicity and ensure the success of your experiments. Primary cells, being more physiologically relevant than immortalized cell lines, are also more sensitive to cytotoxic effects, making careful experimental design crucial.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TASK-1 inhibitors and why might this cause toxicity?

A1: TASK-1 (TWIK-related acid-sensitive K+ channel 1) is a two-pore domain potassium channel that contributes to the background potassium current, which is crucial for stabilizing the resting membrane potential in various cell types.[1] TASK-1 inhibitors block the flow of potassium ions through these channels, leading to membrane depolarization and alterations in cellular excitability.[1] This intended pharmacological effect can become toxic, particularly in excitable cells like neurons and cardiomyocytes, where precise control of membrane potential is critical for normal function.[1][2] Off-target effects on other kinases or cellular processes can also contribute to toxicity.[3][4][5]

Q2: What are the common signs of toxicity I should look for in my primary cell cultures treated with a TASK-1 inhibitor?

A2: Signs of toxicity can manifest in several ways, including:

• Morphological Changes: Cells may appear rounded, shrunken, or detached from the culture surface. You might also observe membrane blebbing, a hallmark of apoptosis.

• Reduced Cell Viability: A decrease in the number of live cells, which can be quantified using assays like MTT or trypan blue exclusion.

• Decreased Proliferation: A slower rate of cell division compared to vehicle-treated control cells.

• Apoptosis or Necrosis: An increase in programmed cell death (apoptosis) or uncontrolled cell death (necrosis), which can be measured by assays for caspase activation or lactate (B86563) dehydrogenase (LDH) release, respectively.

Q3: How do I determine the optimal, non-toxic concentration of a TASK-1 inhibitor for my specific primary cell type?

A3: The optimal concentration is highly dependent on the specific inhibitor, the primary cell type, and the experimental endpoint. It is essential to perform a dose-response experiment to determine the concentration that achieves the desired biological effect without causing significant cell death. A good starting point is to test a wide range of concentrations (e.g., from low nanomolar to high micromolar) and assess cell viability after a set incubation period (e.g., 24 or 48 hours).

Q4: What are potential off-target effects of TASK-1 inhibitors?

A4: Off-target effects arise when a compound interacts with proteins other than its intended target.[3][4] For kinase inhibitors, this is often due to structural similarities in the ATP-binding pockets of different kinases.[4] While specific off-target effects are compound-dependent, they can lead to unexpected phenotypes and toxicity.[4][5] It is crucial to consult the manufacturer's data sheet for any known off-target activities of your specific TASK-1 inhibitor. If the observed phenotype is unexpected, consider using a structurally different inhibitor for the same target or genetic knockdown (siRNA/shRNA) to validate that the effect is on-target.[4]

Q5: How can I be sure that the observed toxicity is due to the TASK-1 inhibitor and not the solvent?

A5: Most small molecule inhibitors are dissolved in solvents like DMSO. High concentrations of DMSO can be toxic to primary cells. Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of the solvent used to dissolve the inhibitor. This will help you differentiate between solvent-induced toxicity and the specific effects of the TASK-1 inhibitor. The final DMSO concentration in the culture medium should typically be kept at or below 0.1%.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High levels of cell death even at low inhibitor concentrations.	1. High sensitivity of the primary cell type: Some primary cells, like neurons, are highly sensitive to perturbations in ion channel function. 2. Off-target toxicity: The inhibitor may be affecting other essential cellular pathways.[4][5] 3. Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	1. Perform a detailed dose-response curve: Start with very low concentrations (pM to nM range) to identify a potential therapeutic window. 2. Conduct a time-course experiment: Assess viability at earlier time points (e.g., 6, 12, 18 hours) to see if the toxicity is time-dependent. 3. Validate with a different inhibitor or siRNA: Use a structurally unrelated TASK-1 inhibitor or a genetic approach to confirm the on-target effect.[4] 4. Check and optimize solvent concentration: Ensure the final solvent concentration is non-toxic to your cells (typically ≤ 0.1% DMSO).
Inconsistent results between experiments.	1. Inhibitor degradation: The inhibitor may be unstable in your cell culture medium or with repeated freeze-thaw cycles. 2. Variability in primary cell isolates: Different batches of primary cells can have varying sensitivities. 3. Inconsistent cell density at the time of treatment.	1. Proper inhibitor storage and handling: Aliquot the inhibitor upon receipt and store at -80°C. Prepare fresh dilutions for each experiment. 2. Standardize cell isolation and culture protocols: Use consistent procedures for isolating and expanding your primary cells. 3. Ensure consistent cell seeding density: Plate the same number of cells for each experiment and allow them to adhere and stabilize before adding the inhibitor.
No observable effect of the inhibitor, even at high concentrations.	1. Low expression of TASK-1 channels in your primary cell type. 2. Inhibitor inactivity: The inhibitor may have degraded or is not potent against the target in your specific cell type. 3. Poor solubility of the inhibitor in the culture medium.	1. Confirm TASK-1 expression: Use techniques like qPCR or Western blotting to verify that your primary cells express TASK-1 channels. 2. Use a positive control: If possible, test the inhibitor on a cell line known to be sensitive to TASK-1 inhibition. 3. Check inhibitor solubility: Visually inspect the medium for any precipitation after adding the inhibitor. Consult the manufacturer's instructions for solubility information.
Unexpected or paradoxical cellular phenotype.	1. Off-target effects: The inhibitor might be modulating another signaling pathway.[3][4] 2. Activation of compensatory signaling pathways: Cells may adapt to the inhibition of TASK-1 by upregulating other pathways.	1. Review the literature for known off-targets of your inhibitor. 2. Use orthogonal methods: Confirm the phenotype with a different TASK-1 inhibitor or with siRNA-mediated knockdown of TASK-1.[4] 3. Perform a washout experiment: Remove the inhibitor after a certain period and monitor the cellular response to see if the phenotype is reversible.

Experimental Protocols

Protocol 1: Dose-Response Viability Assay

This protocol is designed to determine the cytotoxic concentration range of a TASK-1 inhibitor in a specific primary cell culture.

Materials:

• Primary cells of interest

• Complete cell culture medium

• TASK-1 inhibitor stock solution (e.g., 10 mM in DMSO)

• Vehicle (e.g., sterile DMSO)

• 96-well clear-bottom black plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, or similar)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere and recover for 24 hours.

• Inhibitor Dilution: Prepare a serial dilution of the TASK-1 inhibitor in complete culture medium. A common starting range is from 10 µM down to 1 nM. Also, prepare a vehicle control with the highest concentration of DMSO used in the dilutions.

• Cell Treatment: Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of the TASK-1 inhibitor or vehicle control.

• Incubation: Incubate the plate for a predetermined duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO₂.

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis: Normalize the data to the vehicle control (representing 100% viability) and plot cell viability against the logarithm of the inhibitor concentration. Use a non-linear regression model to calculate the IC50 value (the concentration at which 50% of cell viability is inhibited).

Protocol 2: Time-Course Viability Assay

This protocol helps to understand the kinetics of TASK-1 inhibitor-induced toxicity.

Materials:

• Same as Protocol 1

Procedure:

• Cell Seeding: Seed cells in multiple 96-well plates, one for each time point.

• Inhibitor Preparation: Prepare two concentrations of the TASK-1 inhibitor: one at the approximate IC50 value and one at a lower, non-toxic concentration (determined from Protocol 1). Also, prepare a vehicle control.

• Cell Treatment: Treat the cells with the prepared inhibitor concentrations and vehicle control.

• Time-Point Analysis: At various time points (e.g., 6, 12, 24, 48, and 72 hours), assess cell viability in one of the plates using a viability reagent as described in Protocol 1.

• Data Analysis: Plot cell viability against time for each concentration to observe the onset and progression of cytotoxicity.

Data Presentation

Table 1: Example Dose-Response Data for a Hypothetical TASK-1 Inhibitor

Inhibitor Conc. (µM)	% Cell Viability (24h)	% Cell Viability (48h)
0 (Vehicle)	100 ± 5.2	100 ± 6.1
0.001	98.7 ± 4.8	95.3 ± 5.5
0.01	95.2 ± 5.1	88.1 ± 6.3
0.1	85.6 ± 6.2	65.4 ± 7.2
1	52.3 ± 7.5	30.1 ± 8.1
10	15.8 ± 4.3	5.2 ± 2.1
100	2.1 ± 1.5	1.3 ± 0.8
IC50 (µM)	~0.9	~0.08

Data are presented as mean ± standard deviation.

Mandatory Visualizations

Caption: Workflow for determining the optimal non-toxic concentration of a TASK-1 inhibitor.

Caption: A logical workflow for troubleshooting high toxicity in primary cell cultures.

Caption: Simplified signaling pathway of TASK-1 inhibitor action leading to potential toxicity.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

addressing variability in TASK-1-IN-1 experimental results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with TASK-1 inhibitors. Our goal is to help you address variability in your experimental results and ensure the reliability of your findings.

Frequently Asked Questions (FAQs)

Q1: We are not observing the expected inhibitory effect of our compound on TASK-1 channels. What are the potential reasons?

A1: Several factors could contribute to a lack of inhibitory effect. Consider the following:

• Compound Stability and Potency: Verify the stability and concentration of your inhibitor. Degradation or incorrect dosage can lead to diminished or absent effects.

• TASK-1 Expression Levels: TASK-1 channel expression can vary significantly between tissues and disease models. For instance, TASK-1 is upregulated in atrial cardiomyocytes of patients with chronic atrial fibrillation (AF)[1][2][3]. If you are using a non-diseased model, the baseline TASK-1 current may be too low to observe a significant effect.

• Experimental Conditions: The activity of TASK-1 channels is sensitive to pH. Ensure your experimental buffer has a stable and appropriate pH.

• Phosphorylation State: The phosphorylation state of the TASK-1 channel can influence its activity. It has been shown that phosphorylation-dependent inhibition of TASK-1 is associated with atrial fibrillation[4].

Q2: Our patch-clamp recordings of TASK-1 currents are unstable. How can we improve signal quality?

A2: Achieving stable whole-cell patch-clamp recordings is crucial for reliable data. Here are some troubleshooting tips:

• Cell Health: Ensure the isolated cardiomyocytes or cultured cells are healthy and not compromised during the isolation or culture process.

• Pipette and Seal Quality: Use high-quality borosilicate glass for your patch pipettes and ensure a high-resistance seal (GΩ seal) is formed before breaking into the whole-cell configuration.

• Voltage Protocol: Use an appropriate voltage protocol to elicit TASK-1 currents. A typical protocol involves voltage steps from a holding potential of -50 mV to a range of -60 mV to +60 mV in increments[2][3].

• Pharmacological Isolation: To isolate TASK-1 currents, it may be necessary to block other potassium channels using appropriate pharmacological agents.

Q3: We are observing off-target effects with our TASK-1 inhibitor. How can we confirm the specificity of our compound?

A3: Distinguishing between on-target and off-target effects is critical.

• Use of Multiple Inhibitors: Employ structurally different TASK-1 inhibitors to see if they produce the same physiological effect. For example, both doxapram (B1670896) and the experimental compound A293 have been shown to inhibit TASK-1[2][3][5].

• Control Experiments: In addition to vehicle controls, consider using a known inactive analogue of your compound if available.

• Expression System Validation: Test your inhibitor on heterologously expressed TASK-1 channels (e.g., in Xenopus oocytes or HEK293 cells) to confirm its direct effect on the channel in a simplified system.

• Evaluate Known Side Effects: Be aware of the known side effects of TASK-1 inhibitors. For example, since TASK-1 channels are expressed in pulmonary artery smooth muscle cells, their inhibition can lead to an increase in pulmonary artery pressure[2][3][6].

Troubleshooting Guides

Guide 1: Inconsistent Action Potential Duration (APD) Shortening in Atrial Fibrillation Models

Problem: Inconsistent or no significant shortening of the atrial action potential duration (APD) is observed after inducing atrial fibrillation (AF) in your animal model.

Potential Cause & Solution Workflow:

Caption: Troubleshooting inconsistent APD shortening in AF models.

Guide 2: Variability in Inhibitor Efficacy Between In Vitro and In Vivo Models

Problem: A potent TASK-1 inhibitor identified in an in vitro assay shows reduced or variable efficacy in an in vivo animal model.

Potential Cause & Solution Workflow:

Caption: Addressing discrepancies in inhibitor efficacy.

Experimental Protocols

Whole-Cell Patch Clamp for TASK-1 Current Measurement

This protocol is adapted from methodologies described for studying isolated atrial cardiomyocytes[2][3].

• Cell Preparation: Isolate atrial cardiomyocytes from the species of interest (e.g., porcine, human).

• Recording Solution:

  • External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Recording Procedure:

  • Obtain a high-resistance (>1 GΩ) seal on an isolated cardiomyocyte.

  • Rupture the membrane to achieve the whole-cell configuration.

  • Apply a series of 400 ms (B15284909) voltage steps from a holding potential of -50 mV, ranging from -60 mV to +60 mV in 10 mV increments.

  • Record the resulting membrane currents.

• Data Analysis:

  • To determine the TASK-1 current density, measure the current before and after the application of a specific TASK-1 inhibitor (e.g., 200 nM A293).

  • The TASK-1 current is the component that is sensitive to the inhibitor.

  • Normalize the current to the cell capacitance to obtain current density (pA/pF).

Data Presentation

Table 1: Effects of TASK-1 Inhibitor A293 in a Porcine Model of Persistent Atrial Fibrillation

Parameter	Control (AF)	A293 Treated (AF)	P-value	Reference
AF Burden	95%	6.5%	< 0.001	[2][3]
Atrial Effective Refractory Period	Shortened	Prolonged	Significant	[2]
QRS Width	Unchanged	Unchanged	Not Significant	[2]
QT Interval	Unchanged	Unchanged	Not Significant	[2]
Ventricular Effective Refractory Period	Unchanged	Unchanged	Not Significant	[2]
Pulmonary Artery Pressure	Baseline	Mildly Increased	Significant	[2][3]

Table 2: Upregulation of TASK-1 in Atrial Fibrillation

Condition	Relative TASK-1 Current Density	Fold Increase	Reference
Sinus Rhythm	Baseline	-	[1]
Paroxysmal Atrial Fibrillation	Increased	1.5x	[1]
Chronic Atrial Fibrillation	Significantly Increased	3x	[1]

Signaling Pathway

TASK-1 in Atrial Fibrillation Pathophysiology

Upregulation of the TASK-1 potassium channel in atrial fibrillation leads to a shortening of the action potential duration, which is a key mechanism underlying the arrhythmia. Inhibition of TASK-1 can reverse this effect.

Caption: Role of TASK-1 in atrial fibrillation and inhibitor action.

References

• 1. Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 4. TASK-1 current is inhibited by phosphorylation during human and canine chronic atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Confirming TASK-1 Channel Blockade by TASK-1-IN-1

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to confirm the blockade of the TASK-1 potassium channel by the novel inhibitor, TASK-1-IN-1.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of TASK-1 channels and why are they a therapeutic target?

TASK-1 (TWIK-related acid-sensitive K+ channel 1), encoded by the KCNK3 gene, is a member of the two-pore domain potassium (K2P) channel family. These channels are known to create background "leak" potassium currents that are crucial in setting the resting membrane potential in various excitable and non-excitable cells.[1] They are active at physiological resting membrane potentials and are sensitive to changes in extracellular pH.[2] TASK-1 channels are expressed in numerous tissues, including the heart, brain, and lungs.[1] Their involvement in physiological processes such as neuronal signaling, cardiac function, and respiratory control makes them a significant target for pharmacological intervention in conditions like cardiac arrhythmias, pulmonary hypertension, and neurological disorders.[1]

Q2: How does a compound like TASK-1-IN-1 theoretically block the TASK-1 channel?

TASK-1 inhibitors function by binding to the channel and preventing the flow of potassium ions.[1] This can occur through various mechanisms, such as physically obstructing the ion passage or inducing a conformational change in the channel that renders it non-conductive.[1] The blockade of these outward potassium currents leads to depolarization of the cell membrane, which in turn alters the cell's excitability. This modulation of cellular excitability is the basis for the therapeutic potential of TASK-1 inhibitors.[1]

Q3: What are the standard techniques to confirm TASK-1 channel blockade?

The gold standard for confirming ion channel blockade is patch-clamp electrophysiology . This technique allows for direct measurement of the ionic currents flowing through the channel in real-time. For higher throughput screening, fluorescence-based assays like the thallium flux assay are commonly used. This assay uses the flux of thallium ions (Tl+), a surrogate for K+, through potassium channels to generate a fluorescent signal proportional to channel activity.[3][4][5]

Troubleshooting Guides

Electrophysiology (Patch-Clamp) Experiments

Issue 1: Unstable baseline current or loss of whole-cell configuration.

• Possible Cause: Poor seal quality between the patch pipette and the cell membrane, or mechanical drift of the pipette or stage.

• Troubleshooting Steps:

  • Optimize Seal Formation: Ensure the pipette tip is clean and has an appropriate size and shape. Apply gentle suction to form a high-resistance (>1 GΩ) seal.

  • Improve Mechanical Stability: Check for vibrations in the setup. Ensure all components of the rig are securely fastened. Use a stable and vibration-isolated table.

  • Monitor Cell Health: Use healthy, viable cells for patching. Unhealthy cells are less likely to maintain a stable seal.[6]

  • Check Tubing: Ensure there are no leaks or blockages in the tubing connected to the pipette holder.[6]

Issue 2: No discernible effect of TASK-1-IN-1 on the recorded current.

• Possible Cause: Incorrect concentration of the inhibitor, degradation of the compound, or low expression of functional TASK-1 channels in the chosen cell line.

• Troubleshooting Steps:

  • Concentration-Response Curve: Perform a dose-response experiment with a wide range of TASK-1-IN-1 concentrations to determine the IC50 value.

  • Confirm Compound Integrity: Prepare fresh solutions of TASK-1-IN-1 for each experiment to avoid degradation.

  • Validate TASK-1 Expression: Confirm the expression of functional TASK-1 channels in your cell model using a known TASK-1 blocker (e.g., A293) as a positive control.[7][8] You can also use techniques like qPCR or Western blotting to verify mRNA and protein expression levels.[9]

  • Check Experimental Conditions: Ensure the pH of the external solution is within the optimal range for TASK-1 activity (around 7.4), as TASK-1 channels are pH-sensitive.[2]

Thallium Flux Assay

Issue 1: High background fluorescence or low signal-to-noise ratio.

• Possible Cause: Incomplete removal of extracellular dye, cell death leading to dye leakage, or suboptimal dye loading.

• Troubleshooting Steps:

  • Optimize Washing Steps: Ensure thorough but gentle washing of cells after dye loading to remove all extracellular dye.

  • Assess Cell Viability: Use a cell viability assay to confirm that the cells are healthy before and after the experiment.

  • Optimize Dye Loading: Adjust the concentration of the thallium-sensitive dye and the incubation time to achieve optimal loading without causing cytotoxicity.

Issue 2: Inconsistent results between wells or experiments.

• Possible Cause: Uneven cell seeding, variations in temperature or incubation times, or pipette inaccuracies.

• Troubleshooting Steps:

  • Ensure Uniform Cell Seeding: Use a calibrated multichannel pipette and visually inspect plates after seeding to ensure a uniform cell monolayer.

  • Standardize Incubation Conditions: Maintain consistent temperature and incubation times for all plates and experiments.

  • Calibrate Pipettes: Regularly calibrate all pipettes used for dispensing cells, dyes, and compounds.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure TASK-1 currents in a heterologous expression system (e.g., HEK293 cells) or primary cells known to express TASK-1.

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Solution Preparation:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 4 Mg-ATP (pH adjusted to 7.2 with KOH).

• Recording:

  • Place a coverslip in the recording chamber and perfuse with the external solution.

  • Approach a cell with a borosilicate glass pipette (3-5 MΩ resistance) filled with the internal solution.

  • Form a gigaohm seal and establish the whole-cell configuration.

  • Clamp the cell at a holding potential of -80 mV.

  • Apply a series of voltage steps (e.g., from -100 mV to +60 mV in 20 mV increments for 400 ms) to elicit membrane currents.[7][8]

• Data Acquisition:

  • Record baseline currents in the absence of the inhibitor.

  • Perfuse the chamber with the external solution containing TASK-1-IN-1 at the desired concentration.

  • Record currents in the presence of the inhibitor.

  • Calculate the TASK-1-IN-1-sensitive current by subtracting the current in the presence of the inhibitor from the baseline current.[7][8]

Thallium Flux Assay

This protocol provides a high-throughput method to assess TASK-1 channel activity.

• Cell Plating: Plate cells expressing TASK-1 channels in a 96- or 384-well black-walled, clear-bottom plate.

• Dye Loading:

  • Remove the culture medium and wash the cells with assay buffer.

  • Load the cells with a thallium-sensitive fluorescent dye (e.g., FluxOR™) according to the manufacturer's instructions.[5][10]

• Compound Incubation: Add varying concentrations of TASK-1-IN-1 to the wells and incubate for a specified period.

• Thallium Stimulation and Signal Detection:

  • Use a fluorescence plate reader equipped with an automated injection system.

  • Inject a stimulus buffer containing thallium sulfate.

  • Measure the fluorescence intensity before and after the addition of thallium. The increase in fluorescence is proportional to the thallium influx through open potassium channels.[4][5]

• Data Analysis: Calculate the percentage of inhibition by comparing the fluorescence signal in the presence of TASK-1-IN-1 to the control wells (with and without a known TASK-1 blocker).

Data Presentation

Table 1: Electrophysiological Confirmation of TASK-1 Blockade

Parameter	Control	TASK-1-IN-1 (Concentration)	Positive Control (e.g., A293)
Current Density (pA/pF) at +40 mV
IC50 (nM)	N/A
Hill Coefficient	N/A

Table 2: Thallium Flux Assay Results

Compound	Concentration (µM)	% Inhibition of Thallium Flux	Z'-factor
TASK-1-IN-1	0.1
1
10
Positive Control	(e.g., 10 µM A293)
Negative Control	(Vehicle)	0

Mandatory Visualizations

Experimental Workflow for Electrophysiology

Caption: Workflow for confirming TASK-1 blockade using patch-clamp electrophysiology.

Thallium Flux Assay Workflow

Caption: High-throughput screening workflow using the thallium flux assay.

Logical Relationship for Confirming On-Target Effect

Caption: Logical flow for validating the inhibitory action of TASK-1-IN-1 on TASK-1 channels.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. A thallium-sensitive, fluorescence-based assay for detecting and characterizing potassium channel modulators in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ionbiosciences.com [ionbiosciences.com]
• 5. FluxOR Potassium Ion Channel Assay | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. scientifica.uk.com [scientifica.uk.com]
• 7. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 8. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Electrophysiology Recordings with TASK-1-IN-1

Welcome to the technical support center for optimizing your electrophysiology experiments using TASK-1-IN-1. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals achieve reliable and high-quality data.

Troubleshooting Guides

This section addresses common issues encountered during electrophysiology recordings involving TASK-1 channels and the use of TASK-1-IN-1.

Problem	Potential Cause	Suggested Solution
No discernible effect of TASK-1-IN-1	Incorrect Drug Concentration: The concentration of TASK-1-IN-1 may be too low to elicit a response.	Verify the final concentration in your bath solution. For initial experiments, a concentration of 200 nM for the related inhibitor A293 has been shown to be effective.[1][2][3] Consider a dose-response curve to determine the optimal concentration for your specific cell type.
Drug Degradation: Improper storage or handling may have compromised the inhibitor's activity.	Ensure TASK-1-IN-1 is stored according to the manufacturer's instructions. Prepare fresh stock solutions and dilute to the final concentration immediately before use.
Low TASK-1 Channel Expression: The cell type being studied may have low or no expression of TASK-1 channels.	Confirm TASK-1 expression in your cells of interest using techniques like quantitative PCR or Western blotting.[1]
Voltage Protocol Inappropriateness: The voltage protocol may not be optimal for observing TASK-1 currents.	TASK-1 channels are leak channels, contributing to the background potassium current.[4][5] Use voltage ramp protocols (e.g., from +40 mV to -80 mV) to isolate the inhibitor-sensitive current.[3]
Unstable Recordings or Loss of Seal	Vehicle (e.g., DMSO) Concentration: High concentrations of the vehicle used to dissolve TASK-1-IN-1 can destabilize the giga-seal.	Keep the final vehicle concentration below 0.1%. Prepare a high-concentration stock solution of TASK-1-IN-1 to minimize the volume of vehicle added to the recording chamber.
Poor Cell Health: The health of the isolated cells can significantly impact seal formation and stability.	Ensure optimal cell isolation and culture conditions. Allow for a sufficient recovery period for brain slices after slicing.[6]
Mechanical Instability: Vibrations or drift in the setup can lead to loss of the patch.	Use an anti-vibration table and ensure all components of the rig are securely fastened.
Inconsistent or Variable Current Inhibition	pH Fluctuation in External Solution: TASK-1 channels are highly sensitive to extracellular pH.[5][7]	Ensure your external solution is well-buffered (e.g., with HEPES) and the pH is stable throughout the experiment. Verify the pH of your solutions before each experiment.
Channel Phosphorylation State: The phosphorylation state of TASK-1 channels can alter their activity and sensitivity to inhibitors.[8]	Be aware that intracellular signaling cascades can be active in your preparation. If investigating modulation, consider including phosphatase or kinase inhibitors in your pipette solution, though this can also affect the pathway of interest.
Presence of Heterodimeric Channels: TASK-1 can form heterodimers with other TASK subunits (e.g., TASK-3), which may have different pharmacological properties.[5]	Be aware of the potential for heterodimerization in your expression system. The affinity of inhibitors may be different for homomeric versus heteromeric channels.[9]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of TASK-1-IN-1?

A1: TASK-1-IN-1 is a selective inhibitor of the TASK-1 potassium channel (also known as KCNK3 or K2P3.1).[5] TASK-1 channels are two-pore domain potassium channels that contribute to the "leak" or background potassium current in many cell types.[4][5] By allowing potassium ions to flow out of the cell, these channels help to stabilize the resting membrane potential and repolarize the cell after an action potential.[4] TASK-1-IN-1 blocks the pore of the channel, preventing potassium efflux. This inhibition leads to membrane depolarization and an increase in cellular excitability.[4]

Q2: What are the expected electrophysiological effects of applying TASK-1-IN-1 to a neuron or cardiomyocyte?

A2: In excitable cells, inhibiting TASK-1 channels with an agent like TASK-1-IN-1 typically results in:

• Membrane Depolarization: A decrease in the outward potassium leak current will cause the resting membrane potential to become more positive (depolarized).

• Increased Firing Rate: For neurons, this depolarization brings the membrane potential closer to the threshold for firing action potentials, which can lead to an increase in spontaneous firing frequency.[10][11][12]

• Prolongation of Action Potential Duration (APD): In cardiomyocytes, particularly in the atria where TASK-1 is predominantly expressed, inhibition of the repolarizing current carried by TASK-1 leads to a longer action potential duration.[1][13]

Q3: How do I prepare my solutions for a patch-clamp experiment with TASK-1-IN-1?

A3: Proper solution preparation is critical. Here are some guidelines based on published protocols:

• Pipette (Intracellular) Solution (example for mammalian cells):

  • 60 mM KCl

  • 65 mM K-glutamate

  • 5 mM EGTA

  • 2 mM MgCl₂

  • 3 mM K₂ATP

  • 0.2 mM Na₂GTP

  • 5 mM HEPES

  • Adjust pH to 7.2 with KOH.[1]

• Bath (Extracellular) Solution (example for mammalian cells):

  • 140 mM NaCl

  • 5.4 mM KCl

  • 1 mM CaCl₂

  • 1 mM MgCl₂

  • 0.33 mM NaH₂PO₄

  • 10 mM Glucose

  • 5 mM HEPES

  • Adjust pH to 7.4 with NaOH.[1]

• TASK-1-IN-1 Stock Solution: Dissolve TASK-1-IN-1 in a suitable solvent like DMSO to create a concentrated stock solution (e.g., 10-100 mM). Store aliquots at -20°C or as recommended by the supplier. On the day of the experiment, thaw an aliquot and dilute it into your external solution to the final desired concentration immediately before perfusion.

Q4: Can TASK-1-IN-1 be used in both voltage-clamp and current-clamp modes?

A4: Yes.

• In voltage-clamp mode, you can measure the specific current blocked by TASK-1-IN-1. This is often done by applying a voltage ramp or a series of voltage steps before and after applying the inhibitor. The difference between the two recordings represents the TASK-1 current.[2][3]

• In current-clamp mode, you can observe the functional consequences of blocking TASK-1, such as changes in resting membrane potential, action potential firing frequency, and action potential duration.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from electrophysiology experiments involving TASK-1 inhibitors.

Table 1: Electrophysiological Parameters for TASK-1 Current Recording

Parameter	Value	Cell Type / Condition	Source
Holding Potential	-80 mV	Human Atrial Cardiomyocytes	[1]
-50 mV	Porcine Atrial Cardiomyocytes	[2]
Voltage Protocol	300 ms (B15284909) steps from -60 mV to +50 mV	Human Atrial Cardiomyocytes	[1]
400 ms steps from -60 mV to +60 mV	Porcine Atrial Cardiomyocytes	[2]
Voltage ramp from +40 mV to -80 mV	Human Atrial Cardiomyocytes	[3]
Single Channel Conductance	28 ± 1 pS	Human Atrial Cardiomyocytes	[1]

Table 2: Effects of TASK-1 Inhibition on Cellular Electrophysiology

Parameter	Inhibitor & Concentration	Effect	Cell Type	Source
Action Potential Duration (APD₅₀)	A293 (2 µM)	+30% increase	Human Atrial Cardiomyocytes	[1]
Action Potential Duration (APD₉₀)	A293 (2 µM)	+19% increase	Human Atrial Cardiomyocytes	[1]
TASK-1 Current Density (at +30 mV)	A293 (200 nM)	Blocked 0.39 ± 0.14 pA/pF	Human Atrial Cardiomyocytes	[1]
Atrial Effective Refractory Period	A293 (1 mg/kg IV)	Prolonged by ~20 ms	Porcine Model	[14]

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of TASK-1 Currents

This protocol is designed to isolate and characterize the current carried by TASK-1 channels using a specific inhibitor.

• Cell Preparation: Isolate cardiomyocytes or prepare brain slices according to standard laboratory protocols. Place the preparation in the recording chamber on the microscope stage and perfuse with oxygenated external solution.

• Pipette Preparation: Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Obtaining a Whole-Cell Recording:

  • Approach a healthy-looking cell with the patch pipette while applying positive pressure.

  • Once the pipette touches the cell membrane, release the positive pressure to form a high-resistance seal (>1 GΩ).

  • Apply gentle suction to rupture the membrane and achieve the whole-cell configuration.

• Data Acquisition:

  • Switch to voltage-clamp mode and hold the cell at -80 mV.

  • Apply a voltage ramp protocol (e.g., 500 ms ramp from -120 mV to +60 mV) every 10-15 seconds to record baseline currents.

  • After recording a stable baseline for several minutes, perfuse the bath with the external solution containing TASK-1-IN-1 at the desired concentration.

  • Continue recording using the same voltage protocol until the effect of the inhibitor reaches a steady state.

• Data Analysis:

  • Subtract the current recorded in the presence of TASK-1-IN-1 from the baseline current. The resulting difference current represents the TASK-1-mediated current.

  • Plot the current-voltage (I-V) relationship for the isolated TASK-1 current.

Signaling Pathways and Experimental Workflows

TASK-1 Channel Modulation Pathway

The activity of TASK-1 channels can be modulated by various signaling pathways, including G-protein coupled receptors (GPCRs) and tyrosine kinases. Understanding these pathways is crucial for interpreting experimental results.

Caption: Signaling pathways modulating TASK-1 channel activity.

Troubleshooting Workflow for Electrophysiology Experiments

This diagram provides a logical flow for troubleshooting common issues during patch-clamp recordings.

Caption: A logical workflow for troubleshooting patch-clamp experiments.

References

• 1. TASK-1 Channels May Modulate Action Potential Duration of Human Atrial Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scientifica.uk.com [scientifica.uk.com]
• 7. Two-pore domain potassium channels (K_2P) | Ion channels | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]
• 8. TASK-1 current is inhibited by phosphorylation during human and canine chronic atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Neural changes after training to perform cognitive tasks - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ahajournals.org [ahajournals.org]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of TASK-1 Channel Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The TWIK-related acid-sensitive potassium (TASK)-1 channel, a member of the two-pore domain potassium (K2P) channel family, plays a crucial role in setting the resting membrane potential and regulating cellular excitability in various tissues, including the heart and brain.[1] Its involvement in pathophysiological conditions such as cardiac arrhythmias and autoimmune disorders has made it an attractive target for therapeutic intervention.[1][2] This guide provides an objective comparison of the efficacy of prominent TASK-1 inhibitors, supported by experimental data, to aid researchers in selecting the appropriate tool compounds for their studies. In this guide, "TASK-1-IN-1" is used as a placeholder for a representative novel inhibitor to contextualize the comparison with established compounds.

Quantitative Efficacy of TASK-1 Inhibitors

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the channel's activity by 50%. A lower IC50 value indicates a higher potency. Selectivity, another critical parameter, is often assessed by comparing the IC50 value for the primary target (TASK-1) with that for closely related off-targets, such as the TASK-3 channel.

Inhibitor	TASK-1 IC50	TASK-3 IC50	Selectivity (TASK-3/TASK-1)	Species	Assay System
TASK-1-IN-1 (A293)	~250 nM[3]	>1 µM[4]	>4-fold	Human	Heterologous expression
Doxapram (B1670896)	Potent inhibitor	Potent inhibitor	Equipotent[5]	Human	tsA201 cells
ML365	16 nM	990 nM	~62-fold	Not Specified	Not Specified

Note: The IC50 value for Doxapram on rat TASK-3 is 22 µM, but it is noted to be an equipotent inhibitor of human TASK-1 and TASK-3 channels.[5][6]

Signaling Pathways and Experimental Workflows

The function of TASK-1 channels can be modulated by various signaling pathways. Understanding these pathways is crucial for interpreting the effects of inhibitors.

Figure 1. Simplified signaling pathway of TASK-1 channel inhibition.

A typical workflow for evaluating the efficacy of a novel TASK-1 inhibitor involves heterologous expression of the channel and subsequent electrophysiological recording.

Figure 2. Experimental workflow for TASK-1 inhibitor screening.

Detailed Experimental Protocols

Accurate and reproducible data are paramount in drug discovery. The following are detailed methodologies for key experiments used to characterize TASK-1 inhibitors.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This technique is widely used for studying ion channels in a heterologous expression system, allowing for the characterization of a specific channel in isolation.[7][8]

1. Oocyte Preparation and cRNA Injection:

• Xenopus laevis oocytes are surgically harvested and defolliculated.
• Complementary RNA (cRNA) encoding the human TASK-1 channel is synthesized in vitro.
• A specific amount of cRNA (e.g., 50 ng) is injected into each oocyte.
• Injected oocytes are incubated for 2-5 days at 18°C in ND96 solution to allow for channel expression.

2. Electrophysiological Recording:

• An oocyte expressing TASK-1 channels is placed in a recording chamber and perfused with a recording solution.
• Two microelectrodes, one for voltage sensing and one for current injection, are inserted into the oocyte.[8]
• The membrane potential is clamped at a holding potential (e.g., -80 mV).
• Voltage steps are applied (e.g., from -120 mV to +30 mV in 10 mV increments for 400 ms) to elicit TASK-1 currents.[7]
• Currents are recorded before and after the application of the inhibitor at various concentrations.

3. Data Analysis:

• The peak or steady-state current at a specific voltage (e.g., +30 mV) is measured.
• The percentage of current inhibition is calculated for each inhibitor concentration relative to the control current.
• A dose-response curve is generated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
• The IC50 value is determined by fitting the dose-response curve with a four-parameter logistic equation.

Whole-Cell Patch Clamp in Mammalian Cells

This technique allows for the recording of ion channel activity in a more physiologically relevant context, such as in native cells or cell lines.[9][10]

1. Cell Preparation:

• Human atrial cardiomyocytes or a suitable cell line (e.g., tsA201) are cultured on coverslips.[5]
• For studies on heterologously expressed channels, cells are transfected with a plasmid containing the TASK-1 cDNA.

2. Electrophysiological Recording:

• A coverslip with adherent cells is placed in a recording chamber on an inverted microscope and perfused with an extracellular solution.
• A glass micropipette with a tip diameter of ~1 µm, filled with an intracellular solution, is pressed against the cell membrane.
• A high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.
• The membrane patch under the pipette is ruptured by applying a brief pulse of suction, establishing the whole-cell configuration.[10]
• The membrane potential is clamped at a holding potential (e.g., -50 mV).
• Voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 400 ms) are applied to record TASK-1 currents.[3]
• Currents are measured before and after the application of the inhibitor.

3. Data Analysis:

• TASK-1 current density (pA/pF) is calculated by subtracting the background currents before and after the application of a saturating concentration of a specific inhibitor like A293.[3]
• The analysis of the dose-response relationship and IC50 determination follows the same principles as described for the TEVC method.

Comparison of Efficacy

• TASK-1-IN-1 (A293): This compound is a potent inhibitor of TASK-1 with an IC50 in the nanomolar range.[3] It exhibits a degree of selectivity for TASK-1 over TASK-3.[4] A293 has been shown to be effective in in vitro and in vivo models of atrial fibrillation and multiple sclerosis.[2][11]

• Doxapram: While also a potent inhibitor of TASK-1, doxapram is equipotent in its inhibition of human TASK-1 and TASK-3 channels, indicating a lack of selectivity between these two closely related channels.[5] This lack of selectivity may be a consideration in studies where specific inhibition of TASK-1 is desired.

• ML365: This inhibitor demonstrates the highest potency and selectivity for TASK-1 among the compared compounds, with an approximately 62-fold selectivity over TASK-3. This high selectivity makes it a valuable tool for dissecting the specific roles of TASK-1 in various physiological and pathological processes.

Conclusion

The choice of a TASK-1 inhibitor will depend on the specific requirements of the research. For studies demanding high selectivity for TASK-1, ML365 is an excellent candidate. TASK-1-IN-1 (A293) offers a balance of potency and selectivity and has been validated in several disease models. Doxapram, while a potent inhibitor, lacks selectivity for human TASK-1 over TASK-3, which should be taken into account when interpreting experimental results. The detailed protocols provided in this guide should enable researchers to rigorously evaluate these and other novel TASK-1 inhibitors.

References

• 1. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. The TASK1 channel inhibitor A293 shows efficacy in a mouse model of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 5. Effects of the ventilatory stimulant, doxapram on human TASK-3 (KCNK9, K2P9.1) channels and TASK-1 (KCNK3, K2P3.1) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TASK-1 (KCNK3) and TASK-3 (KCNK9) tandem pore potassium channel antagonists stimulate breathing in isoflurane-anesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 10. m.youtube.com [m.youtube.com]
• 11. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Selectivity of TASK-1-IN-1: A Comparative Guide for Researchers

For Immediate Release

This guide provides a detailed comparison of the inhibitory activity of TASK-1-IN-1 on the potassium channels TASK-1 and its closely related subtype, TASK-3. The data presented herein offers researchers, scientists, and drug development professionals a comprehensive overview of TASK-1-IN-1's selectivity, supported by established experimental protocols.

Executive Summary

TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 potassium channel, demonstrating a significant preference for TASK-1 over TASK-3. This selectivity is crucial for researchers investigating the specific physiological roles of TASK-1 and for the development of targeted therapeutics. This guide summarizes the inhibitory potency of TASK-1-IN-1 and provides the detailed electrophysiological methodologies used to determine these values.

Data Presentation: Inhibitory Potency of TASK-1-IN-1

The inhibitory activity of TASK-1-IN-1 was quantified by determining its half-maximal inhibitory concentration (IC50) against both TASK-1 and TASK-3 channels. The following table summarizes the key findings.

Channel	Inhibitor	IC50	Selectivity (TASK-3 IC50 / TASK-1 IC50)
TASK-1	TASK-1-IN-1	148 nM[1][2]	~11.8-fold
TASK-3	TASK-1-IN-1	1750 nM[1]

Table 1: Comparative inhibitory activity of TASK-1-IN-1 on TASK-1 and TASK-3 potassium channels.

Experimental Protocols

The determination of the IC50 values for TASK-1-IN-1 was achieved through rigorous electrophysiological assays. The following protocols provide a detailed methodology for replicating these key experiments.

Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

This method is a robust technique for studying the properties of ion channels expressed in a heterologous system.

1. Oocyte Preparation and cRNA Injection:

• Xenopus laevis oocytes are surgically harvested and defolliculated.

• Stage V-VI oocytes are selected and injected with cRNA encoding either human TASK-1 or TASK-3 channels.

• Injected oocytes are incubated at 18°C for 2-4 days to allow for channel expression.

2. Electrophysiological Recording:

• Oocytes are placed in a recording chamber and perfused with a standard recording solution (ND96) containing: 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, and 5 mM HEPES (pH adjusted to 7.4 with NaOH).

• Two glass microelectrodes, filled with 3 M KCl, are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current to clamp the voltage at a desired level.[3][4][5]

• A voltage clamp amplifier is used to maintain a holding potential, typically around -80 mV.

3. Experimental Procedure for IC50 Determination:

• Whole-cell currents are elicited by applying a voltage step protocol. For TASK channels, a common protocol involves stepping the membrane potential from a holding potential of -80 mV to various test potentials (e.g., from -100 mV to +40 mV in 20 mV increments).

• A stable baseline current is established by perfusing the oocyte with the control recording solution.

• Increasing concentrations of TASK-1-IN-1 are then perfused into the chamber, and the resulting inhibition of the channel current is recorded at each concentration.

• The percentage of current inhibition is calculated for each concentration relative to the baseline current.

• The IC50 value is determined by fitting the concentration-response data to a Hill equation.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for assessing the selectivity of an ion channel inhibitor using the two-electrode voltage clamp technique.

Figure 1: Workflow for determining inhibitor selectivity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two-electrode voltage clamp. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to TASK-1 Inhibitors in Atrial Fibrillation Research: A293 vs. Doxapram

For researchers, scientists, and drug development professionals, the selective inhibition of the TASK-1 potassium channel presents a promising, atrial-specific therapeutic strategy for atrial fibrillation (AF). This guide provides a detailed comparison of two key investigational compounds, A293 and Doxapram, summarizing their performance based on available experimental data.

Atrial fibrillation, the most common cardiac arrhythmia, is characterized by chaotic electrical impulses in the atria. The two-pore-domain potassium (K2P) channel TASK-1 (Tandem of P domains in a Weak inward rectifying K+ channel-related Acid-sensitive K+ channel-1) is predominantly expressed in the human atria and is upregulated in AF. This upregulation contributes to a shortening of the atrial action potential duration (APD), a key factor in the perpetuation of AF. Consequently, inhibitors of TASK-1 are being actively investigated as a targeted therapy to reverse this pathological remodeling and restore normal sinus rhythm.

This guide focuses on a direct comparison of A293, a well-characterized experimental inhibitor, and Doxapram, a repurposed respiratory stimulant also identified as a potent TASK-1 inhibitor.

Performance Data: A293 vs. Doxapram

The following tables summarize the key quantitative data for A293 and Doxapram from preclinical studies.

Table 1: In Vitro Potency and Selectivity
Parameter	A293
Target	TASK-1 (KCNK3)
IC50 vs. TASK-1	~100-200 nM
Selectivity	High affinity for TASK-1.[1] IC50 for KV1.5 reported to be 10- to 43-fold higher.

Table 2: Preclinical Efficacy in Porcine Models of Atrial Fibrillation
Parameter	A293
Animal Model	Persistent AF induced by right atrial burst stimulation in German landrace pigs.[1]
AF Burden Reduction	Significantly reduced from 95% to 6.5% after 14 days of treatment (1 mg/kg/day, i.v.).[1]
Cardioversion	Facilitated acute cardioversion of paroxysmal AF.[2]
Effect on Atrial Effective Refractory Period (AERP)	Significantly prolonged.[1]
Effect on Ventricular Electrophysiology	QRS width, QT interval, and ventricular effective refractory periods remained unchanged.[1]
Effect on TASK-1 Current	Reduced the upregulation of TASK-1 current caused by AF.[1]
Effect on Action Potential Duration (APD)	Reduced the shortening of the APD caused by AF.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of TASK-1 in atrial fibrillation and a typical experimental workflow for evaluating TASK-1 inhibitors.

Figure 1: Role of TASK-1 in Atrial Fibrillation and Therapeutic Intervention.

References

• 1. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Anandamide and A293 as TASK-1 Channel Blockers

A comprehensive guide for researchers, scientists, and drug development professionals on the pharmacological properties, experimental evaluation, and signaling pathways of the endogenous cannabinoid anandamide (B1667382) and the synthetic inhibitor A293 in the context of TASK-1 channel modulation.

The TWIK-related acid-sensitive K+ channel 1 (TASK-1), a member of the two-pore domain potassium (K2P) channel family, plays a crucial role in setting the resting membrane potential and regulating cellular excitability in various tissues, including the nervous and cardiovascular systems. Its involvement in pathophysiological processes has made it an attractive target for therapeutic intervention. This guide provides a detailed comparative analysis of two prominent TASK-1 blockers: the endogenous endocannabinoid, anandamide, and the potent synthetic inhibitor, A293 (also known as AVE1231).

Quantitative Comparison of Pharmacological Properties

The following table summarizes the key pharmacological parameters of anandamide and A293 as TASK-1 blockers, derived from various experimental studies.

Parameter	Anandamide	A293 (AVE1231)	References
Target	TASK-1 (KCNK3)	TASK-1 (KCNK3)	[1][2]
Chemical Class	Endocannabinoid	Aromatic carbonamide	[3][4]
Potency (IC50)	~700 nM (methanandamide)	~100-250 nM (mammalian cells), ~35-200 nM (Xenopus oocytes)	[3][5]
Mechanism of Action	Direct, voltage-independent block	Binds to the central cavity of the channel	[3][6][7]
Selectivity	Selective for TASK-1 over many other K2P channels at lower concentrations. Partially blocks TASK-3 at higher concentrations.	Highly selective for TASK-1. Shows some inhibition of TASK-3 at higher concentrations. IC50 for Kv1.5 is 10- to 43-fold higher than for TASK-1.	[1][8]
Off-Target Effects	Can interact with cannabinoid receptors (CB1 and CB2), although TASK-1 inhibition is independent of these receptors. Also affects other ion channels like T-type Ca2+ channels and Kv channels.	Primarily targets TASK-1. Off-target effects on other channels like Kv1.5 are observed at significantly higher concentrations.	[3][4][8][9]
Mode of Action	Independent of G-proteins and intracellular messengers.	Direct channel occlusion.	[10]

Signaling Pathways and Regulation of TASK-1

TASK-1 channel activity is modulated by a variety of signaling pathways, providing multiple points for pharmacological intervention. The channel is notably sensitive to extracellular pH and can be inhibited by G-protein coupled receptor (GPCR) activation.

References

• 1. biophys.uni-frankfurt.de [biophys.uni-frankfurt.de]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The endocannabinoid anandamide is a direct and selective blocker of the background K+ channel TASK-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct inhibition of T‐type calcium channels by the endogenous cannabinoid anandamide | The EMBO Journal [link.springer.com]
• 5. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cellphysiolbiochem.com [cellphysiolbiochem.com]
• 7. Identification of the A293 (AVE1231) Binding Site in the Cardiac Two-Pore-Domain Potassium Channel TASK-1: a Common Low Affinity Antiarrhythmic Drug Binding Site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. publications.ersnet.org [publications.ersnet.org]
• 9. Effects of anandamide on potassium channels in rat ventricular myocytes: a suppression of I(to) and augmentation of K(ATP) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unveiling the Anticancer Potential of TASK-1 Inhibition: A Comparative Analysis

A deep dive into the efficacy of targeting the TASK-1 potassium channel in cancer therapy reveals a promising, yet nuanced, landscape. This guide provides a comprehensive comparison of the anticancer effects of the selective TASK-1 inhibitor, TASK-1-IN-1, against established chemotherapeutic agents, supported by available experimental data. The focus is on its performance in breast and non-small cell lung cancer cell lines, offering valuable insights for researchers, scientists, and drug development professionals.

The TWIK-related acid-sensitive potassium (TASK)-1 channel, encoded by the KCNK3 gene, has emerged as a potential therapeutic target in oncology. Its role in maintaining the resting membrane potential and regulating cellular excitability suggests its involvement in cancer cell proliferation and survival.[1][2] Inhibition of this channel is being explored as a novel strategy to combat cancer. This guide examines the available data on a specific TASK-1 inhibitor, TASK-1-IN-1 (also known as F3), and compares its anticancer effects with those of conventional chemotherapy drugs, doxorubicin (B1662922) and cisplatin (B142131).

Comparative Efficacy of TASK-1-IN-1 and Standard Chemotherapies

The anticancer activity of TASK-1-IN-1 has been primarily characterized in the MCF-7 breast cancer cell line. In contrast, the effects of targeting the TASK-1 channel in the A549 non-small cell lung cancer (NSCLC) cell line have been investigated through gene silencing (siRNA knockdown) rather than direct application of TASK-1-IN-1. To provide a comparative framework, the cytotoxic activities of doxorubicin and cisplatin have been included for both cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Efficacy Metric
TASK-1-IN-1 (F3)	MCF-7	Breast Adenocarcinoma	0.148	Inhibition of Cell Proliferation/Viability[3]
TASK-1 Knockdown	A549	Lung Adenocarcinoma	Not Applicable	Enhanced Apoptosis & Reduced Proliferation[4][5]
Doxorubicin	MCF-7	Breast Adenocarcinoma	~0.1 - 2.0	Cytotoxicity[1]
A549	Lung Adenocarcinoma	>20	Cytotoxicity[1]
Cisplatin	MCF-7	Breast Adenocarcinoma	~1.39 - 8.63	Cytotoxicity
A549	Lung Adenocarcinoma	~6.14 - 36.94	Cytotoxicity

Data Interpretation:

• TASK-1-IN-1 in MCF-7 Cells: TASK-1-IN-1 demonstrates potent anticancer activity in the MCF-7 breast cancer cell line, with a half-maximal inhibitory concentration (IC50) of 148 nM.[3] Studies have shown that this compound effectively blocks cell proliferation and viability in these cells, and its effect is dependent on the presence of the TASK-1 channel, as it is ineffective in TASK-1 knockdown MCF-7 cells.[1][3]

• TASK-1 Inhibition in A549 Cells: While direct data for TASK-1-IN-1 in A549 cells is not currently available, studies involving the silencing of the TASK-1 gene (siRNA knockdown) in this NSCLC cell line have shown significant anticancer effects.[4][6] Specifically, knockdown of TASK-1 leads to an enhancement of apoptosis (programmed cell death) and a reduction in cell proliferation.[4][5] This suggests that pharmacological inhibition of TASK-1 with an agent like TASK-1-IN-1 could be a viable therapeutic strategy for this cancer type.

• Comparative Analysis with Doxorubicin and Cisplatin: Doxorubicin and cisplatin are well-established chemotherapeutic agents. In MCF-7 cells, the IC50 of doxorubicin ranges from approximately 0.1 to 2.0 µM, indicating that TASK-1-IN-1 is significantly more potent in this cell line.[1] In A549 cells, doxorubicin shows much lower efficacy, with an IC50 greater than 20 µM.[1] The IC50 for cisplatin varies more widely in both cell lines. These comparisons highlight the potential for TASK-1 inhibitors to offer a more targeted and potent therapeutic option for certain cancers.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed methodologies for the key experiments are provided below.

Cell Viability and Proliferation Assays (WST-8/CCK-8 Assay)

The WST-8 (Water Soluble Tetrazolium salt) or CCK-8 (Cell Counting Kit-8) assay is a colorimetric method used to determine the number of viable cells in a culture. It is based on the reduction of WST-8 by dehydrogenases in living cells to produce a yellow-colored formazan (B1609692) dye. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., TASK-1-IN-1, doxorubicin, cisplatin) and incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• WST-8 Reagent Addition: Add WST-8 solution to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value is determined by plotting the cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptotic cells. In the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) to label these early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Protocol:

• Cell Treatment: Treat cells with the test compound for the desired time to induce apoptosis.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence signals.

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). Propidium iodide (PI) stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the DNA content.

Protocol:

• Cell Treatment and Harvesting: Treat cells with the test compound and harvest them.

• Fixation: Fix the cells in cold 70% ethanol (B145695) to permeabilize the cell membrane and preserve the cellular structure.

• Staining: Resuspend the fixed cells in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

Visualizing the Mechanisms of Action

To better understand the biological processes involved, the following diagrams illustrate the experimental workflows and the putative signaling pathway affected by TASK-1 inhibition.

Caption: Workflow for Cell Viability/Proliferation (WST-8) Assay.

Caption: Workflow for Apoptosis Assay (Annexin V/PI Staining).

Caption: Putative Signaling Pathway of TASK-1 Inhibition in Cancer.

Conclusion

The available evidence strongly suggests that the TASK-1 potassium channel is a promising target for anticancer therapy. The selective inhibitor TASK-1-IN-1 exhibits high potency in the MCF-7 breast cancer cell line. While direct pharmacological data in other cell lines like A549 is pending, genetic knockdown studies in these cells corroborate the pro-apoptotic and anti-proliferative effects of TASK-1 inhibition. Compared to standard chemotherapeutics, targeting TASK-1 may offer a more specific and potent approach for certain cancer types. Further research is warranted to expand the evaluation of TASK-1-IN-1 and other selective inhibitors across a broader range of cancer cell lines and in preclinical in vivo models to fully elucidate their therapeutic potential and mechanism of action. This will be crucial for the future development of novel and effective cancer treatments.

References

• 1. researchgate.net [researchgate.net]
• 2. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to TASK-1 Potassium Channel Inhibitors: A Cross-Validation of Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of several prominent TASK-1 (TWIK-related acid-sensitive K+ channel 1) inhibitors, with supporting experimental data from independent and foundational studies. TASK-1 channels, encoded by the KCNK3 gene, are members of the two-pore domain potassium (K2P) channel family and play a crucial role in setting the resting membrane potential in various excitable cells[1]. Their involvement in diverse physiological processes has made them a significant target for therapeutic intervention. This document summarizes quantitative data, details experimental methodologies, and visualizes key signaling pathways to aid researchers in the evaluation and selection of appropriate chemical probes for their studies.

Comparative Analysis of TASK-1 Inhibitors

The following tables summarize the in vitro potency and selectivity of several widely studied TASK-1 inhibitors. The data is compiled from both initial discovery papers and subsequent independent validation studies to provide a cross-validated perspective on their activity.

Inhibitor	Assay Type	Cell Line / System	TASK-1 IC50	TASK-3 IC50	Selectivity (TASK-3/TASK-1)	Reference
ML365	Thallium Influx	CHO	4 nM	-	>60-fold (vs. TASK-3)	[2][3][4][5]
Automated Electrophysiology (QPatch)	CHO	16 nM	990 nM	~62-fold	[2][4]
A1899	Electrophysiology	CHO	7 nM	70 nM	10-fold	[6][7]
Two-Electrode Voltage Clamp	Xenopus oocytes	35.1 nM	-	-	[6]
Patch Clamp	Neonatal Rat Type-1 Cells	~35% inhibition at 400 nM	-	-	[8]
A293 (AVE1231)	Electrophysiology	-	~250 nM	-	10 to 43-fold (vs. KV1.5)	[9]
Two-Electrode Voltage Clamp	Xenopus oocytes	-	-	-	[10]
F3 (3-benzoylamino-N-(2-ethyl-phenyl)-benzamide)	Electrophysiology	-	148 nM	Reduced inhibition	-	[1]

Table 1: Comparative in vitro potency and selectivity of selected TASK-1 inhibitors. Note that IC50 values can vary between different experimental setups and cell types.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of common protocols used to assess the activity of TASK-1 inhibitors.

Thallium Influx Assay

This high-throughput screening method measures the influx of thallium ions (Tl+) through potassium channels as an indicator of channel activity.

• Principle: Thallium ions can pass through open potassium channels and are detected by a Tl+-sensitive fluorescent dye within the cytoplasm. An increase in fluorescence indicates ion influx.

• General Protocol:

  • Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing the human TASK-1 channel are cultured in appropriate media.

  • Dye Loading: Cells are loaded with a thallium-sensitive fluorescent dye (e.g., from the FluxOR™ kit).

  • Compound Incubation: The cells are pre-incubated with the test compounds (e.g., ML365) for a defined period.

  • Stimulation and Detection: A stimulus solution containing thallium sulfate (B86663) is added to the cells. The resulting increase in intracellular fluorescence is measured over time using a fluorescence plate reader.

  • Data Analysis: The rate of fluorescence increase is used to determine the extent of channel inhibition. IC50 values are calculated from the dose-response curves[2][11][12].

Electrophysiology: Whole-Cell Patch-Clamp Recording

This "gold standard" technique provides a direct measure of ion channel currents and their modulation by inhibitors.

• Principle: A glass micropipette forms a high-resistance seal with the cell membrane, allowing for the control of the membrane potential (voltage-clamp) and the recording of ionic currents flowing through the channels.

• General Protocol for K2P Channels:

  • Cell Preparation: Cells (e.g., HEK293 or CHO) expressing the target TASK-1 channels are grown on coverslips.

  • Pipette and Solutions: A glass micropipette with a small tip diameter is filled with an intracellular solution and positioned onto a single cell. The extracellular solution bathes the cells.

  • Whole-Cell Configuration: Gentle suction is applied to rupture the cell membrane under the pipette tip, establishing electrical access to the cell's interior.

  • Voltage Protocol: The membrane potential is held at a specific voltage (e.g., -80 mV) and then stepped to a series of depolarizing potentials to elicit outward potassium currents.

  • Inhibitor Application: The test compound is applied to the extracellular solution, and the resulting change in current is recorded.

  • Data Analysis: The degree of current inhibition at different compound concentrations is used to determine the IC50 value[13][14][15].

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This method is well-suited for studying the properties of heterologously expressed ion channels.

• Principle: Two microelectrodes are inserted into a Xenopus laevis oocyte that has been injected with cRNA encoding the ion channel of interest. One electrode measures the membrane potential, while the other injects current to clamp the voltage at a desired level.

• General Protocol:

  • Oocyte Preparation: Xenopus oocytes are harvested and injected with cRNA encoding the TASK-1 channel.

  • Recording: After a few days to allow for channel expression, an oocyte is placed in a recording chamber and impaled with two microelectrodes.

  • Data Acquisition: The membrane potential is clamped, and currents are recorded in response to a series of voltage steps.

  • Compound Application: Test compounds are added to the bathing solution, and the effect on the channel currents is measured[6][10].

Signaling Pathways and Experimental Workflows

The activity of TASK-1 channels is modulated by various intracellular signaling pathways. Understanding these pathways is crucial for elucidating the mechanism of action of TASK-1 inhibitors and their physiological effects.

G-Protein-Coupled Receptor (GPCR) Signaling Modulating TASK-1

Several GPCRs have been shown to regulate TASK-1 activity. The diagram below illustrates a common pathway involving Gq-coupled receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. "ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/" by Beiyan Zou, Daniel P. Flaherty et al. [digitalcommons.cedarville.edu]
• 3. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A Specific Two-pore Domain Potassium Channel Blocker Defines the Structure of the TASK-1 Open Pore - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellphysiolbiochem.com [cellphysiolbiochem.com]
• 11. A new homogeneous high-throughput screening assay for profiling compound activity on the human ether-a-go-go-related gene channel - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ion Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]
• 13. Whole Cell Patch Clamp Protocol [protocols.io]
• 14. docs.axolbio.com [docs.axolbio.com]
• 15. researchgate.net [researchgate.net]

Unveiling the Role of TASK-1 Channels: A Comparative Guide to Wild-Type vs. Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physiological and cellular effects observed in wild-type models treated with a TASK-1 inhibitor versus TASK-1 knockout models. By examining the outcomes of both pharmacological blockade and genetic deletion, we can gain a deeper understanding of the role of the TASK-1 potassium channel in various biological processes.

Introduction to TASK-1

TASK-1 (TWIK-related acid-sensitive K+ channel 1), encoded by the KCNK3 gene, is a member of the two-pore domain potassium (K2P) channel family.[1][2] These channels are constitutively active at physiological resting membrane potentials, playing a crucial role in setting the resting membrane potential and regulating cellular excitability in a variety of tissues, including the heart, brain, and lungs.[1][2] The activity of TASK-1 channels is modulated by a wide range of physiological and pharmacological stimuli, including extracellular pH, hypoxia, and signaling pathways.[1]

The Effects of TASK-1 Inhibition vs. Genetic Knockout: A Comparative Analysis

This section details the observed effects of inhibiting TASK-1 channels using a selective inhibitor, referred to here as TASK-1-IN-1 (represented by the well-characterized inhibitor A293 in the cited literature), in wild-type models compared to the phenotype of TASK-1 knockout (KO) mice.

Cardiovascular Effects

In the cardiovascular system, TASK-1 channels are predominantly expressed in the atria and pulmonary artery smooth muscle cells.[1] Their inhibition or absence leads to significant alterations in cardiac function and pulmonary artery pressure.

Parameter	Effect of TASK-1-IN-1 in Wild-Type Models	Phenotype of TASK-1 Knockout Models
Atrial Action Potential Duration	Prolonged	Significantly prolonged action potential duration.[3]
Cardiac Function under Pressure Overload	Not explicitly studied with TASK-1-IN-1.	Preserved cardiac systolic and diastolic function after transverse aortic constriction (TAC). Reduced cardiac hypertrophy compared to wild-type.[2][3][4]
Pulmonary Artery Pressure	Mild but significant increase.[1]	No significant difference in pulmonary artery and right ventricular pressure levels compared to wild-type littermates.[5]

Experimental Protocols:

• Pressure-Volume Loop Analysis: To assess cardiac function in wild-type and TASK-1 KO mice, pressure-volume loop analyses are performed after transverse aortic constriction (TAC) or sham surgery. This allows for the measurement of parameters such as stroke volume, cardiac output, and stroke work.[2]

• Pulmonary Artery Pressure Measurement: In wild-type animals treated with a TASK-1 inhibitor, pulmonary artery pressure is measured using a fluid-filled catheter inserted into the pulmonary artery.[1]

Respiratory Effects

TASK-1 channels are implicated in the control of breathing, particularly in response to hypoxia and hypercapnia.

Parameter	Effect of TASK-1-IN-1 in Wild-Type Models	Phenotype of TASK-1 Knockout Models
Ventilatory Response to Hypoxia	Not explicitly detailed in the provided results.	Neonatal TASK-1-/- mice show increased hypoxia-sensitivity with more frequent apnea. Adult male TASK-1-/- mice exhibit a reduced increase in respiratory frequency but a strongly enhanced tidal volume under acute hypoxia.[5]
Breathing Pattern	Not explicitly detailed in the provided results.	Adult male TASK-1-/- mice show a modified breathing pattern, while adult females are unaffected, suggesting sex-specific compensation.[5]

Experimental Protocols:

• Whole-Body Plethysmography: The respiration of unrestrained adult and neonatal wild-type and TASK-1 knockout mice is investigated using a plethysmographic device to measure parameters like minute volume, respiratory frequency, and tidal volume under normoxic, hypoxic, and hypercapnic conditions.[5]

Cellular Effects: Proliferation and Apoptosis

Recent studies have suggested a role for TASK-1 channels in regulating cell proliferation and apoptosis, particularly in the context of cancer.

Parameter	Effect of TASK-1-IN-1 in Wild-Type Cancer Cell Lines	Effect of TASK-1 Knockdown in Cancer Cell Lines
Cell Proliferation	Inhibition of TASK-1 can reduce cancer cell proliferation and viability.[6]	Knockdown of TASK-1 by siRNA significantly reduced proliferation in a non-small cell lung cancer (NSCLC) cell line with high TASK-1 expression.[6]
Apoptosis	Inhibition of TASK-1 has been suggested to circumvent apoptosis in some cancer cells.[6]	Knockdown of TASK-1 by siRNA significantly enhanced apoptosis in a NSCLC cell line with high TASK-1 expression.[6]

Experimental Protocols:

• Cell Proliferation Assay: To assess the effect of TASK-1 knockdown on cell proliferation, total cell numbers are counted on consecutive days after transfection with TASK-1 siRNA or a non-silencing control.[7]

• Apoptosis Assay: The effect of TASK-1 knockdown on apoptosis is determined by methods such as Annexin V and propidium (B1200493) iodide staining followed by flow cytometry.[8]

Signaling Pathways Modulating TASK-1

The function of TASK-1 channels is tightly regulated by various intracellular signaling pathways. Understanding these pathways is crucial for developing targeted therapeutic strategies.

G-Protein Coupled Receptor (GPCR) Signaling

Several neurotransmitters and hormones that act through GPCRs can modulate TASK-1 activity.[9]

Caption: GPCR-mediated inhibition of TASK-1 channels.

Rho Kinase Signaling Pathway

The vasoconstrictor endothelin-1 (B181129) (ET-1) inhibits TASK-1 channels in human pulmonary artery smooth muscle cells through a Rho kinase-dependent pathway.

Caption: ET-1 inhibits TASK-1 via the Rho kinase pathway.

Experimental Workflow: Comparing Wild-Type and Knockout Models

The following diagram illustrates a typical experimental workflow for comparing the effects of a TASK-1 inhibitor in wild-type animals versus the phenotype of TASK-1 knockout animals.

Caption: Workflow for comparative analysis.

Conclusion

The comparison of wild-type models treated with a TASK-1 inhibitor and TASK-1 knockout models reveals both overlapping and distinct phenotypes. While pharmacological inhibition and genetic deletion both point to a critical role for TASK-1 in regulating cardiac electrophysiology and cellular processes like proliferation and apoptosis, there are notable differences, particularly in the context of pulmonary artery pressure. These discrepancies may arise from compensatory mechanisms that develop in the knockout animals over their lifetime, which are absent during acute pharmacological blockade. This comparative approach is invaluable for dissecting the precise functions of the TASK-1 channel and for the development of novel therapeutics targeting this important ion channel.

References

• 1. Frontiers | The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model [frontiersin.org]
• 2. TASK-1 and TASK-3 channels modulate pressure overload-induced cardiac remodeling and dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. TASK-1 and TASK-3 channels modulate pressure overload-induced cardiac remodeling and dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. TASK-1 Regulates Apoptosis and Proliferation in a Subset of Non-Small Cell Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Differences in the performance of NK1R−/− (‘knockout’) and wildtype mice in the 5‑Choice Continuous Performance Test - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison of TASK-1-IN-1 and Other K2P Channel Blockers: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of TASK-1-IN-1 with other prominent K2P channel blockers. This document summarizes key performance data, outlines experimental methodologies, and visualizes relevant biological and experimental processes to aid in the selection of appropriate pharmacological tools for K2P channel research.

Introduction to K2P Channels and TASK-1

Two-pore domain potassium (K2P) channels are crucial regulators of cellular excitability, contributing to the "leak" potassium currents that stabilize the resting membrane potential.[1][2] The TWIK-related acid-sensitive K+ (TASK) subfamily, particularly TASK-1 (KCNK3), is a key player in various physiological processes, including neuronal signaling, cardiac function, and respiratory control.[3] Consequently, TASK-1 has emerged as a significant therapeutic target for conditions such as cardiac arrhythmias, sleep apnea, and epilepsy.[3][4]

TASK-1-IN-1 is a potent and selective inhibitor of the TASK-1 channel.[2] This guide provides a head-to-head comparison of TASK-1-IN-1 with other well-characterized K2P channel blockers, focusing on their potency, selectivity, and mechanistic aspects.

Comparative Analysis of K2P Channel Blocker Potency

The inhibitory potency of TASK-1-IN-1 and other selected K2P channel blockers against TASK-1 and the closely related TASK-3 channel has been determined using electrophysiological techniques. The half-maximal inhibitory concentration (IC50) values, a standard measure of a drug's potency, are summarized in the table below. Lower IC50 values indicate greater potency.

Compound	Target	IC50 (nM)	Expression System	Reference
TASK-1-IN-1	TASK-1	148	-	[2]
TASK-3	1750	-	[2]
A1899	TASK-1	7	CHO Cells	[5]
TASK-1	35.1	Xenopus Oocytes	[5]
TASK-3	70	CHO Cells	[5]
ML365	TASK-1	4	Thallium Influx Assay	[6]
TASK-1	16	Automated Electrophysiology	[6]
TASK-3	390	-	[6]
PK-THPP	TASK-1	300	-	[7]
TASK-3	35	-	[7]

Selectivity Profile and Off-Target Effects

A critical aspect of a pharmacological tool is its selectivity for the intended target. The following table summarizes the known selectivity of the compared blockers against other potassium channels, providing insight into their potential off-target effects.

Compound	Off-Target Channel	Activity	Reference
ML365	Kir2.1	Little to no inhibition	[6]
KCNQ2	Little to no inhibition	[6]
hERG (KV11.1)	Little to no inhibition	[6]
A293 (structurally related to A1899)	KV1.5	10- to 43-fold lower affinity than for TASK-1	[8]
TASK-3	Significant inhibition at 1 µM	[8]
IKr, IKACh, IL-Ca	Off-target effects in the 30-50 µM range	[8]

Experimental Methodologies

The quantitative data presented in this guide were primarily generated using two key electrophysiological techniques: two-electrode voltage clamp (TEVC) on Xenopus oocytes and whole-cell patch clamp on mammalian cell lines.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This technique is widely used for the functional characterization of ion channels expressed in a heterologous system.

• Principle: Two microelectrodes are inserted into a Xenopus oocyte that has been injected with cRNA encoding the ion channel of interest. One electrode measures the membrane potential, while the other injects the current required to "clamp" the membrane potential at a desired voltage. The recorded current reflects the activity of the expressed ion channels.[9][10][11]

• Procedure:

  • Oocytes are harvested from female Xenopus laevis frogs and defolliculated.

  • cRNA encoding the target K2P channel is injected into the oocytes.

  • After a period of incubation to allow for channel expression, the oocytes are placed in a recording chamber perfused with a specific external solution.

  • Two microelectrodes filled with an internal solution (e.g., 3 M KCl) are impaled into the oocyte.

  • A voltage-clamp amplifier is used to control the membrane potential and record the resulting ionic currents in response to a series of voltage steps.

  • The effect of a blocker is determined by perfusing the oocyte with a solution containing the compound and measuring the reduction in current.

Whole-Cell Patch Clamp

This technique allows for the recording of ionic currents from the entire membrane of a single cell.

• Principle: A glass micropipette with a very fine tip is brought into contact with the cell membrane. A tight seal (gigaohm seal) is formed between the pipette and the membrane. The membrane patch is then ruptured by applying a brief pulse of suction, providing electrical access to the entire cell. The voltage or current across the cell membrane can then be controlled and measured.[12][13][14]

• Procedure:

  • Cells (e.g., Chinese Hamster Ovary - CHO cells) stably or transiently expressing the K2P channel of interest are cultured on coverslips.

  • A coverslip is placed in a recording chamber on a microscope stage and perfused with an external solution.

  • A glass micropipette filled with an internal solution is positioned over a single cell using a micromanipulator.

  • Positive pressure is applied to the pipette as it approaches the cell to keep the tip clean.

  • Once the pipette touches the cell, the positive pressure is released, and gentle suction is applied to form a gigaohm seal.

  • A further brief pulse of suction is applied to rupture the membrane patch and achieve the whole-cell configuration.

  • Currents are then recorded in response to specific voltage protocols before and after the application of the channel blocker.

Signaling Pathway and Experimental Workflow Visualizations

To further clarify the biological context and experimental procedures, the following diagrams have been generated using the DOT language for Graphviz.

Caption: Signaling pathway of TASK-1 channel regulation by G-protein coupled receptors.

References

• 1. Two-pore domain potassium channels (K_2P) | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Advances in the Understanding of Two-Pore Domain TASK Potassium Channels and Their Potential as Therapeutic Targets | MDPI [mdpi.com]
• 3. What are TASK-1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Frontiers | Current Drug Treatment Strategies for Atrial Fibrillation and TASK-1 Inhibition as an Emerging Novel Therapy Option [frontiersin.org]
• 5. A specific two-pore domain potass... preview & related info | Mendeley [mendeley.com]
• 6. ML365: Development of Bis-Amides as Selective Inhibitors of the KCNK3/TASK1 Two Pore Potassium Channel - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. rndsystems.com [rndsystems.com]
• 8. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 10. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. docs.axolbio.com [docs.axolbio.com]
• 13. scientifica.uk.com [scientifica.uk.com]
• 14. Progress in automating patch clamp cellular physiology - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Promise of TASK-1 Inhibition: A Preclinical Comparison

A deep dive into the preclinical validation of TASK-1 channel inhibitors, offering a comparative analysis of their therapeutic potential in atrial fibrillation and breast cancer. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the available data, experimental methodologies, and the underlying signaling pathways.

The TWIK-related acid-sensitive potassium (TASK-1) channel, a member of the two-pore domain potassium (K2P) channel family, plays a crucial role in regulating the resting membrane potential of various cell types. Its involvement in pathophysiological processes has identified it as a promising therapeutic target for a range of diseases, including cardiac arrhythmias and cancer. This guide synthesizes preclinical data for investigational TASK-1 inhibitors and compares their performance against established therapeutic agents in relevant disease models. While the specific compound "TASK-1-IN-1" is not prominently featured in current scientific literature, this guide will focus on well-characterized TASK-1 inhibitors to validate the therapeutic concept.

TASK-1 Inhibition in Atrial Fibrillation: A Porcine Model Perspective

Atrial fibrillation (AF), the most common cardiac arrhythmia, is characterized by chaotic electrical activity in the atria. Upregulation of TASK-1 channels has been observed in patients with chronic AF, contributing to the shortening of the atrial action potential duration and creating a substrate for the arrhythmia. Preclinical studies in porcine models, which closely mimic human cardiac physiology, have demonstrated the potential of TASK-1 inhibitors to restore normal sinus rhythm.

Comparative Efficacy of TASK-1 Inhibitors vs. Standard of Care

The following table summarizes the preclinical efficacy of the selective TASK-1 inhibitors A293 and doxapram (B1670896) in a porcine model of persistent AF, compared to the standard antiarrhythmic drug, amiodarone (B1667116).

Compound	Therapeutic Target	Preclinical Model	Key Efficacy Parameters	Reference
A293	TASK-1 Channel	Porcine model of persistent AF	- AF Burden Reduction: Significantly reduced from 95% to 6.5% after 14 days of treatment.- Cardioversion: Intravenous administration restored sinus rhythm within 177 ± 63 seconds in a model of paroxysmal AF.[1][2][3]	[1][2][3]
Doxapram	TASK-1 Channel	Porcine model of persistent AF	- AF Burden Reduction: Significantly reduced after 14 days of daily intravenous administration.- Cardioversion: Successfully cardioverted pigs with artificially induced AF.[4][5][6]	[4][5][6]
Amiodarone	Multiple Ion Channels	Porcine model of ventricular fibrillation	- Ventricular Fibrillation Threshold (VFT): A 10 mg/kg dose significantly increased the VFT from 14.4 ± 3.6 mA to 23.8 ± 6.1 mA. A higher dose of 15 mg/kg further increased the VFT to 38.5 ± 15.9 mA.	[7]

Experimental Protocols: Atrial Fibrillation Model

Induction of Persistent Atrial Fibrillation in a Porcine Model:

• Animal Model: German landrace pigs of both sexes (30-40 kg bodyweight) are used.

• Pacemaker Implantation: A pacemaker is implanted to induce and maintain AF.

• AF Induction: Persistent AF is induced by intermittent right atrial burst stimulation using a biofeedback algorithm for a period of 14 days. This mimics the electrical remodeling seen in chronic human AF.[1][4][5][6]

• Drug Administration: The investigational compound (e.g., A293, doxapram) or vehicle control is administered, typically intravenously, once daily for the treatment period.

• Efficacy Assessment: AF burden is continuously monitored via the implanted pacemaker. Electrophysiological studies are performed to measure parameters like the atrial effective refractory period.

TASK-1 Inhibition in Breast Cancer: An In Vitro Analysis

Recent studies have implicated TASK-1 channels in the proliferation and viability of certain cancer cells. Inhibition of these channels presents a novel strategy for anticancer therapy.

Comparative Efficacy of a Novel TASK-1 Inhibitor in MCF-7 Cells

The following table outlines the in vitro efficacy of the novel TASK-1 inhibitor, F3, in the human breast cancer cell line MCF-7, compared to the standard chemotherapeutic agent, doxorubicin (B1662922).

Compound	Therapeutic Target	Preclinical Model	Key Efficacy Parameters	Reference
F3	TASK-1 Channel	Human breast cancer cell line (MCF-7)	- IC50 for TASK-1 inhibition: 148 nM.- Anti-proliferative effect: Blocks cell proliferation and viability in MCF-7 cells. This effect is not observed in TASK-1 knockdown MCF-7 cells.
Doxorubicin	DNA Topoisomerase II	Human breast cancer cell line (MCF-7)	- IC50 for cell viability: 3.09 ± 0.03 µg/mL in doxorubicin-sensitive MCF-7 cells and 13.2 ± 0.2 µg/mL in doxorubicin-resistant MCF-7/ADR cells.	[8]

Experimental Protocols: Cancer Cell Viability Assay

MTT Assay for Cell Viability:

• Cell Culture: MCF-7 human breast cancer cells are cultured in appropriate media.

• Treatment: Cells are treated with varying concentrations of the investigational compound (e.g., F3) or a standard chemotherapeutic agent (e.g., doxorubicin) for a specified duration (e.g., 48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) precipitate.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams have been generated using the DOT language.

TASK-1 channel modulation by G-protein coupled receptors.

References

• 1. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacologic TWIK-Related Acid-Sensitive K+ Channel (TASK-1) Potassium Channel Inhibitor A293 Facilitates Acute Cardioversion of Paroxysmal Atrial Fibrillation in a Porcine Large Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Experimental TASK-1 Potassium Channel Inhibitor A293 Can Be Employed for Rhythm Control of Persistent Atrial Fibrillation in a Translational Large Animal Model | Semantic Scholar [semanticscholar.org]
• 4. Treatment of atrial fibrillation with doxapram: TASK-1 potassium channel inhibition as a novel pharmacological strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Treatment of atrial fibrillation with doxapram : TASK-1 potassium channel inhibition as a novel pharmacological strategy [biblio.ugent.be]
• 6. researchgate.net [researchgate.net]
• 7. A comparison of the antifibrillatory effects of desethylamiodarone to amiodarone in a swine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of co-regulated genes associated with doxorubicin resistance in the MCF-7/ADR cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of TASK-1-IN-1's IC50 Value: A Comparative Guide

For researchers and drug development professionals, the independent verification of a compound's potency is a critical step in the validation of a potential therapeutic agent. This guide provides a comparative framework for assessing the half-maximal inhibitory concentration (IC50) of a novel TASK-1 inhibitor, provisionally named TASK-1-IN-1. By comparing its performance with established TASK-1 inhibitors and detailing the requisite experimental protocols, this document aims to facilitate a robust and objective evaluation.

The following sections present a summary of IC50 values for known TASK-1 inhibitors, detailed methodologies for key experimental assays, and visual representations of a generic IC50 determination workflow and the TASK-1 signaling pathway to provide a comprehensive resource for independent verification.

Comparative IC50 Values of Known TASK-1 Inhibitors

The potency of a novel TASK-1 inhibitor can be benchmarked against a panel of well-characterized compounds. The table below summarizes the IC50 values for several known TASK-1 inhibitors, highlighting the different experimental systems in which these values were determined. It is crucial to note that IC50 values are highly dependent on the specific assay conditions.

Compound	IC50 Value	Assay Type	Cell System	Key Experimental Parameters
A293	~296 nM	Whole-Cell Patch Clamp	CHO cells stably expressing hTASK-1	Voltage ramp from -80 mV to +40 mV
ML365	16 nM	Automated Electrophysiology (QPatch)	Not specified	Not specified
ML365	66 nM	Thallium Influx Assay	Not specified	Not specified
A1899	35 nM	Two-Electrode Voltage Clamp (TEVC)	Xenopus laevis oocytes	Not specified
PK-THPP	300 nM	Not specified	HEK cells	Not specified

Detailed Experimental Protocols

Accurate and reproducible IC50 determination is contingent on meticulous adherence to established experimental protocols. The following sections provide detailed methodologies for three common assays used to assess TASK-1 channel inhibition.

Whole-Cell Patch Clamp Electrophysiology

This technique directly measures the flow of ions through the TASK-1 channel in the membrane of a single cell, providing a precise measure of channel inhibition.

a. Cell Preparation:

• Chinese Hamster Ovary (CHO) cells stably expressing human TASK-1 (KCNK3) are cultured under standard conditions.

• Cells are plated onto glass coverslips 24-48 hours prior to recording to achieve 50-70% confluency.

b. Recording Solutions:

• Extracellular Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. The pH is adjusted to 7.4 with NaOH.

• Intracellular Solution (in mM): 130 K-Gluconate, 10 KCl, 1 MgCl2, 10 HEPES, 2 EGTA, 2 Mg-ATP, 0.3 Na-GTP. The pH is adjusted to 7.2 with KOH.

c. Electrophysiological Recording:

• Whole-cell patch clamp recordings are performed at room temperature using an appropriate amplifier and data acquisition system.

• Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with the intracellular solution.

• A gigaohm seal is formed between the pipette and the cell membrane, followed by rupture of the membrane to achieve the whole-cell configuration.

• Cells are held at a holding potential of -80 mV.

• TASK-1 currents are elicited by a voltage ramp protocol from -80 mV to +40 mV over 500 ms, applied every 10 seconds.

• After establishing a stable baseline current, the test compound (e.g., TASK-1-IN-1) is applied at increasing concentrations via a perfusion system.

• The steady-state current at +40 mV is measured for each concentration.

d. Data Analysis:

• The percentage of current inhibition is calculated for each concentration relative to the baseline current.

• The IC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Thallium Influx Assay

This is a high-throughput fluorescence-based assay that uses the flux of thallium ions (Tl+) through potassium channels as a surrogate for potassium ion (K+) flux.

a. Cell Preparation:

• A suitable cell line stably expressing the TASK-1 channel is seeded into 96- or 384-well black-walled, clear-bottom microplates and grown to confluency.

b. Dye Loading:

• The cell culture medium is removed, and the cells are incubated with a thallium-sensitive fluorescent dye (e.g., FluxOR™ Thallium Detection Kit) in a chloride-free buffer for 60-90 minutes at 37°C.

c. Compound Incubation:

• The dye-loading solution is removed, and cells are washed with assay buffer.

• Various concentrations of the test compound are added to the wells and incubated for a specified period (e.g., 10-30 minutes).

d. Thallium Flux Measurement:

• The microplate is placed in a fluorescence plate reader equipped with an automated injector.

• A stimulus buffer containing thallium sulfate (B86663) is injected into each well to initiate Tl+ influx.

• The fluorescence intensity is measured kinetically over time.

e. Data Analysis:

• The rate of fluorescence increase is proportional to the Tl+ influx and thus TASK-1 channel activity.

• The percentage of inhibition is calculated for each compound concentration relative to the control wells (no inhibitor).

• The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

This method is well-suited for studying ion channels that are heterologously expressed at high levels.

a. Oocyte Preparation:

• Oocytes are surgically removed from female Xenopus laevis frogs.

• The oocytes are defolliculated by enzymatic digestion (e.g., with collagenase).

• cRNA encoding the human TASK-1 channel is injected into the oocytes.

• The oocytes are incubated for 2-5 days to allow for channel expression.

b. Electrophysiological Recording:

• An oocyte is placed in a recording chamber continuously perfused with a recording solution (e.g., ND96).

• Two microelectrodes filled with 3 M KCl are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current.

• A two-electrode voltage clamp amplifier is used to clamp the oocyte membrane potential at a holding potential of -80 mV.

• Voltage steps or ramps are applied to elicit TASK-1 currents. For example, a step protocol from -100 mV to +60 mV in 20 mV increments.

• After recording a stable baseline current, the test compound is applied at various concentrations through the perfusion system.

c. Data Analysis:

• The steady-state current at a depolarized potential (e.g., +40 mV) is measured for each concentration.

• The percentage of current inhibition is calculated, and the IC50 value is determined by fitting the concentration-response data to the Hill equation.

Visualizing the Process and Pathway

To further aid in the understanding of the experimental process and the biological context, the following diagrams have been generated.

Safety & Regulatory Compliance

Personal protective equipment for handling TASK-1-IN-1

This document provides crucial safety and logistical information for the proper handling and disposal of TASK-1-IN-1. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize exposure and ensure personal safety when handling TASK-1-IN-1. The following table summarizes the recommended PPE.

Protection Type	Recommended Specification	Purpose
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles.	Protects against splashes and airborne particles.
Skin Protection	Chemical-resistant gloves (Nitrile rubber, minimum thickness 0.11 mm).	Prevents direct skin contact with the substance.
Laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	Minimizes inhalation of dust or vapors.[1]

Operational Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of TASK-1-IN-1 and the safety of the laboratory environment.

Handling:

• Avoid contact with skin, eyes, and clothing.[2]

• Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

• Wash hands thoroughly after handling.[4]

• Use only in a well-ventilated area or a chemical fume hood.[1][3]

Storage:

• Keep container tightly closed and properly labeled.

• Store in a cool, dry, and well-ventilated place away from direct sunlight and incompatible materials.

• Containers that have been opened must be carefully resealed to prevent leakage.[3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.

Emergency Situation	Procedure
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]
Inhalation	Move the person to fresh air and keep them in a position comfortable for breathing. Seek medical attention if symptoms persist.[4]
Spill	Evacuate the area. Wear appropriate PPE. Cover the spillage with a suitable absorbent material. Collect the material using non-sparking tools and place it in an appropriate container for disposal. Ventilate the area after cleanup is complete.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal regulations.

• Contaminated Materials: Used PPE, absorbent materials from spills, and empty containers should be collected in a designated and labeled hazardous waste container.

• Unused Product: Dispose of unused TASK-1-IN-1 as hazardous waste. Do not allow the product to enter drains or waterways.[5]

Workflow for Safe Handling of TASK-1-IN-1

Caption: Workflow for the safe handling and disposal of TASK-1-IN-1.

References

• 1. lab.research.sickkids.ca [lab.research.sickkids.ca]
• 2. download.basf.com [download.basf.com]
• 3. smooth-on.com [smooth-on.com]
• 4. weko.net [weko.net]
• 5. cdn-reichelt.de [cdn-reichelt.de]